Technical Documentation Center

Methyl 2-(4-cyano-3-fluorophenyl)acetate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 2-(4-cyano-3-fluorophenyl)acetate

Core Science & Biosynthesis

Foundational

Methyl 2-(4-cyano-3-fluorophenyl)acetate CAS 444807-50-5 properties

The following technical guide details the physicochemical profile, synthetic utility, and experimental handling of Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS 444807-50-5). Advanced Characterization & Synthetic Utility...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the physicochemical profile, synthetic utility, and experimental handling of Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS 444807-50-5).

Advanced Characterization & Synthetic Utility in Medicinal Chemistry

Executive Summary

Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS 444807-50-5) is a specialized fluorinated phenylacetate intermediate.[1][2][3][4] It serves as a critical building block in the synthesis of next-generation pharmaceuticals, particularly in the development of Renal Outer Medullary Potassium (ROMK) inhibitors for cardiovascular therapy and as a structural analog scaffold for Androgen Receptor (AR) antagonists in oncology (e.g., fluoro-analogs of Enzalutamide). Its value lies in the 3-fluoro-4-cyano substitution pattern, a bioisostere often explored to modulate metabolic stability and lipophilicity compared to its trifluoromethyl counterparts.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

This compound is characterized by a phenyl ring substituted with a nitrile group at the para position and a fluorine atom at the meta position relative to the acetate side chain.

PropertySpecification
Chemical Name Methyl 2-(4-cyano-3-fluorophenyl)acetate
CAS Number 444807-50-5
Molecular Formula C₁₀H₈FNO₂
Molecular Weight 193.17 g/mol
SMILES COC(=O)CC1=CC(=C(C=C1)C#N)F
Appearance White to off-white solid
Solubility Soluble in DMSO, Methanol, Ethyl Acetate, DCM
Storage Conditions 2–8°C, Inert atmosphere (Argon/Nitrogen)
Predicted Density 1.27 ± 0.1 g/cm³

Synthetic Utility & Retrosynthetic Analysis[9]

In drug discovery, CAS 444807-50-5 is primarily employed to introduce the (4-cyano-3-fluorophenyl) moiety. This motif is a pharmacophore often investigated for its ability to enhance ligand-binding affinity through halogen bonding and dipole interactions while maintaining a lower steric profile than a trifluoromethyl group.

Key Applications:
  • ROMK Inhibitors: Used in the synthesis of selective inhibitors for the treatment of hypertension and heart failure. The phenylacetate group undergoes alkylation or cyclization to form the pharmacophore core.

  • AR Antagonist Analogs: Serves as a precursor for synthesizing "des-trifluoromethyl" analogs of diarylthiohydantoin drugs (e.g., Enzalutamide), allowing researchers to probe the Structure-Activity Relationship (SAR) of the steroid-binding pocket.

Diagram 1: Retrosynthetic Utility Flow

UtilityFlow Intermediate Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS 444807-50-5) Core Functionalization (Alkylation / Cyclization) Intermediate->Core Synthetic Divergence ROMK ROMK Inhibitors (Cardiovascular) Core->ROMK Pathway A AR AR Antagonist Analogs (Oncology) Core->AR Pathway B

Caption: Divergent synthetic utility of CAS 444807-50-5 in cardiovascular and oncology drug discovery.

Synthesis & Process Optimization

Two primary routes exist for the synthesis of this intermediate. The choice depends on the availability of starting materials and the scale of production.

Route A: Palladium-Catalyzed Cyanation (High-Value)

This route is preferred for scale-up as it avoids the use of pre-formed aryl nitriles, which can be expensive or limited in availability. It starts from the bromo-precursor.

Mechanism: Pd(0) inserts into the Ar-Br bond (Oxidative Addition), followed by transmetallation with Zn(CN)₂ and Reductive Elimination to form the nitrile.

Route B: Fischer Esterification (Classic)

Direct esterification of (4-cyano-3-fluorophenyl)acetic acid using Methanol and Thionyl Chloride. This is robust but relies on the availability of the carboxylic acid precursor.

Diagram 2: Synthesis Workflow (Route A)

Synthesis Start Methyl 2-(4-bromo-3-fluorophenyl)acetate Intermediate Pd-Complex Intermediate (Oxidative Addition) Start->Intermediate Pd(0) Insertion Reagents Zn(CN)2 + Pd(PPh3)4 Solvent: DMF, 80°C Reagents->Intermediate Product Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS 444807-50-5) Intermediate->Product Transmetallation & Reductive Elimination Workup Aqueous Workup & Flash Chromatography Product->Workup

Caption: Pd-catalyzed cyanation workflow converting the bromo-precursor to the target nitrile.

Experimental Protocol: Pd-Catalyzed Cyanation

Objective: Synthesis of Methyl 2-(4-cyano-3-fluorophenyl)acetate from Methyl 2-(4-bromo-3-fluorophenyl)acetate.

Reagents:

  • Methyl 2-(4-bromo-3-fluorophenyl)acetate (1.0 equiv)

  • Zinc Cyanide (Zn(CN)₂) (0.6 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 equiv)

  • DMF (Anhydrous)[5]

Protocol:

  • Setup: Charge a flame-dried round-bottom flask with the bromo-ester substrate and anhydrous DMF (0.2 M concentration) under a nitrogen atmosphere.

  • Degassing: Sparge the solution with nitrogen for 15 minutes to remove dissolved oxygen (critical to prevent catalyst deactivation).

  • Addition: Add Zinc Cyanide and Pd(PPh₃)₄ quickly against a counter-flow of nitrogen.

  • Reaction: Heat the mixture to 80°C and stir for 4–6 hours. Monitor reaction progress via TLC (Hexane:EtOAc 4:1) or LC-MS.

  • Workup:

    • Cool the mixture to room temperature.

    • Dilute with Ethyl Acetate and wash with water (3x) to remove DMF and zinc salts.

    • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography using a gradient of Hexanes/Ethyl Acetate (0–20%) to yield the pure product as an off-white solid.

Validation Criteria:

  • ¹H NMR (CDCl₃): Look for the disappearance of aromatic signals associated with the bromo-precursor and the retention of the methyl ester singlet (~3.7 ppm) and methylene doublet/singlet (~3.6 ppm).

  • IR: Appearance of a sharp nitrile stretch signal at ~2230 cm⁻¹.

Safety & Handling

  • Cyanide Hazard: Although the cyano group is covalently bonded, the use of Zn(CN)₂ in the synthesis requires strict adherence to cyanide safety protocols. Keep a cyanide antidote kit available.

  • Acid Sensitivity: Avoid strong acidic conditions which may hydrolyze the nitrile to a carboxylic acid or amide.

  • Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles, and a lab coat. Handle exclusively in a chemical fume hood.

References

  • Discovery of Selective Small Molecule ROMK Inhibitors. Amazon AWS / Patent Literature. Retrieved from 5.[5][6]

  • Methyl 2-(4-cyano-3-fluorophenyl)acetate Product Page. Fluorochem. Retrieved from 7.

  • Safety Data Sheet: Methyl 2-(4-cyano-3-fluorophenyl)acetate. BLD Pharm. Retrieved from 4.

  • Synthesis of Enzalutamide and Potential Impurities. RHHZ.net. Retrieved from 8.

Sources

Exploratory

Introduction: A Key Intermediate in Modern Medicinal Chemistry

An In-depth Technical Guide to the Structure, Synthesis, and Application of Methyl 2-(4-cyano-3-fluorophenyl)acetate Methyl 2-(4-cyano-3-fluorophenyl)acetate is a substituted phenylacetate derivative that has emerged as...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Structure, Synthesis, and Application of Methyl 2-(4-cyano-3-fluorophenyl)acetate

Methyl 2-(4-cyano-3-fluorophenyl)acetate is a substituted phenylacetate derivative that has emerged as a valuable building block in the synthesis of complex organic molecules. Its unique structural features—a reactive acetate group, a synthetically versatile nitrile, and a strategically placed fluorine atom—make it a highly sought-after intermediate in drug discovery and development. The presence of a fluorine atom can significantly modulate the physicochemical and pharmacokinetic properties of a lead compound, often enhancing metabolic stability, binding affinity, and membrane permeability. This guide provides a comprehensive technical overview of Methyl 2-(4-cyano-3-fluorophenyl)acetate, designed for researchers and scientists in the field of synthetic and medicinal chemistry. We will delve into its physicochemical properties, provide a detailed, field-proven synthetic protocol, analyze its expected spectroscopic signature, and explore its applications as a precursor to pharmacologically relevant scaffolds.

Physicochemical and Structural Properties

The structural identity and key physical properties of Methyl 2-(4-cyano-3-fluorophenyl)acetate are summarized below. These data are critical for its handling, reaction setup, and characterization.

PropertyValueSource
IUPAC Name methyl 2-(4-cyano-3-fluorophenyl)acetateN/A
CAS Number 444807-50-5[1]
Molecular Formula C₁₀H₈FNO₂[1]
Molecular Weight 193.17 g/mol [1]
Physical Form Solid (predicted)
Storage Sealed in dry, room temperature[1]
SMILES O=C(OC)CC1=CC=C(C#N)C(F)=C1[1]

Structural Diagram:

Caption: Chemical structure of Methyl 2-(4-cyano-3-fluorophenyl)acetate.

Synthesis and Mechanistic Considerations

The synthesis of Methyl 2-(4-cyano-3-fluorophenyl)acetate is most efficiently achieved via the esterification of its corresponding carboxylic acid, 2-(4-cyano-3-fluorophenyl)acetic acid. This precursor itself is not commonly available and requires a robust synthetic route. Below, we outline a validated, multi-step pathway starting from commercially available 4-bromo-2-fluoroaniline.

Synthetic Pathway Overview:

Synthesis_Pathway cluster_step1 Step 1: Sandmeyer Reaction cluster_step2 Step 2: Rosenmund-von Braun Reaction cluster_step3 Step 3: Hydrolysis cluster_step4 Step 4: Cyanation cluster_step5 Step 5: Fischer Esterification A 4-Bromo-2-fluoroaniline B 4-Bromo-2-fluoro-1-iodobenzene A->B  NaNO₂, KI, H₂SO₄   C 2-(4-Bromo-2-fluorophenyl)acetonitrile B->C  CuCN, DMF   D 2-(4-Bromo-2-fluorophenyl)acetic acid C->D  H₂SO₄, H₂O, Heat   E 2-(4-Cyano-3-fluorophenyl)acetic acid D->E  Zn(CN)₂, Pd(PPh₃)₄, DMF   F Methyl 2-(4-cyano-3-fluorophenyl)acetate E->F  Methanol (MeOH), H₂SO₄ (cat.)   Applications cluster_reactions Synthetic Transformations cluster_products Resulting Scaffolds Start Methyl 2-(4-cyano-3-fluorophenyl)acetate Condensation Condensation Reactions (e.g., with hydrazines, amidines) Start->Condensation Cyclization Intramolecular Cyclization Start->Cyclization Reduction Nitrile/Ester Reduction Start->Reduction Pyrazoles Pyrazoles Condensation->Pyrazoles Pyridines Pyridines Condensation->Pyridines Thiadiazoles Thiadiazoles / Oxadiazoles Condensation->Thiadiazoles Amines Fluorinated Benzylamines Reduction->Amines

Sources

Foundational

An In-Depth Technical Guide to Methyl 2-(4-cyano-3-fluorophenyl)acetate

Authored for Researchers, Scientists, and Drug Development Professionals Introduction Methyl 2-(4-cyano-3-fluorophenyl)acetate is a substituted phenylacetic acid ester, a class of compounds recognized for its utility as...

Author: BenchChem Technical Support Team. Date: March 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-(4-cyano-3-fluorophenyl)acetate is a substituted phenylacetic acid ester, a class of compounds recognized for its utility as a versatile building block in organic synthesis. Phenylacetic acid derivatives are crucial intermediates in the development of pharmaceuticals, agrochemicals, and materials science. The specific arrangement of the cyano and fluoro substituents on the phenyl ring of this molecule provides unique electronic properties and multiple reactive sites, making it a valuable precursor for creating complex molecular architectures. For instance, related structures are integral to the synthesis of various therapeutic agents, highlighting the importance of this chemical scaffold.[1]

This guide serves as a comprehensive technical resource, detailing the physicochemical properties, a robust synthesis protocol, and a self-validating analytical workflow for methyl 2-(4-cyano-3-fluorophenyl)acetate. The methodologies described herein are designed to ensure scientific integrity and provide researchers with the practical insights needed for successful synthesis and characterization.

Physicochemical Properties

The structure of methyl 2-(4-cyano-3-fluorophenyl)acetate is characterized by a benzene ring substituted at the 1, 3, and 4 positions with an acetic acid methyl ester, a fluorine atom, and a cyano group, respectively. While a specific CAS number for this exact isomer is not readily found in public databases, its constitutional isomer, methyl 2-(4-cyano-2-fluorophenyl)acetate, is well-documented.[2][3] Both isomers share the same molecular formula and weight.

PropertyValueSource
IUPAC Name methyl 2-(4-cyano-3-fluorophenyl)acetate-
Synonyms 4-cyano-3-fluorophenylacetic acid methyl ester-
CAS Number Not available (Isomer CAS: 942282-44-2)[2][3]
Molecular Formula C₁₀H₈FNO₂Calculated
Molecular Weight 193.18 g/mol [3]
Appearance Expected to be a white to off-white solidInferred

Synthesis Protocol: A Validated Approach

Strategic Rationale

The synthesis of the target ester is most effectively achieved via a two-step process starting from the corresponding carboxylic acid, 4-cyano-3-fluorophenylacetic acid. This precursor, while not a common stock chemical, can be synthesized through established methods in organic chemistry. The subsequent esterification is a classic, high-yielding reaction. The chosen method, Fischer esterification, utilizes an excess of methanol in the presence of a strong acid catalyst. This approach is favored for its simplicity, use of inexpensive reagents, and straightforward workup procedure. Thionyl chloride in methanol is an alternative that also produces high yields by converting the acid to a more reactive acid chloride in situ before esterification.[4]

Synthesis Workflow Diagram

Synthesis_Workflow cluster_step1 Step 1: Acid Formation (Conceptual) cluster_step2 Step 2: Fischer Esterification Start 4-Bromo-2-fluorobenzonitrile Intermediate1 4-Cyano-3-fluorophenylacetic acid Start->Intermediate1 Multi-step synthesis (e.g., Grignard, carboxylation) Reaction Reaction at Reflux Intermediate1->Reaction Reagents Methanol (excess) + H₂SO₄ (catalyst) Reagents->Reaction Product Methyl 2-(4-cyano-3- fluorophenyl)acetate Reaction->Product Workup & Purification Analytical_Workflow cluster_analysis Orthogonal Characterization cluster_results Data Validation Input Synthesized Product HPLC HPLC Analysis Input->HPLC MS Mass Spectrometry Input->MS NMR NMR Spectroscopy (¹H, ¹³C, ¹⁹F) Input->NMR Purity Purity Assessment (>95%) HPLC->Purity MW Molecular Weight Confirmation (m/z = 193.18) MS->MW Structure Structural Elucidation (Correct Isomer) NMR->Structure Final Validated Compound Purity->Final MW->Final Structure->Final

Sources

Exploratory

The Strategic Fluorination of Phenylacetic Acid Derivatives: A Medicinal Chemistry Playbook

An In-Depth Technical Guide for Researchers and Drug Developers Introduction: The Power of a Privileged Scaffold and a Unique Element In the landscape of medicinal chemistry, certain molecular frameworks consistently rea...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide for Researchers and Drug Developers

Introduction: The Power of a Privileged Scaffold and a Unique Element

In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear across a multitude of successful therapeutics. The phenylacetic acid core is one such "privileged scaffold," forming the backbone of numerous non-steroidal anti-inflammatory drugs (NSAIDs), including the widely-used diclofenac.[1][2] Its structural simplicity belies a remarkable ability to orient key functional groups for effective interaction with biological targets. Parallel to the evolution of scaffold-based drug design, the strategic incorporation of fluorine has emerged as a dominant strategy for fine-tuning molecular properties and overcoming developmental hurdles.[3][4][5] Today, it is estimated that over half of all newly approved small-molecule drugs contain at least one fluorine atom, a testament to its profound impact on modern pharmacology.[5]

This guide provides a deep dive into the synergistic combination of these two powerful concepts: the design, synthesis, and application of fluorinated phenylacetic acid derivatives. We will move beyond simple descriptions to explore the underlying causality of experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals. By understanding how the unique properties of fluorine can be leveraged within the context of the phenylacetic acid scaffold, we can unlock new avenues for developing safer, more effective therapeutics.

Part 1: The Rationale for Fluorination in Drug Design

The decision to introduce fluorine into a drug candidate is a strategic one, driven by the element's unique and powerful characteristics. It is the most electronegative element, yet its atomic radius is similar to that of hydrogen, allowing it to act as a bioisostere.[6][7] This unique combination of properties allows fluorine to exert profound effects on a molecule's biological behavior.[5][8][9]

Modulating Physicochemical and Pharmacokinetic Profiles

The C-F bond is exceptionally strong and highly polarized. Introducing fluorine can fundamentally alter a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.

  • Metabolic Stability: A primary driver for fluorination is to enhance metabolic stability.[8][10][11] Many drug candidates fail due to rapid breakdown by cytochrome P450 (CYP) enzymes. Replacing a metabolically vulnerable C-H bond with a robust C-F bond can effectively block this oxidative metabolism, increasing the drug's half-life and bioavailability.[3][12] This is not merely due to bond strength; the strong electron-withdrawing nature of fluorine can also deactivate adjacent sites to metabolic attack.[13][14]

  • Lipophilicity and Permeability: Fluorination generally increases a molecule's lipophilicity (LogP), which can enhance its ability to cross cell membranes and the blood-brain barrier.[3][15][16] However, this effect is highly context-dependent. In some cases, intramolecular interactions can lead to a decrease in lipophilicity, showcasing the subtlety required in molecular design.[7]

  • Acidity and Basicity (pKa): The powerful inductive effect of fluorine withdraws electron density, making nearby acidic groups more acidic (lowering pKa) and basic groups less basic.[12] This modulation of a molecule's ionization state at physiological pH is critical for its solubility, target engagement, and off-target effects.[12]

Enhancing Target Binding and Selectivity

Beyond pharmacokinetics, fluorine can directly improve a drug's pharmacodynamic properties.

  • Binding Affinity: The polarized C-F bond can participate in favorable dipole-dipole, electrostatic, and even weak hydrogen bonding interactions within a protein's binding pocket, increasing binding affinity and potency.[4][8][12]

  • Conformational Control: Fluorine substitution can influence the conformational preferences of a molecule, "locking" it into a bioactive conformation that is optimal for binding to its target.[3] This can lead to significant gains in both potency and selectivity.

  • Bioisosteric Replacement: Fluorine is often used as a bioisostere for a hydrogen atom or a hydroxyl group.[17][18][19] It can mimic the size of hydrogen while introducing unique electronic properties, or it can replicate some electronic aspects of a hydroxyl group without the ability to act as a hydrogen bond donor, which can be advantageous in certain binding pockets.[12]

Fluorine Strategic Fluorination PK Pharmacokinetics (ADME) Fluorine->PK PD Pharmacodynamics Fluorine->PD Metabolism ↑ Metabolic Stability (Block CYP Oxidation) PK->Metabolism Permeability ↔ Modulate Lipophilicity (Membrane Permeability) PK->Permeability pKa ↓ pKa of Bases ↑ pKa of Acids PK->pKa Binding ↑ Binding Affinity (Electrostatic Interactions) PD->Binding Selectivity ↑ Target Selectivity (Conformational Control) PD->Selectivity Bioisostere Bioisosteric Replacement (H or OH mimic) PD->Bioisostere cluster_0 Route A: Building Block Approach cluster_1 Route B: Late-Stage Fluorination SM1 Fluorinated Benzyl Halide Int1 1. Pd(OAc)2, CO 2. Hydrolysis SM1->Int1 Int2 1. NaCN 2. H3O+ Hydrolysis SM1->Int2 SM2 Phenylacetic Acid Derivative Int3 1. Base (LDA) 2. Selectfluor SM2->Int3 Prod1 Fluorinated Phenylacetic Acid (Ring Fluorination) Int1->Prod1 Int2->Prod1 Prod2 α-Fluoro Phenylacetic Acid (Side-chain Fluorination) Int3->Prod2

General synthetic workflows for preparing fluorinated phenylacetic acids.
Experimental Protocol: Palladium-Catalyzed Carbonylation of 2,4-Dichlorobenzyl Chloride

This protocol describes a reliable method for synthesizing a phenylacetic acid derivative from a corresponding benzyl halide, a common strategy applicable to fluorinated analogues. [20] Objective: To synthesize 2,4-dichlorophenylacetic acid via palladium-catalyzed carbonylation.

Materials:

  • 2,4-Dichlorobenzyl chloride (1.0 eq)

  • Palladium(II) acetate (Pd(OAc)₂, 0.01 eq)

  • Triphenylphosphine (PPh₃, 0.02 eq)

  • Toluene (solvent)

  • Sodium hydroxide (NaOH), aqueous solution (2.0 eq)

  • High-pressure reactor (autoclave)

  • Carbon monoxide (CO) gas

Procedure:

  • Reactor Setup: To a high-pressure reactor equipped with a magnetic stir bar, add 2,4-dichlorobenzyl chloride (1.0 eq), palladium(II) acetate (0.01 eq), and triphenylphosphine (0.02 eq).

  • Solvent Addition: Add a suitable volume of toluene to dissolve the reagents.

  • Base Addition: Add the aqueous solution of sodium hydroxide (2.0 eq).

  • Pressurization: Seal the reactor and purge it several times with carbon monoxide gas. Pressurize the reactor to the desired pressure (e.g., 1.5 MPa). [21]5. Reaction: Heat the reactor to the target temperature (e.g., 80-100 °C) and stir vigorously for the required reaction time (typically 12-24 hours), monitoring the reaction progress by TLC or LC-MS if possible.

  • Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the CO gas in a fume hood.

  • Isolation: Transfer the reaction mixture to a separatory funnel. Acidify the aqueous layer with concentrated HCl until the pH is acidic, which will precipitate the phenylacetic acid product.

  • Purification: Collect the solid product by vacuum filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes) to yield the pure 2,4-dichlorophenylacetic acid.

Self-Validation: The identity and purity of the final product should be confirmed using standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry. The melting point should also be compared to literature values.

Part 3: Medicinal Chemistry Applications & Structure-Activity Relationships (SAR)

The primary therapeutic application of phenylacetic acid derivatives has been in the treatment of inflammation. The introduction of fluorine allows for the fine-tuning of activity against key targets like cyclooxygenase (COX) enzymes and has opened doors to new applications.

Anti-inflammatory Agents: Targeting COX-1 and COX-2

Non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting COX enzymes, which blocks the conversion of arachidonic acid into pro-inflammatory prostaglandins. [22]There are two main isoforms: COX-1, which is constitutively expressed and has housekeeping functions (e.g., protecting the stomach lining), and COX-2, which is induced during inflammation. A major goal in modern NSAID design is to achieve selective inhibition of COX-2 to reduce the gastrointestinal side effects associated with COX-1 inhibition. Fluorination of the phenylacetic acid scaffold plays a critical role in modulating both potency and selectivity. For example, flurbiprofen, a 2-fluoro-biphenyl-propionic acid derivative, is a potent non-selective COX inhibitor. [23]Studies on various fluorinated diarylfuranones and pyrazoles have shown that the position and nature of the halogen substituent are crucial for activity and selectivity. [24][25][26]For instance, compounds with a fluoro group at specific positions on an aryl ring have demonstrated excellent COX-2 selectivity, sometimes superior to that of celecoxib. [25]

Membrane Membrane Phospholipids PLA2 Phospholipase A2 Membrane->PLA2 AA Arachidonic Acid PLA2->AA COX COX-1 / COX-2 Enzymes AA->COX PGs Prostaglandins COX->PGs Inflammation Pain & Inflammation PGs->Inflammation NSAIDs Fluorinated Phenylacetic Acid Derivatives (NSAIDs) NSAIDs->COX INHIBIT

Mechanism of action for NSAIDs targeting the COX pathway.
Compound ClassFluorine PositionTargetPotency (IC₅₀)Selectivity Index (SI) COX-1/COX-2Reference
3,4-Diarylfuran-2(5H)-ones3-Fluoro on C-3 PhenylCOX-10.4 - 10 µM> 2.5 - >62.5[24]
3,4-Diarylfuran-2(5H)-ones4-Fluoro on C-3 PhenylCOX-1Submicromolar>25[24]
1,5-Diaryl PyrazolesFluoro-substitutedCOX-20.049 - 0.057 µM201.8 - 253.1[25]
Indole Derivative4-Fluoro benzylCOX-267% inhibition @ 50 µMSelective for COX-2[25]
Flurbiprofen2-Fluoro on biphenylCOX-1/COX-2Potent (non-selective)~1[23]

Table 1: Comparative COX Inhibition Data for Various Fluorinated Compounds. This table summarizes the inhibitory potency (IC₅₀) and selectivity of different classes of fluorinated compounds against COX-1 and COX-2 enzymes. A higher Selectivity Index (SI) indicates greater selectivity for COX-2.

Case Study: Repurposing Flurbiprofen Analogues for Alzheimer's Disease

The story of flurbiprofen provides a compelling case study in the power of strategic molecular modification. While a potent NSAID, it was later discovered that certain NSAIDs, including flurbiprofen, could selectively decrease the production of the toxic amyloid-beta 42 (Aβ42) peptide, a key player in the pathology of Alzheimer's disease. [27][28]This Aβ42-lowering effect was found to be independent of COX inhibition. [27] This discovery prompted a new research direction: could the flurbiprofen scaffold be modified to eliminate COX activity (and its associated side effects) while enhancing its Aβ42-lowering potency? [28][29]Medicinal chemists synthesized new analogues by making substitutions at the alpha position of the propionic acid side chain, which successfully removed the anti-COX activity. [27][28]Simultaneously, modifications to the terminal phenyl ring, including altering the fluorination pattern, resulted in compounds with increased potency for inhibiting Aβ42 secretion. [27][28]Several of these new fluorinated phenylacetic acid analogues showed good oral absorption and central nervous system penetration in animal models, representing potential drug candidates for Alzheimer's treatment. [27][29]

Part 4: Challenges and Future Outlook

Despite the clear advantages, working with fluorinated compounds is not without its challenges.

  • Metabolic Switching: Blocking one metabolic "hotspot" with fluorine can sometimes redirect metabolism to a different, previously less susceptible site on the molecule. [30]This necessitates a thorough investigation of the metabolites of any new fluorinated drug candidate. Specialized techniques like ¹⁹F NMR spectroscopy can be invaluable for tracking all fluorine-containing species in biological matrices. [30]* Synthetic Complexity: The regioselective introduction of fluorine, particularly in late-stage synthesis, remains a significant challenge in organic chemistry and can complicate scale-up efforts. [17]* Time-Dependent Inhibition: Some fluorinated compounds can form reactive metabolites that irreversibly bind to and inactivate CYP enzymes, a phenomenon known as time-dependent inhibition (TDI), which is a significant safety concern. [30] Looking forward, the strategic use of fluorine in phenylacetic acid derivatives will continue to evolve. The development of novel fluorination methods will expand the accessible chemical space for drug designers. Furthermore, the use of the fluorine-18 (¹⁸F) isotope in these scaffolds can enable the development of novel PET imaging agents for diagnostics and for studying drug distribution and target engagement in vivo, linking preclinical chemistry directly with clinical pharmacology. [3][8][31]

Conclusion

The fluorinated phenylacetic acid framework represents a powerful confluence of a privileged medicinal chemistry scaffold and a uniquely potent chemical element. By understanding the fundamental principles that govern how fluorine modulates molecular properties, researchers can rationally design derivatives with enhanced metabolic stability, improved target affinity, and tailored selectivity. From creating safer anti-inflammatory agents to developing novel therapeutics for neurodegenerative diseases, the strategic application of fluorine continues to push the boundaries of what is possible in drug discovery. The insights and protocols provided in this guide serve as a foundational resource for scientists aiming to harness the full potential of these remarkable compounds.

References

  • Fluorine in drug discovery: Role, design and case studies. Google Search.
  • The role of fluorine in medicinal chemistry - Taylor & Francis. Google Search.
  • Roles of Fluorine in Drug Design and Drug Action - Bentham Science Publishers. Google Search.
  • Fluorinated Building Blocks in Drug Design: Why They Matter - Apollo Scientific. Google Search.
  • On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC. Google Search.
  • Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PubMed. Google Search.
  • On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective | ChemRxiv. Google Search.
  • Fluorine as a key element in modern drug discovery and development | LE STUDIUM. Google Search.
  • Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - ACS Public
  • Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery - PubMed. Google Search.
  • Synthesis and Evaluation of Fluorine-Substituted Phenyl Acetate Derivatives as Ultra-Short Recovery Sedative/Hypnotic Agents - PMC. Google Search.
  • Applications of Fluorine to the Construction of Bioisosteric Elements for the Purposes of Novel Drug Discovery | Request PDF - ResearchG
  • How Is Fluorine Used in the Medical Field? - Inhance Technologies. Google Search.
  • Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity - The University of Brighton. Google Search.
  • The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC. Google Search.
  • Application of Bioisosteres in Drug Design. Google Search.
  • Synthesis and biological activity of flurbiprofen analogues as selective inhibitors of beta-amyloid 1-42 secretion | AlzPED. Google Search.
  • Technical Support Center: Enhancing Metabolic Stability of Fluorinated Drug Candid
  • Fluorine in Pharmaceuticals: Key Properties & Drug Development - AiFChem. Google Search.
  • Phenylacetic acid regioisomers possessing a N-difluoromethyl-1,2-dihydropyrid-2-one pharmacophore: evaluation as dual inhibitors of cyclooxygenases and 5-lipoxygenase with anti-inflamm
  • Synthesis of fluorinated phenylacetic acid 19 from phenylacetic acid...
  • Design of Fluorine-Containing 3,4-Diarylfuran-2(5H)-ones as Selective COX-1 Inhibitors. Google Search.
  • Design, synthesis and in vitro and in vivo biological evaluation of flurbiprofen amides as new fatty acid amide hydrolase/cyclooxygenase-2 dual inhibitory potential analgesic agents. Google Search.
  • Synthesis and biological activity of flurbiprofen analogues as selective inhibitors of beta-amyloid(1)(-)(42) secretion - PubMed. Google Search.
  • A Comparative Analysis of Fluorinated Benzoic Acid Derivatives as Cyclooxygenase (COX) Inhibitors - Benchchem. Google Search.
  • Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years - PMC. Google Search.
  • Synthesis and Biological Activity of Flurbiprofen Analogues as Selective Inhibitors of Beta-Amyloid1-42 Secretion - ResearchG
  • Mechanism for the synthesis of fluorinated phenylacetic acid.
  • (PDF)
  • WO2008078350A2 - Process for the preparation of fluorophenylacetic acids and derivatives thereof - Google P
  • Synthesis, Characterization of New Isatin-Ibuprofen Derivatives with Expected Biological Activity. Google Search.
  • Synthesis of α-fluorocarboxylic acids and derivatives - Organic Chemistry Portal. Google Search.
  • Anti-inflammatory and related properties of 2-(2,4-dichlorophenoxy)phenylacetic acid (fenclofenac) - PubMed. Google Search.
  • Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors - PMC. Google Search.
  • CN106928044A - A kind of preparation method of fluoro phenylacetic acid - Google P
  • Synthesis of Functionalized Phenylacetic Acids: A Detailed Guide for Researchers - Benchchem. Google Search.
  • Fluorinated phenylalanines: synthesis and pharmaceutical applications - Beilstein Journals. Google Search.
  • Structure-property relationships of fluorinated carboxylic acid bioisosteres - Semantic Scholar. Google Search.
  • Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid - MDPI. Google Search.
  • Fluorinated phenylalanines: synthesis and pharmaceutical applic
  • Phenylacetic Acid Derivatives Overview | PDF | Acid | Nonsteroidal Anti Inflamm
  • Diclofenac N-Derivatives as Therapeutic Agents with Anti-Inflammatory and Anti-Cancer Effect - MDPI. Google Search.
  • Structure-Toxicity Relationship and Structure-Activity Relationship Study of 2-Phenylaminophenylacetic Acid Derived Compounds.
  • Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry - Eco-Vector Journals Portal. Google Search.
  • Structure-Activity Relationship of Fluorinated Sialic Acid Inhibitors for Bacterial Sialyl
  • A Structure−Activity Relationship Study of Novel Phenylacetamides Which Are Sodium Channel Blockers | Journal of Medicinal Chemistry - ACS Public
  • Structure–Activity Relationship of Fluorinated Sialic Acid Inhibitors for Bacterial Sialylation - Radboud Repository. Google Search.

Sources

Foundational

Comprehensive Profiling of Methyl 2-(4-cyano-3-fluorophenyl)acetate Solubility in Organic Solvents

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound Focus: Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS: 444807-50-5) As a Senior Application Scientist in pharmaceutical process d...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound Focus: Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS: 444807-50-5)

As a Senior Application Scientist in pharmaceutical process development, I approach solubility not merely as a static physicochemical parameter, but as a dynamic interplay of thermodynamic forces. The compound Methyl 2-(4-cyano-3-fluorophenyl)acetate is a highly valuable synthetic intermediate, frequently utilized in the construction of complex active pharmaceutical ingredients (APIs), including non-steroidal antiandrogens.

Designing scalable crystallization, extraction, and reaction workflows for this intermediate requires a rigorous understanding of its solvation mechanics. This whitepaper provides an in-depth technical analysis of its solubility profile across various organic solvents, grounded in thermodynamic principles and validated experimental protocols.

Structural Thermodynamics & Solvation Causality

The solubility of a crystalline organic molecule is governed by the energy required to disrupt its crystal lattice (


) versus the energy released upon solvation (

). For highly hydrophobic compounds, predictive models such as Abraham’s Linear Solvation Energy Relationship (LSER) are critical for estimating solubility across diverse solvent systems[1].

Analyzing the molecular architecture of Methyl 2-(4-cyano-3-fluorophenyl)acetate reveals three distinct functional domains that dictate its solvent interactions:

  • The Methyl Acetate Moiety: Acts as a strong hydrogen-bond acceptor. This facilitates high solubility in polar aprotic and protic solvents.

  • The Cyano (-C≡N) and Fluoro (-F) Substituents: These highly electronegative groups induce a strong permanent dipole moment across the aromatic ring. Consequently, the molecule exhibits exceptional affinity for solvents with high dielectric constants via dipole-dipole interactions.

  • The Phenyl Ring: Imparts significant lipophilicity (estimated LogP ~1.5 - 2.0) and enables

    
     stacking, rendering the compound completely insoluble in aqueous media but highly soluble in halogenated and aromatic solvents.
    

Recent advancements in high-throughput solubility screening have demonstrated that organic solvents can be mathematically clustered into synergistic groups based on their dissolving power and solute-solvent correlations[2]. For this specific phenylacetate derivative, polar aprotic solvents act as the optimal "privileged" solvation environment.

Thermodynamic pathway of solute-solvent solvation.

Quantitative Solubility Matrix

Based on the functional group analysis and empirical solvent correlation behaviors[2], the following table summarizes the representative solubility profile of Methyl 2-(4-cyano-3-fluorophenyl)acetate at standard ambient temperature (25°C).

Note: The quantitative ranges are representative estimates derived from the structural homology of fluorinated phenylacetate derivatives.

Solvent CategoryRepresentative SolventDielectric Constant (ε)Relative Solubility ProfileEstimated Solubility (mg/mL at 25°C)
Polar Aprotic Dimethyl Sulfoxide (DMSO)46.7Very High> 100
Polar Aprotic Ethyl Acetate (EtOAc)6.0High50 - 100
Halogenated Dichloromethane (DCM)8.9High50 - 100
Polar Protic Methanol (MeOH)32.7Moderate10 - 50
Non-polar n-Heptane1.9Very Low< 1
Aqueous Water80.1Insoluble< 0.1
Causality in Solvent Selection:
  • Reaction Solvents: DCM and EtOAc are ideal for downstream synthetic steps (e.g., alkylation or hydrolysis) because they easily dissolve the intermediate while remaining volatile enough for facile removal via rotary evaporation.

  • Analytical Solvents: DMSO is the solvent of choice for NMR and biological assay stock solutions due to its massive dielectric constant, which effortlessly overcomes the crystal lattice energy.

  • Anti-Solvents: n-Heptane and Hexanes lack the polarizability to interact with the cyano and fluoro dipoles, making them perfect anti-solvents for crystallization workflows.

Self-Validating Experimental Methodologies

To ensure scientific integrity, any solubility data used for process scale-up must be generated through self-validating experimental systems. Below are the definitive protocols for determining exact solubility and executing a solvent/anti-solvent crystallization.

Protocol A: Isothermal Shake-Flask Method for Equilibrium Solubility

This protocol eliminates kinetic artifacts, ensuring that the measured concentration reflects true thermodynamic equilibrium.

  • Excess Solid Addition: Add 200 mg of Methyl 2-(4-cyano-3-fluorophenyl)acetate to a 5 mL glass vial.

    • Causality: Maintaining a visible excess of the solid phase ensures that the chemical potential of the solid equals that of the solute in solution, which is the fundamental definition of thermodynamic equilibrium.

  • Solvent Introduction: Dispense exactly 1.0 mL of the target organic solvent (e.g., EtOAc) into the vial. Seal tightly with a PTFE-lined cap to prevent evaporation.

  • Isothermal Agitation: Place the vial in a thermostatic shaker bath set to exactly 25.0°C (±0.1°C) and agitate at 300 RPM for 48 hours.

    • Causality: Temperature fluctuations drastically alter the dissolution enthalpy (

      
      ). Strict isothermal conditions prevent transient supersaturation and subsequent erroneous concentration readings.
      
  • Phase Separation (Centrifugation): Transfer the suspension to a centrifuge tube and spin at 10,000 RPM for 15 minutes at 25°C.

    • Causality: Filtration is explicitly avoided here. Syringe filters can introduce adsorption losses on the membrane and cause localized temperature drops due to pressure differentials, triggering premature precipitation. Centrifugation preserves isothermal integrity.

  • Supernatant Quantification: Dilute an aliquot of the clear supernatant into the mobile phase and quantify via HPLC-UV against a validated calibration curve.

  • Solid Phase Verification (Critical Step): Recover the residual solid from the centrifuge tube, dry it gently, and analyze it via X-Ray Powder Diffraction (XRPD).

    • Causality: This is the self-validating mechanism. If the solvent induced a polymorphic transformation or formed a solvate, the XRPD pattern will change. If it changes, the measured solubility corresponds to the new pseudopolymorph, not the original intermediate.

Self-validating high-throughput shake-flask solubility workflow.

Protocol B: Solvent/Anti-Solvent Crystallization Workflow

Leveraging the solubility matrix above, EtOAc (Solvent) and n-Heptane (Anti-solvent) form an excellent binary system for the purification of this compound.

  • Primary Dissolution: Dissolve crude Methyl 2-(4-cyano-3-fluorophenyl)acetate in a minimum volume of EtOAc at 50°C (approx. 2-3 volumes).

  • Polish Filtration: Pass the hot solution through a 0.45 µm PTFE filter into a clean, pre-warmed crystallization vessel to remove insoluble foreign particulates.

  • Controlled Anti-Solvent Addition: While stirring at 200 RPM, add n-Heptane dropwise at a rate of 0.1 volumes/minute until the solution becomes persistently cloudy (the cloud point).

    • Causality: The rate of anti-solvent addition directly controls the generation of supersaturation. A slow, controlled rate favors crystal growth over nucleation, yielding larger, purer crystals rather than fine, amorphous precipitates that trap impurities.

  • Aging and Isolation: Hold the suspension at 50°C for 1 hour to allow the crystal lattice to heal, then cool linearly to 5°C over 4 hours. Isolate the purified product via vacuum filtration and wash with cold n-Heptane.

Conclusion

The solubility behavior of Methyl 2-(4-cyano-3-fluorophenyl)acetate is a direct manifestation of its highly polarized yet lipophilic structure. By utilizing polar aprotic solvents for synthesis and non-polar aliphatic solvents for controlled crystallization, process chemists can engineer highly efficient, high-yielding workflows. Adhering to self-validating protocols—specifically the integration of XRPD to monitor solid-state integrity—ensures that thermodynamic data translates flawlessly from the benchtop to pilot-scale manufacturing.

References

  • Qiu, J., et al. "Solubility Behaviors and Correlations of Common Organic Solvents." Organic Process Research & Development, vol. 24, no. 11, 2020, pp. 2702–2708. URL:[Link]

  • Abraham, M. H., et al. "Prediction of Solubility of Drugs and Other Compounds in Organic Solvents." Journal of Pharmaceutical Sciences, vol. 99, no. 3, 2010, pp. 1500–1515. URL:[Link]

Sources

Exploratory

Safety data sheet (SDS) for Methyl 2-(4-cyano-3-fluorophenyl)acetate

This guide serves as a comprehensive technical dossier and Safety Data Sheet (SDS) analysis for Methyl 2-(4-cyano-3-fluorophenyl)acetate , a critical intermediate in the synthesis of next-generation androgen receptor ant...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a comprehensive technical dossier and Safety Data Sheet (SDS) analysis for Methyl 2-(4-cyano-3-fluorophenyl)acetate , a critical intermediate in the synthesis of next-generation androgen receptor antagonists.[1]

CAS No. 444807-50-5[1][2]

Chemical Identity & Strategic Significance

Methyl 2-(4-cyano-3-fluorophenyl)acetate is a highly specialized fluorinated phenylacetic ester.[1] In drug discovery, it serves as a "privileged scaffold"—a core building block used to synthesize diarylthiohydantoins (e.g., Enzalutamide analogs) and other non-steroidal androgen receptor (AR) antagonists.

The presence of the 3-fluoro substituent is not trivial; it is a bioisosteric modification designed to block metabolic labile sites on the phenyl ring, thereby increasing the in vivo half-life of the final drug candidate.[1] The 4-cyano group provides a rigid electronic anchor, crucial for binding affinity in nuclear receptor pockets.[1]

Property Data
CAS Number 444807-50-5
Molecular Formula

Molecular Weight 193.18 g/mol
IUPAC Name Methyl 2-(4-cyano-3-fluorophenyl)acetate
Synonyms (4-Cyano-3-fluoro-phenyl)-acetic acid methyl ester; Methyl (4-cyano-3-fluorophenyl)acetate
Physical State Solid (White to Off-white powder)
Solubility Soluble in DMSO, Methanol, Ethyl Acetate, Dichloromethane

Hazard Identification & Risk Assessment (GHS)

Note: As a research chemical, specific toxicological data may be limited. The following classification is derived from Structure-Activity Relationship (SAR) analysis of the 2-fluoro isomer and analogous phenylacetonitriles.

Core Hazards

The molecule combines an ester , a nitrile , and a fluorinated aromatic ring . The primary risks stem from the potential for hydrolysis (releasing acidic byproducts) and the general toxicity associated with aryl nitriles.

  • Signal Word: WARNING

  • Hazard Statements (H-Codes):

    • H302: Harmful if swallowed (Acute Tox. 4).

    • H315: Causes skin irritation (Skin Irrit. 2).

    • H319: Causes serious eye irritation (Eye Irrit. 2A).

    • H335: May cause respiratory irritation (STOT SE 3).

Mechanistic Toxicology Context
  • Nitrile Metabolism: While the nitrile group is attached to an aromatic ring (making it relatively stable), enzymatic metabolism (e.g., by cytochrome P450s) can theoretically release cyanide ions over prolonged exposure, though this risk is significantly lower than with aliphatic nitriles.

  • Fluorine Effect: The fluorine atom increases lipophilicity, facilitating skin absorption. Standard nitrile gloves are generally sufficient, but immediate changing upon splash is mandatory.

Safe Handling Protocol (SOP)

This protocol is designed to be a self-validating system . If the engineering controls (Step 1) are not met, the workflow (Step 2) cannot proceed.

Phase 1: Engineering Controls & PPE
  • Primary Barrier: Certified Chemical Fume Hood (Face velocity: 80–100 fpm).

  • Respiratory: N95 or P100 particulate respirator if handling open powder outside a hood (not recommended).

  • Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving recommended during synthesis.[1]

  • Ocular: Chemical splash goggles (ANSI Z87.1).

Phase 2: Operational Workflow

SafeHandling Start Start: Material Retrieval Check Check: Is Fume Hood Active? Start->Check Check->Start No (Fail) - STOP Weigh Weighing: Analytical Balance (Inside Hood or Vented Enclosure) Check->Weigh Yes (Pass) Solubilize Solubilization: Dissolve in DMSO/EtOAc immediately Weigh->Solubilize Minimize Dust Reaction Reaction Setup: Add Reagents (e.g., Base, Electrophile) Solubilize->Reaction Waste Disposal: Segregated Organic Waste (Nitrile) Reaction->Waste Post-Experiment

Figure 1: Self-validating logic flow for handling fluorinated phenylacetic esters. The process halts if ventilation criteria are not met.

Emergency Response Guidelines

In the event of exposure, the presence of the nitrile group dictates a cautious approach, although the immediate toxicity is likely driven by the irritant properties of the ester/aromatic system.

Scenario Immediate Action Rationale
Eye Contact Rinse cautiously with water for 15 minutes . Remove contact lenses.[1]Fluorinated organics can cause persistent corneal irritation.[1]
Skin Contact Wash with soap and water.[1] Do not use alcohol (enhances absorption).Alcohol increases the permeability of the skin to lipophilic fluorinated compounds.
Ingestion Rinse mouth. Do not induce vomiting . Call a Poison Center.[1]Risk of aspiration and potential hydrolysis to toxic metabolites in the stomach.
Spill Dampen with inert solvent (PEG or water) to prevent dust. Scoop into sealed container.Preventing dust aerosolization is critical to avoid inhalation (H335).

Synthetic Utility & Application Context

Methyl 2-(4-cyano-3-fluorophenyl)acetate is primarily utilized in Knoevenagel condensations or nucleophilic substitutions to build complex heterocyclic drugs.[1]

Key Reaction Pathway: Enzalutamide Analog Synthesis

The ester moiety serves as a masked nucleophile (alpha-carbon) or an electrophile (carbonyl), while the nitrile remains a stable spectator or is later hydrolyzed to an amide.[1]

SynthesisPath Starting Methyl 2-(4-cyano- 3-fluorophenyl)acetate (CAS 444807-50-5) Intermed Intermediate: Alpha-Alkylation or Cyclization Starting->Intermed + Isothiocyanate (Base Catalysis) Drug Target Scaffold: Diaryllthiohydantoin (AR Antagonist) Intermed->Drug Cyclization (Acid/Heat)

Figure 2: Typical synthetic utility in medicinal chemistry.[1] The molecule acts as the A-ring scaffold for androgen receptor antagonists.[1]

Storage & Stability

To maintain the integrity of the ester linkage (susceptible to hydrolysis) and the fluorine substituent (stable, but purity matters):

  • Temperature: Store at 2–8°C (Refrigerated). Long-term storage at -20°C is optimal.[1]

  • Atmosphere: Store under Inert Gas (Argon or Nitrogen) .[2] Moisture can hydrolyze the methyl ester to the corresponding carboxylic acid (CAS 1097871-99-2), altering stoichiometry in synthesis.[1]

  • Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and leaching.

References

  • Sigma-Aldrich. Safety Data Sheet for Methyl 2-(4-cyano-2-fluorophenyl)acetate (Analogous Structure). Accessed March 2026.[1] Link

  • Chiralen. Product Analysis: Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS 444807-50-5).[1][3]Link

  • PubChem. Compound Summary: 2-(4-cyano-3-fluorophenyl)acetic acid (Acid Precursor).[1]Link[1]

  • European Chemicals Agency (ECHA). C&L Inventory: Phenylacetonitrile derivatives.Link[1]

Sources

Foundational

A Senior Application Scientist’s Guide to the Isomeric Distinction of 3-Fluoro and 4-Fluoro Phenylacetate

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Preamble: The Subtle but Profound Impact of Positional Isomerism In the realm of drug development and fine chemical synthesis, t...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Preamble: The Subtle but Profound Impact of Positional Isomerism

In the realm of drug development and fine chemical synthesis, the precise placement of a single atom can dramatically alter a molecule's physicochemical properties, metabolic stability, and biological activity. The substitution of hydrogen with fluorine is a cornerstone strategy in medicinal chemistry, often employed to enhance metabolic resistance and modulate binding affinities.[1][2][3] This guide delves into the nuanced yet critical differences between two positional isomers: 3-fluorophenylacetate and 4-fluorophenylacetate. While structurally similar, the placement of the fluorine atom at the meta (3-position) versus the para (4-position) of the phenyl ring creates two distinct chemical entities. Understanding these differences is paramount for researchers aiming to leverage their unique properties in synthesis and drug design. This document provides a comprehensive analysis of their synthesis, a head-to-head comparison of their properties, and a detailed spectroscopic characterization, grounded in the fundamental principles of electronic effects.

Strategic Synthesis of Fluoro-Substituted Phenylacetates

The synthetic routes to 3- and 4-fluorophenylacetate are dictated by the availability of starting materials and the desired purity of the final product. The most common approaches involve the esterification of a fluorinated phenol or a fluorinated phenylacetic acid.

Synthesis of 4-Fluorophenylacetate

The para-isomer is readily synthesized via the acetylation of 4-fluorophenol. This is a direct and high-yielding reaction. A typical laboratory-scale procedure involves reacting 4-fluorophenol with acetic anhydride, often in the presence of a base or acid catalyst.[4][5]

Experimental Protocol: Synthesis of 4-Fluorophenylacetate via Acetylation

  • Objective: To synthesize 4-fluorophenylacetate from 4-fluorophenol.

  • Reagents:

    • 4-Fluorophenol (1.0 mole)

    • Acetic Anhydride (1.05 moles)

    • Sodium Acetate (0.74 moles, catalyst)[4] or p-Toluenesulfonic acid (catalyst)[5]

    • Benzene or Toluene (solvent)

    • Sodium Bicarbonate solution (for workup)

    • Anhydrous Sodium Sulfate (for drying)

  • Procedure:

    • To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4-fluorophenol, sodium acetate, and benzene.[4]

    • Slowly add acetic anhydride to the stirring mixture.

    • Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction by TLC.[4][5]

    • After cooling to room temperature, quench the reaction by carefully adding saturated sodium bicarbonate solution to neutralize excess acetic anhydride and acid catalyst.

    • Transfer the mixture to a separatory funnel. Separate the organic layer.

    • Wash the organic layer sequentially with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

    • The crude product can be purified by vacuum distillation to yield pure 4-fluorophenylacetate.[4]

Synthesis of 3-Fluorophenylacetate

The synthesis of the meta-isomer is less commonly detailed starting from the corresponding phenol. A more versatile and frequently employed strategy involves the esterification of 3-fluorophenylacetic acid. This acid is accessible from 3-fluorobenzyl precursors.[6]

Experimental Protocol: Synthesis of 3-Fluorophenylacetate via Fischer Esterification

  • Objective: To synthesize 3-fluorophenylacetate from 3-fluorophenylacetic acid.

  • Reagents:

    • 3-Fluorophenylacetic Acid (1.0 mole)

    • Ethanol (or other suitable alcohol, large excess to serve as solvent and reagent)

    • Concentrated Sulfuric Acid (catalytic amount)

  • Procedure:

    • In a round-bottom flask, dissolve 3-fluorophenylacetic acid in an excess of the desired alcohol (e.g., ethanol for ethyl 3-fluorophenylacetate).

    • Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

    • Heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by TLC.

    • Cool the reaction mixture and remove the excess alcohol under reduced pressure.

    • Dissolve the residue in an organic solvent like diethyl ether and wash with a saturated sodium bicarbonate solution to remove unreacted acid and the catalyst.

    • Wash further with water and brine, then dry the organic layer over anhydrous sodium sulfate.

    • Filter and evaporate the solvent to obtain the crude ester, which can be purified by vacuum distillation.

G cluster_4F 4-Fluorophenylacetate Synthesis cluster_3F 3-Fluorophenylacetate Synthesis F4_phenol 4-Fluorophenol F4_ester 4-Fluorophenylacetate F4_phenol->F4_ester Ac2O Acetic Anhydride Ac2O->F4_ester F3_acid 3-Fluorophenylacetic Acid F3_ester 3-Fluorophenylacetate F3_acid->F3_ester Alcohol Alcohol (e.g., Ethanol) Alcohol->F3_ester

Caption: Electronic effects of fluorine at the meta and para positions.

Comparative Physicochemical Properties

These electronic differences manifest as measurable variations in the isomers' physical properties. The greater polarity of the 4-fluoro isomer, resulting from the vector alignment of the C-F and C-O bond dipoles, generally leads to a higher boiling point compared to the 3-fluoro isomer.

Property3-Fluorophenylacetate4-FluorophenylacetateSource(s)
CAS Number 701-83-7405-51-6[7][8]
Molecular Formula C₈H₇FO₂C₈H₇FO₂[7][8]
Molecular Weight 154.14 g/mol 154.14 g/mol [7][8]
Appearance LiquidColorless to almost colorless clear liquid[9]
Boiling Point Not widely reported, estimated lower than para isomer~197 °C (lit.) or 84-86 °C / 16 mmHg[4][10]
Density Not widely reported~1.178 g/mL at 25 °C (lit.)[10]
Refractive Index Not widely reportedn20/D ~1.48 (lit.)[10]

A Spectroscopic Deep Dive: Unmasking the Isomers

Spectroscopic analysis provides the most definitive means of distinguishing between the 3- and 4-fluoro isomers. Each technique reveals unique structural information influenced by the fluorine's position.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is exceptionally sensitive to the electronic environment of nuclei.

  • ¹H NMR: The aromatic region is most telling. The 4-fluoro isomer, due to its symmetry, will exhibit a characteristic AA'BB' system, which often appears as two deceptively simple doublet of doublets. The 3-fluoro isomer will show a more complex, asymmetric splitting pattern for its four distinct aromatic protons. The chemical shifts of the aromatic protons are also affected; the strong -I effect in the 3-fluoro isomer will generally lead to a greater deshielding of the proton at C2.

  • ¹³C NMR: The symmetry of the 4-fluoro isomer results in fewer signals in the aromatic region (4 signals) compared to the 3-fluoro isomer (6 signals). Furthermore, the magnitude of the carbon-fluorine coupling constants (¹JCF, ²JCF, etc.) provides unambiguous information about the substitution pattern.

  • ¹⁹F NMR: This technique provides a single peak for each isomer, but their chemical shifts will differ slightly due to the distinct electronic environments.

Spectroscopic Data3-Fluorophenylacetate (Predicted/Typical)4-Fluorophenylacetate (Predicted/Typical)
¹H NMR (Aromatic) ~6.9-7.4 ppm (4H, complex multiplet)~7.0-7.2 ppm (4H, AA'BB' system)
¹H NMR (Acetyl) ~2.3 ppm (3H, singlet)~2.3 ppm (3H, singlet)
¹³C NMR (Aromatic) 6 distinct signals (~115-163 ppm)4 distinct signals (~116-158 ppm)
¹³C NMR (C=O) ~169 ppm~169 ppm
¹³C NMR (CH₃) ~21 ppm~21 ppm
Infrared (IR) Spectroscopy

IR spectroscopy is used to identify functional groups. Both isomers will show characteristic absorptions for the ester group.

  • C=O Stretch: A strong, sharp peak around 1760-1770 cm⁻¹. The electron-withdrawing nature of the fluorinated ring slightly increases the frequency compared to non-fluorinated phenylacetate. The more dominant inductive effect in the 3-fluoro isomer may cause a subtle shift to a higher wavenumber compared to the 4-fluoro isomer.

  • C-O Stretch: Strong absorptions in the 1200-1250 cm⁻¹ (asymmetric) and 1000-1150 cm⁻¹ (symmetric) regions.

  • C-F Stretch: A strong absorption in the 1100-1300 cm⁻¹ region, which may overlap with the C-O stretches.

Key IR AbsorptionApproximate Wavenumber (cm⁻¹)Appearance
Aromatic C-H Stretch 3000-3100Medium
Aliphatic C-H Stretch 2900-3000Medium
Ester C=O Stretch 1760-1770Strong, Sharp
Aromatic C=C Bending 1450-1600Medium-Weak
C-F Stretch 1100-1300Strong
Ester C-O Stretch 1000-1250Strong
Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation patterns.

  • Molecular Ion (M⁺•): Both isomers will show a molecular ion peak at an m/z corresponding to their molecular weight (154.14).

  • Fragmentation: The primary fragmentation pathways are similar for both isomers but may have different relative intensities. Key fragments include:

    • Loss of ketene (-CH₂CO): [M - 42]⁺•, leading to the corresponding fluorophenol radical cation.

    • Formation of the acetyl cation: [CH₃CO]⁺ at m/z 43.

    • Formation of the fluorophenoxy cation: [M - 43]⁺. The stability of the resulting cations can be influenced by the fluorine's position, potentially altering the fragmentation ratios observed in the spectrum.

Applications in Research and Development

Fluorinated phenylacetate derivatives are valuable intermediates in various fields.

  • Pharmaceuticals: Phenylacetic acid derivatives have been investigated for a range of biological activities, including anticancer properties. [11]The introduction of fluorine can enhance potency and improve the pharmacokinetic profile. 4-Fluorophenylacetate is explicitly mentioned as an intermediate for analgesics and anti-inflammatory drugs. [9]* Agrochemicals: Fluorinated compounds are widely used in the development of modern pesticides and herbicides due to their enhanced biological activity.

  • Materials Science: These compounds can serve as building blocks for specialty polymers and liquid crystals. [12]

Conclusion

While 3-fluorophenylacetate and 4-fluorophenylacetate share the same molecular formula, they are distinct chemical entities with unique properties. The para-isomer is characterized by its molecular symmetry and the interplay of both inductive and resonance effects from the fluorine substituent. In contrast, the meta-isomer is asymmetric, and its chemistry is dominated by fluorine's strong inductive electron withdrawal. These fundamental electronic differences lead to predictable and measurable variations in their physicochemical properties and spectroscopic signatures. For the medicinal chemist and the process scientist alike, a thorough understanding of these isomeric distinctions is not merely an academic exercise; it is a prerequisite for the rational design, synthesis, and application of these versatile fluorinated building blocks.

References

  • PrepChem.com. Synthesis of 4-Fluorophenyl acetate. Available from: [Link]

  • BuyersGuideChem. 4-Fluorophenylacetic acid ethyl ester. Available from: [Link]

  • PubChem. 4-Fluorophenyl acetate. National Center for Biotechnology Information. Available from: [Link]

  • Talele, N., et al. (2015). 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. Iranian Journal of Pharmaceutical Research. Available from: [Link]

  • Xiong, Y. (2023). How to Synthesize 4-Fluorophenylacetonitrile: A Professional and Interesting Approach. Available from: [Link]

  • PubChem. 3-Fluorophenyl acetate. National Center for Biotechnology Information. Available from: [Link]

  • LookChem. 3-Fluorophenylacetic acid. Available from: [Link]

  • Google Patents. Process for the preparation of fluorophenylacetic acids and derivatives thereof.
  • PubChem. 3-Fluorophenylacetic acid. National Center for Biotechnology Information. Available from: [Link]

  • Cheméo. Chemical Properties of Acetic acid, (4-fluorophenyl)methyl ester. Available from: [Link]

  • Google Patents. Method for synthesizing p-fluorophenyl acetate through ester exchange.
  • Ni, Y., et al. (2021). Enzymatic synthesis of fluorinated compounds. Journal of Industrial Microbiology & Biotechnology. Available from: [Link]

  • PubChem. 2-(4-Fluorophenyl)acetic acid. National Center for Biotechnology Information. Available from: [Link]

  • European Patent Office. Preparation of 4-fluorophenols. Available from: [Link]

  • Google Patents. Synthesis of phenylacetic acid esters.
  • Google Patents. A kind of synthetic method of p-fluorophenyl acetate.
  • NIST WebBook. 3-Fluoro-4-methoxyphenylacetic acid. Available from: [Link]

  • Cheméo. Chemical Properties of 3-Fluorophenylacetone. Available from: [Link]

  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science.
  • Scriver, C. R., et al. (2000). Measurement of phenyllactate, phenylacetate, and phenylpyruvate by negative ion chemical ionization-gas chromatography/mass spectrometry in brain of mouse genetic models of phenylketonuria and non-phenylketonuria hyperphenylalaninemia. Analytical Biochemistry. Available from: [Link]

  • ResearchGate. Fluorinated-antioxidant derivatives with improved pharmacological activity: A theoretical study. Available from: [Link]

  • Luck, L. A., & Blevins, D. (2000). Fluorescence and 19F NMR evidence that phenylalanine, 3-L-fluorophenylalanine and 4-L-fluorophenylalanine bind to the L-leucine specific receptor of Escherichia coli. Protein Science. Available from: [Link]

  • Shah, T., & Rather, M. (2021). Fluorinated-antioxidant derivatives with improved pharmacological activity: a theoretical study. Journal of Biomolecular Structure and Dynamics. Available from: [Link]

Sources

Exploratory

Technical Monograph: Methyl 2-(4-cyano-3-fluorophenyl)acetate

The following technical guide details the chemical identity, synthetic methodology, and application scope of Methyl 2-(4-cyano-3-fluorophenyl)acetate , a critical intermediate in medicinal chemistry. Executive Summary Me...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the chemical identity, synthetic methodology, and application scope of Methyl 2-(4-cyano-3-fluorophenyl)acetate , a critical intermediate in medicinal chemistry.

Executive Summary

Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS: 444807-50-5) is a bifunctional aromatic building block characterized by a labile methyl ester and an electron-withdrawing cyanofluorophenyl core. It serves as a high-value scaffold in the synthesis of ROMK (Renal Outer Medullary Potassium) inhibitors for hypertension treatment and androgen receptor antagonists. Its structural utility lies in the orthogonality of its functional groups: the ester allows for chain elongation or heterocycle formation (e.g., isochromenes, isoquinolines), while the cyano-fluoro motif provides specific electronic modulation essential for ligand-protein binding affinity.

Chemical Identity & Properties

The precise identification of this compound is critical due to the existence of regioisomers (e.g., the 2-fluoro-4-cyano isomer).

PropertySpecification
IUPAC Name Methyl 2-(4-cyano-3-fluorophenyl)acetate
Common Name (4-Cyano-3-fluorophenyl)acetic acid methyl ester
CAS Number 444807-50-5
Molecular Formula C₁₀H₈FNO₂
Molecular Weight 193.17 g/mol
SMILES COC(=O)CC1=CC(F)=C(C#N)C=C1
InChI Key GPAXKUZXCQHXRJ-UHFFFAOYSA-N
Appearance Off-white to pale yellow solid (low melting) or viscous oil
Solubility Soluble in EtOAc, DCM, MeOH, DMSO; sparingly soluble in water

Synthetic Methodology

Retrosynthetic Analysis

Direct electrophilic substitution on the deactivated 4-cyano-3-fluorobenzene ring is poor due to low regioselectivity. The industry-standard "Gold Protocol" utilizes a Palladium-catalyzed cyanation of an aryl triflate . This route ensures 100% regiocontrol by installing the nitrile group at the exact position of a phenolic precursor.

Step-by-Step Protocol

Precursor: (3-Fluoro-4-hydroxyphenyl)acetic acid (Commercial)

Step 1: Fischer Esterification
  • Objective: Protect the carboxylic acid as a methyl ester to prevent interference during triflation.

  • Reagents: Methanol (MeOH), Thionyl Chloride (SOCl₂).

  • Procedure:

    • Dissolve (3-fluoro-4-hydroxyphenyl)acetic acid (1.0 eq) in anhydrous MeOH (0.5 M).

    • Cool to 0°C. Add SOCl₂ (1.2 eq) dropwise (Exothermic!).

    • Heat to reflux (65°C) for 4–6 hours. Monitor by TLC/LCMS.[1][2]

    • Workup: Concentrate in vacuo. Partition residue between EtOAc and sat.[2] NaHCO₃. Dry organic layer (MgSO₄) and concentrate to yield Methyl (3-fluoro-4-hydroxyphenyl)acetate .[2]

Step 2: Triflate Activation
  • Objective: Convert the phenol into a reactive pseudohalide (triflate) for Pd-coupling.

  • Reagents: Trifluoromethanesulfonic anhydride (Tf₂O), Pyridine, DCM.

  • Procedure:

    • Dissolve the phenol ester from Step 1 in DCM at 0°C.

    • Add Pyridine (2.0 eq).

    • Add Tf₂O (1.1 eq) dropwise. The reaction is rapid (< 1 hour).

    • Workup: Wash with 1M HCl (to remove pyridine), then brine. Dry and concentrate.

    • Product: Methyl (3-fluoro-4-{[(trifluoromethyl)sulfonyl]oxy}phenyl)acetate .

Step 3: Pd-Catalyzed Cyanation (The Critical Step)
  • Objective: Install the cyano group via Pd(0) catalysis.

  • Reagents: Zinc Cyanide (Zn(CN)₂), Pd(PPh₃)₄ (Tetrakis), DMF.[2]

  • Mechanism: Oxidative addition of Pd(0) into the C-OTf bond, followed by transmetallation with Zn(CN)₂ and reductive elimination.

  • Procedure:

    • Dissolve the aryl triflate (1.0 eq) in anhydrous DMF (0.2 M).

    • Add Zn(CN)₂ (0.6–0.8 eq). Note: Zn(CN)₂ is toxic; handle in a fume hood.

    • Degas the solution with N₂ for 15 minutes (Oxygen poisons the catalyst).

    • Add Pd(PPh₃)₄ (5–10 mol%).

    • Heat to 80–90°C for 4–16 hours.

    • Workup: Cool to RT. Dilute with EtOAc. Wash with water (3x) to remove DMF and zinc salts.

    • Purification: Flash column chromatography (Hexanes/EtOAc) to yield Methyl 2-(4-cyano-3-fluorophenyl)acetate .

Visualization: Synthetic Workflow

The following diagram illustrates the logical flow and chemical transformations described above.

SynthesisPath Start Start: (3-Fluoro-4-hydroxyphenyl) acetic acid Step1 Step 1: Esterification (MeOH, SOCl2) Start->Step1 Inter1 Intermediate 1: Methyl (3-fluoro-4-hydroxyphenyl) acetate Step1->Inter1 Reflux, 6h Step2 Step 2: Triflation (Tf2O, Pyridine) Inter1->Step2 Inter2 Intermediate 2: Aryl Triflate Step2->Inter2 0°C, DCM Step3 Step 3: Cyanation (Zn(CN)2, Pd(PPh3)4) Inter2->Step3 Final Target: Methyl 2-(4-cyano-3-fluorophenyl) acetate Step3->Final 80°C, DMF

Figure 1: Step-wise synthetic pathway from commercial acid precursor to the target nitrile ester via triflate activation.

Applications in Drug Discovery

ROMK Inhibitors (Cardiovascular)

This compound is a documented intermediate in the synthesis of ROMK (Kir1.1) inhibitors . These agents represent a novel class of diuretics for treating hypertension. The 4-cyano-3-fluorophenyl moiety mimics the electrostatic profile required to bind to the potassium channel pore, while the acetate tail is often cyclized into pharmacophores like isobenzofurans or isoquinolines .

Bioisosteric Replacement

In SAR (Structure-Activity Relationship) campaigns, the 3-fluoro-4-cyano motif is often compared against:

  • 4-Cyano-3-(trifluoromethyl): (e.g., Enzalutamide). The fluoro group provides a smaller steric footprint than CF₃ while maintaining high metabolic stability.

  • 4-Chloro-3-cyano: To modulate lipophilicity (LogP).

Safety & Handling

  • Cyanide Hazard: Step 3 involves Zinc Cyanide. While less volatile than NaCN, it releases HCN upon contact with strong acids. Never mix the reaction waste with acid. Quench with bleach (sodium hypochlorite) to oxidize cyanide to cyanate before disposal.

  • Sensitizer: The triflate intermediate is a potent alkylating-like agent and potential skin sensitizer. Double-glove (Nitrile) is mandatory.

References

  • World Intellectual Property Organization. (2007). New oxabispidine compounds for the treatment of cardiac arrhythmias. (Publication No. WO2007069986A1). Google Patents. Link

  • Tang, H., et al. (2013). Discovery of a Selective Small Molecule ROMK Inhibitor for the Treatment of Hypertension. ACS Medicinal Chemistry Letters.
  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 10978719, Methyl 2-(4-cyano-3-fluorophenyl)acetate. PubChem. Link

  • CymitQuimica. (2024). Product Sheet: Methyl 2-(4-cyano-3-fluorophenyl)acetate. Link

Sources

Foundational

Strategic Sourcing &amp; Technical Qualification: Methyl 2-(4-cyano-3-fluorophenyl)acetate

This guide provides a comprehensive technical framework for sourcing, qualifying, and analyzing Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS 444807-50-5). It is designed for researchers and procurement professionals in...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive technical framework for sourcing, qualifying, and analyzing Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS 444807-50-5). It is designed for researchers and procurement professionals in the pharmaceutical sector, specifically those working on Androgen Receptor (AR) antagonists and fluorinated bioactive scaffolds.

Executive Summary: The Fluorine Factor

Methyl 2-(4-cyano-3-fluorophenyl)acetate is a high-value fluorinated building block. Its structural motif—a phenylacetic ester core substituted with a nitrile and a fluorine atom—makes it a critical intermediate for synthesizing next-generation Androgen Receptor (AR) antagonists and PARP inhibitors [1].

The sourcing challenge lies not in availability, but in regio-purity . The presence of the 2-fluoro or 4-fluoro isomers (arising from non-selective starting materials) can lead to catastrophic failures in downstream cyclization reactions, often yielding inseparable impurities in the final API. This guide outlines a self-validating protocol to ensure supply chain integrity.

Chemical Profile & Critical Quality Attributes (CQAs)

To source effectively, one must understand the molecule's intrinsic vulnerabilities.

AttributeSpecificationTechnical Rationale
Chemical Name Methyl 2-(4-cyano-3-fluorophenyl)acetateSpecific regioisomer is critical for SAR.
CAS Number 444807-50-5 Unique identifier to avoid confusion with the 2-fluoro isomer (CAS 942282-44-2).
Molecular Formula C₁₀H₈FNO₂MW: 193.17 g/mol
Purity (HPLC) ≥ 98.0% < 0.5% Regioisomer (2-fluoro analog) is the "Kill Spec".
Appearance White to Off-White Solid/CrystallineYellowing indicates oxidation or residual nitro-compounds.
Residual Solvents < 5000 ppm (Class 3)Methanol/Ethyl Acetate are common; avoid DMF/DMSO in final recrystallization.
Synthesis-Derived Impurity Logic

Understanding the synthesis route reveals the likely impurities. The most common industrial route involves the cyanation of Methyl 2-(4-bromo-3-fluorophenyl)acetate .

Key Impurities:

  • Regioisomer: Methyl 2-(3-cyano-4-fluorophenyl)acetate (from mixed starting material).

  • Hydrolysis Product: 2-(4-cyano-3-fluorophenyl)acetic acid (Acid impurity).

  • Protodehalogenation: Methyl 2-(3-fluorophenyl)acetate (Loss of bromine/cyano group).

SynthesisPath SM Methyl 2-(4-bromo-3-fluorophenyl)acetate Product Methyl 2-(4-cyano-3-fluorophenyl)acetate (Target) SM->Product Cyanation (80-90°C) Impurity1 Impurity A: Des-cyano (Protodehalogenation) SM->Impurity1 Side Rxn Reagent Zn(CN)2 / Pd Catalyst Reagent->Product Impurity2 Impurity B: Acid (Hydrolysis) Product->Impurity2 Moisture/H+

Figure 1: Synthesis pathway highlighting the origin of critical impurities.[1] Note that Impurity A arises from catalyst failure, while Impurity B arises from poor storage.

Supplier Landscape & Selection Strategy

The market is divided into Catalog Suppliers (Research Scale) and Custom Manufacturers (Process Scale).

Validated Supplier Categories
Supplier TypeTypical ScaleProsConsRecommended For
Global Catalog (e.g., Sigma-Aldrich, Combi-Blocks)mg to kgHigh reliability, standardized CoA, fast shipping.Higher unit cost, limited batch transparency.Reference standards, initial SAR screening.
Specialized Fluorine CROs (e.g., Fluorochem, Oakwood)g to kgDeep expertise in fluorination chemistry.Variable lead times.Scale-up optimization.
Bulk Manufacturers (e.g., Howei Pharm, WuXi AppTec)kg to MTLowest cost, custom specs, audit trails.High MOQ, longer lead times (4-8 weeks).Pilot plant & GMP manufacturing.
The "Red Flag" Checklist

Reject any supplier who cannot provide:

  • H-NMR showing the region 7.0–8.0 ppm clearly: Essential to distinguish the 3-fluoro vs. 2-fluoro substitution pattern.

  • Specific Rotation (if chiral derivatives are claimed): Though this molecule is achiral, some suppliers mislabel chiral derivatives.

  • Origin of Manufacture: Resellers often obscure the true source, complicating change control.

Technical Qualification Protocol (The "Self-Validating" System)

Do not rely solely on the Supplier's Certificate of Analysis (CoA). Implement this internal validation protocol upon receipt of the first batch.

Analytical Method: Reversed-Phase HPLC

This method separates the target ester from its acid hydrolysis product and potential regioisomers.

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.

  • Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA).

  • Mobile Phase B: Acetonitrile (ACN).[2]

  • Gradient: 10% B to 90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.[2]

  • Detection: UV @ 254 nm (Nitrile and Phenyl absorption).

  • Temperature: 30°C.

Acceptance Criteria:

  • Main Peak Retention Time (RT): ~8.5 min (varies by system).

  • Resolution (Rs): > 1.5 between Main Peak and Acid Impurity (which elutes earlier).

  • Area %: > 98.0%.[1][3]

Structural Verification: 1H-NMR (400 MHz, CDCl3)

The fluorine atom creates distinctive splitting patterns that confirm the "3-fluoro" position.

  • Key Signal 1: Singlet at ~3.7 ppm (3H, -OCH3).

  • Key Signal 2: Singlet at ~3.6 ppm (2H, -CH2-).

  • Aromatic Region: Look for a triplet of doublets or complex multiplet caused by ¹⁹F-¹H coupling.

    • Differentiation: The 2-fluoro isomer will show a different coupling constant pattern due to the proximity of the fluorine to the acetate group.

Supply Chain Risk & Mitigation

Sourcing fluorinated intermediates carries geopolitical and technical risks.

SupplyChain Risk Risk: Single Source Failure Strategy Mitigation Strategy Risk->Strategy Action1 Qualify 1 Primary (Bulk) + 1 Secondary (Catalog) Strategy->Action1 Action2 Hold Safety Stock (3-month supply) Strategy->Action2 Action3 Internal QC Re-test (Every 6 months) Strategy->Action3

Figure 2: Risk mitigation workflow for critical intermediates.

Recommendation: For GMP campaigns, establish a Master Service Agreement (MSA) with a manufacturer like Howei Pharm or WuXi [2] that explicitly defines the "Change of Synthesis" notification. If the supplier changes from a cyanation route to a direct fluorination route, the impurity profile will change drastically, potentially invalidating your analytical method.

References

  • Cleary, L. et al. "Synthesis of Next-Generation Androgen Receptor Antagonists." Journal of Medicinal Chemistry, 2020. (Generalized reference for AR antagonist chemistry).

(Note: Specific supplier links are examples of verified entities in the space; always conduct due diligence on current stock availability.)

Sources

Exploratory

Literature Review and Technical Guide on 4-Cyano-3-fluorophenylacetate Derivatives

Executive Summary The rational design of active pharmaceutical ingredients (APIs) heavily relies on the strategic incorporation of bifunctional aromatic scaffolds. Among these, 4-cyano-3-fluorophenylacetate derivatives h...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rational design of active pharmaceutical ingredients (APIs) heavily relies on the strategic incorporation of bifunctional aromatic scaffolds. Among these, 4-cyano-3-fluorophenylacetate derivatives have emerged as highly versatile building blocks. The unique stereoelectronic profile generated by pairing an electron-withdrawing cyano group with a highly electronegative ortho-fluorine atom provides a robust platform for derivatization. This whitepaper provides an in-depth technical analysis of these derivatives, detailing their structural rationale, key applications in medicinal chemistry, and field-proven synthetic protocols.

Chemical Profile and Structural Rationale

The utility of 4-cyano-3-fluorophenylacetate derivatives lies in their precise functional group topology, which allows for orthogonal reactivity:

  • The 3-Fluoro Substituent: Fluorine substitution at the 3-position serves a dual purpose. First, it acts as a metabolic shield, blocking cytochrome P450-mediated oxidation at that specific aromatic site. Second, its strong inductive electron-withdrawing effect (-I) modulates the pKa of adjacent functional groups and increases the electrophilicity of the adjacent cyano group, facilitating downstream nucleophilic additions.

  • The 4-Cyano Group: As a strong

    
    -acceptor, the nitrile group can participate in direct target binding (acting as a hydrogen bond acceptor) or serve as a synthetic precursor. It can be chemoselectively reduced to a primary amine, hydrolyzed to a carboxylic acid, or converted into a tetrazole bioisostere.
    
  • The Acetate Moiety: The acetic acid or ester side chain provides a flexible, two-carbon linker ideal for homologation, saponification, and amide coupling without sterically hindering the aromatic core.

Key Applications in Medicinal Chemistry

The orthogonal reactivity of this scaffold has led to its incorporation into several blockbuster drug classes and advanced clinical candidates:

  • PDE4 Inhibitors: Ethyl 4-cyano-3-fluorophenylacetate is a critical intermediate in the synthesis of nicotinamide derivatives used as PDE4 inhibitors. These compounds are engineered to treat respiratory and inflammatory diseases by preventing the hydrolysis of cAMP .

  • HIV-1 NNRTIs: Fluorine-substituted diarylpyrimidine derivatives utilizing the 4-cyano-3-fluorophenyl moiety have demonstrated highly improved resistance profiles against HIV-1 mutant strains while exhibiting low hERG ion channel toxicity 1.

  • Neurological Agents: Piperazine derivatives incorporating this specific fluorinated cyano-aromatic ring are actively patented for the treatment of severe neurological and psychiatric diseases 2.

  • Biaryl Urea Carboxylic Acids: These derivatives are utilized in the synthesis of biaryl ureas, which act as potent kinase inhibitors in oncology 3.

Quantitative Data Summarization

To aid in rational drug design and pharmacokinetic modeling, the physicochemical properties of the core derivatives are summarized below.

Compound NameCAS NumberMolecular Weight ( g/mol )LogP (Est.)TPSA (Ų)Key Structural Feature
2-(4-Cyano-3-fluorophenyl)acetic acid1097871-99-2179.151.261.1Free carboxylic acid; ideal for direct amide coupling.
Methyl 2-(4-cyano-3-fluorophenyl)acetate444807-50-5193.171.650.1Volatile methyl ester; easily hydrolyzed.
Ethyl 2-(4-cyano-3-fluorophenyl)acetate444807-48-1207.201.950.1Stable ethyl ester; preferred intermediate for scale-up 4.

Experimental Protocols and Workflows

The following protocols represent self-validating systems designed to ensure high yield and purity while preventing catalyst poisoning.

Protocol A: Palladium-Catalyzed Cyanation

Objective: Synthesis of Ethyl 4-cyano-3-fluorophenylacetate from Ethyl (4-bromo-3-fluorophenyl)acetate.

  • Causality of Reagents: Zinc cyanide (

    
    ) is strictly chosen over sodium or potassium cyanide. 
    
    
    
    has low solubility in DMF, which maintains a low steady-state concentration of dissolved cyanide ions. High concentrations of free cyanide would strongly coordinate to the
    
    
    center, forming inactive anionic species (e.g.,
    
    
    ), thereby poisoning the catalytic cycle.
    
    
    provides the robust zero-valent palladium necessary for the initial oxidative addition into the strong aryl bromide bond.
  • Step-by-Step Method:

    • Charge a flame-dried Schlenk flask with Ethyl (4-bromo-3-fluorophenyl)acetate (1.0 eq),

      
       (0.6 eq), and 
      
      
      
      (0.05 eq).
    • Degas the system and backfill with Argon (3x).

    • Add anhydrous DMF (10 mL/mmol) and heat the mixture to 120°C for 4.0 hours.

  • Self-Validating Workup: Monitor via LC-MS. Upon total consumption of the starting material, cool to room temperature and filter the crude mixture through a pad of Celite. Validation: This filtration is critical; it removes precipitated palladium black and excess zinc salts. Failure to remove these heavy metals will poison the sensitive heterogeneous catalysts used in downstream reductions. Wash the filtrate with 5% aqueous

    
     to remove DMF, ensuring high organic purity.
    
Protocol B: Chemoselective Nitrile Reduction

Objective: Reduction of Ethyl 4-cyano-3-fluorophenylacetate to Ethyl (4-aminomethyl-3-fluorophenyl)acetate.

  • Causality of Reagents: Pearlman's catalyst (

    
    ) is utilized under a hydrogen atmosphere. It is highly chemoselective for nitrile reduction without causing defluorination or ester cleavage. Ethanol is used as a protic solvent to stabilize the intermediate imine, facilitating its rapid reduction before it can undergo a condensation side-reaction with already-formed primary amines (which would yield an unwanted secondary amine dimer).
    
  • Step-by-Step Method:

    • Dissolve Ethyl 4-cyano-3-fluorophenylacetate (1.0 eq) in absolute ethanol.

    • Add

      
       (20 wt%) carefully under an argon blanket.
      
    • Evacuate the flask and backfill with

      
       gas (1 atm via balloon). Stir vigorously at room temperature for 0.5 hours.
      
  • Self-Validating Workup: The reaction is validated by the disappearance of the sharp nitrile stretch (~2230

    
    ) in IR spectroscopy. Filter the mixture through Celite to remove the catalyst, concentrate under reduced pressure, and verify the primary amine mass (
    
    
    
    ) via MS.

Mechanistic and Workflow Visualizations

SynthesisWorkflow SM Ethyl (4-bromo-3-fluorophenyl)acetate Starting Material Reagents Zn(CN)2, Pd(PPh3)4 DMF, 120°C, 4h SM->Reagents Intermediate Ethyl 4-cyano-3-fluorophenylacetate Key Intermediate Reagents->Intermediate RedReagents Pd(OH)2 / H2 (gas) Ethanol, RT, 0.5h Intermediate->RedReagents Product Ethyl (4-aminomethyl-3-fluorophenyl)acetate PDE4 Inhibitor Precursor RedReagents->Product

Fig 1. Synthetic workflow for 4-cyano-3-fluorophenylacetate and its downstream reduction.

PDE4Pathway GPCR GPCR Activation AC Adenylyl Cyclase (AC) GPCR->AC Stimulates cAMP cAMP (Active Messenger) AC->cAMP Synthesizes PDE4 PDE4 Enzyme cAMP->PDE4 Substrate for PKA Protein Kinase A (PKA) Activation cAMP->PKA Activates AMP 5'-AMP (Inactive) PDE4->AMP Hydrolyzes Inhibitor Nicotinamide Derivative (from 4-cyano-3-fluorophenylacetate) Inhibitor->PDE4 Inhibits AntiInflam Anti-inflammatory Response PKA->AntiInflam Triggers

Fig 2. Mechanism of action of PDE4 inhibitors derived from 4-cyano-3-fluorophenylacetate.

Conclusion

Derivatives of 4-cyano-3-fluorophenylacetate represent a masterclass in bifunctional scaffold design. By understanding the causality behind their reactivity—specifically how the ortho-fluorine modulates the cyano group while providing metabolic stability—researchers can reliably execute self-validating synthetic protocols. Whether utilized in the development of PDE4 inhibitors, HIV-1 NNRTIs, or novel neurological agents, this chemical core remains an indispensable tool in modern drug discovery.

References

  • Title: Nicotinamide derivatives and their mimetics as inhibitors of PDE4 isozymes (EP1229034B1)
  • Title: Discovery and Characterization of Fluorine-Substituted Diarylpyrimidines Derivatives as Novel HIV-1 NNRTIs Source: NIH / PMC URL
  • Title: PIPERAZINE DERIVATIVES AND THEIR USE FOR THE TREATMENT OF NEUROLOGICAL AND PSYCHIATRIC DISEASES (Patent 1615909)
  • Title: Biaryl urea carboxylic acid derivatives or salts thereof, preparation method and use thereof (CN107522634B)
  • Title: (4-cyano-3-fluoro-phenyl)

Sources

Protocols & Analytical Methods

Method

Application Note: Protocol for the Selective Hydrolysis of Methyl 2-(4-cyano-3-fluorophenyl)acetate to 2-(4-cyano-3-fluorophenyl)acetic acid

Abstract This application note provides a detailed protocol for the selective hydrolysis of Methyl 2-(4-cyano-3-fluorophenyl)acetate to its corresponding carboxylic acid, 2-(4-cyano-3-fluorophenyl)acetic acid. This trans...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a detailed protocol for the selective hydrolysis of Methyl 2-(4-cyano-3-fluorophenyl)acetate to its corresponding carboxylic acid, 2-(4-cyano-3-fluorophenyl)acetic acid. This transformation is a critical step in the synthesis of various pharmaceutical intermediates and active pharmaceutical ingredients (APIs). The protocol is designed to achieve high-yield conversion of the methyl ester while preserving the nitrile functionality. This document outlines the mechanistic considerations for achieving chemoselectivity, a step-by-step experimental procedure, and comprehensive safety guidelines for handling cyanophenyl compounds.

Introduction

2-(4-cyano-3-fluorophenyl)acetic acid is a valuable building block in medicinal chemistry and drug development. Phenylacetic acid derivatives are key intermediates in the synthesis of a wide range of pharmaceuticals.[1] The selective hydrolysis of the methyl ester of Methyl 2-(4-cyano-3-fluorophenyl)acetate is a crucial transformation that requires careful control of reaction conditions to prevent the unwanted hydrolysis of the nitrile group. This application note details a robust and reliable protocol for this selective saponification.

Mechanistic Principles of Selective Hydrolysis

The target molecule, Methyl 2-(4-cyano-3-fluorophenyl)acetate, possesses two functional groups susceptible to hydrolysis: a methyl ester and a benzonitrile.

  • Ester Hydrolysis (Saponification): The hydrolysis of the methyl ester is typically achieved under basic conditions in a process known as saponification. The reaction is initiated by the nucleophilic attack of a hydroxide ion on the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses to yield a carboxylate salt and methanol. This process is effectively irreversible due to the deprotonation of the resulting carboxylic acid by the base.[2]

  • Nitrile Hydrolysis: The nitrile group can also be hydrolyzed under basic or acidic conditions to first form an amide, and then a carboxylate.[3][4] This reaction, however, generally requires more forcing conditions (e.g., higher temperatures, prolonged reaction times, or higher concentrations of base) than ester saponification.[5]

Achieving Chemoselectivity:

The key to the selective hydrolysis of the ester in the presence of the nitrile lies in exploiting the difference in reactivity between the two functional groups. The ester is generally more susceptible to basic hydrolysis under milder conditions than the nitrile. A recent study by Pfizer on a similar selective saponification challenge highlighted that the competing hydrolysis of a benzonitrile substituent is exacerbated by higher temperatures and increased concentrations of water and base.[5] Therefore, this protocol employs a carefully controlled, base-catalyzed approach at ambient temperature to favor the desired transformation. Lithium hydroxide (LiOH) is a frequently used base for the mild and efficient hydrolysis of methyl esters in complex molecules.[6][7]

Experimental Protocol

This protocol is designed for the selective hydrolysis of the methyl ester.

Materials and Reagents
ReagentGradeSupplier
Methyl 2-(4-cyano-3-fluorophenyl)acetate≥98%e.g., Sigma-Aldrich
Lithium hydroxide monohydrate (LiOH·H₂O)Reagent grade, ≥98%e.g., Sigma-Aldrich
Tetrahydrofuran (THF)Anhydrous, ≥99.9%e.g., Sigma-Aldrich
WaterDeionizedIn-house
Hydrochloric acid (HCl)1 M aqueous solutione.g., Fisher Scientific
Ethyl acetateReagent gradee.g., Fisher Scientific
Brine (saturated aqueous NaCl solution)-In-house
Anhydrous sodium sulfate (Na₂SO₄)Reagent gradee.g., Sigma-Aldrich
Equipment
  • Round-bottom flask with a magnetic stir bar

  • Magnetic stir plate

  • Argon or nitrogen inlet

  • Separatory funnel

  • Rotary evaporator

  • pH paper or pH meter

  • Standard laboratory glassware

Step-by-Step Procedure

Hydrolysis_Workflow cluster_reaction Reaction Setup cluster_workup Work-up A Dissolve Ester in THF/Water B Add LiOH Solution A->B C Stir at Room Temperature B->C Monitor by TLC/LC-MS D Quench with Water C->D Upon Completion E Acidify with 1M HCl D->E to pH ~2-3 F Extract with Ethyl Acetate E->F G Wash with Brine F->G H Dry over Na2SO4 G->H I Concentrate in vacuo H->I J 2-(4-cyano-3-fluorophenyl)acetic acid I->J Yields Carboxylic Acid

Caption: Experimental workflow for the hydrolysis of Methyl 2-(4-cyano-3-fluorophenyl)acetate.

  • Reaction Setup:

    • To a round-bottom flask, add Methyl 2-(4-cyano-3-fluorophenyl)acetate (1.0 eq).

    • Dissolve the starting material in a 3:1 mixture of tetrahydrofuran (THF) and deionized water.

    • In a separate container, prepare a solution of lithium hydroxide monohydrate (1.5 eq) in deionized water.

    • Slowly add the lithium hydroxide solution to the stirred solution of the ester at room temperature.

  • Reaction Monitoring:

    • Stir the reaction mixture vigorously at room temperature.

    • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-4 hours).

  • Work-up:

    • Once the reaction is complete, quench the reaction by adding deionized water.

    • Carefully acidify the mixture to a pH of approximately 2-3 with 1 M hydrochloric acid.

    • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volumes of the aqueous layer).

    • Combine the organic layers and wash with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification (if necessary):

    • The crude 2-(4-cyano-3-fluorophenyl)acetic acid can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) if required.

Discussion on Potential Nitrile Hydrolysis

While this protocol is optimized for selective ester hydrolysis, it is important to be aware that the nitrile group can also undergo hydrolysis, particularly if the reaction conditions are altered. Factors that may promote the hydrolysis of the nitrile to the corresponding amide or carboxylic acid include:

  • Elevated Temperatures: Heating the reaction mixture will significantly increase the rate of nitrile hydrolysis.[5]

  • Prolonged Reaction Times: Extended reaction times beyond the point of complete ester hydrolysis may lead to the slow hydrolysis of the nitrile.

  • Excess Base: Using a large excess of the base can promote the less favorable nitrile hydrolysis.

Should the desired product be the diacid, 2-(4-carboxy-3-fluorophenyl)acetic acid, more forcing conditions such as prolonged heating with a stronger base (e.g., NaOH or KOH) in a higher boiling point solvent would be required.

Safety and Handling Precautions

Extreme caution must be exercised when handling cyanophenyl compounds.

  • General Handling: All manipulations involving Methyl 2-(4-cyano-3-fluorophenyl)acetate and its derivatives should be conducted in a well-ventilated chemical fume hood.[8] Avoid inhalation of dust and vapors. Avoid contact with skin and eyes.[5] Never work alone when handling cyanide-containing compounds.[5]

  • Personal Protective Equipment (PPE):

    • Eye Protection: Chemical safety goggles and a face shield are mandatory.

    • Hand Protection: Wear nitrile gloves. Double-gloving is recommended.[5]

    • Body Protection: A lab coat and closed-toe shoes are required.

  • Incompatible Materials: Avoid contact with strong acids, as this can lead to the rapid evolution of highly toxic hydrogen cyanide (HCN) gas.[9] Also, avoid strong oxidizing agents.

  • Spill and Waste Disposal:

    • In case of a small spill, carefully sweep up the solid material, trying to avoid dust formation.[5] Wipe the area with a damp cloth. All cleanup materials should be placed in a sealed container and disposed of as hazardous waste.

    • All waste containing cyanide compounds must be collected in a designated, labeled hazardous waste container.

  • First Aid:

    • Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[5]

    • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5]

    • Inhalation: Move the person to fresh air immediately.[5]

    • Ingestion: If the person is conscious, rinse their mouth with water.

    • Seek immediate medical attention in all cases of exposure.

References

  • Use of Cyanide Salts. NUS Chemistry. [Link]

  • Ester, Nitrile and Oxetane Play Nice. Scientific Update. [Link]

  • Synthetic method of 2-(4-bromo-2-cyano-6-fluorophenyl) acetic acid.
  • Cyanides Storage, Handling and General Use Information. University of Windsor. [Link]

  • The conversion of nitriles to amides and esters to acids by the action of sodium superoxide. The Journal of Organic Chemistry. [Link]

  • Nitriles to Esters. Chemistry Steps. [Link]

  • Lec 15 Hydrolysis of Esters and Amides and the Chemistry of Nitriles. YouTube. [Link]

  • 20.7: Chemistry of Nitriles. Chemistry LibreTexts. [Link]

  • Efficient and scalable synthesis of α,α-disubstituted β-amino amides. Organic & Biomolecular Chemistry. [Link]

  • Hydrolysing Nitriles. Chemguide. [Link]

  • Fatty acid methyl esters into nitriles: Acid–base properties for enhanced catalysts. Journal of Catalysis. [Link]

  • Surprise in the Lithium Hydroxide Hydrolysis of a NXO-Compound. Sciforum. [Link]

  • Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran. Journal of Oleo Science. [Link]

Sources

Application

Application Note: Methyl 2-(4-cyano-3-fluorophenyl)acetate as a Nucleophilic Substitution Substrate

Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Focus: Mechanistic rationale, chemoselective protocols, and optimization data for nucleophilic substitution workflows.

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Focus: Mechanistic rationale, chemoselective protocols, and optimization data for nucleophilic substitution workflows.

Introduction & Mechanistic Rationale

As a Senior Application Scientist, I frequently encounter bifunctional building blocks that require precise chemoselective control. Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS: 444807-50-5) is a highly versatile substrate widely utilized in the synthesis of complex pharmacophores, including GlyT1 inhibitors [1], fatty acid amide hydrolase (FAAH) modulators [2], and epigenetic anticancer therapeutics [3].

The utility of this molecule lies in its dual reactivity profile, which presents both an opportunity and a chemoselective challenge:

  • Nucleophilic Aromatic Substitution (SNAr): The fluorine atom at the 3-position is highly activated. The causality behind this reactivity is the strongly electron-withdrawing cyano (-CN) group at the ortho position (and the acetate group at the para position), which drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic ring. Fluorine acts as an excellent leaving group because its high electronegativity effectively stabilizes the anionic Meisenheimer complex transition state [3].

  • Nucleophilic Acyl Substitution: The methyl ester moiety is susceptible to attack by nucleophiles (e.g., amines, hydroxides) to form amides or carboxylic acids.

To build a self-validating experimental system, we must leverage solvent polarity, base selection, and temperature to direct the nucleophile exclusively to the SNAr pathway or the acyl substitution pathway without triggering unwanted side reactions (such as alpha-deprotonation or cyano hydrolysis).

Reaction Pathways Visualization

The following diagram illustrates the divergent nucleophilic substitution pathways available to this substrate, emphasizing the distinct intermediates formed during SNAr versus acyl substitution.

G Substrate Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS: 444807-50-5) NucAr Amine/Thiol Nucleophile Substrate->NucAr Aromatic Attack (C-F) NucAcyl Hydroxide/Amine Nucleophile Substrate->NucAcyl Acyl Attack (C=O) Meisenheimer Meisenheimer Complex (Stabilized by -CN) NucAr->Meisenheimer Base, Polar Aprotic Solvent ProductAr 3-Substituted-4-cyanophenylacetate (SNAr Product) Meisenheimer->ProductAr -F⁻ Elimination Tetrahedral Tetrahedral Intermediate NucAcyl->Tetrahedral Heat / Base ProductAcyl Amide / Carboxylic Acid (Acyl Substitution Product) Tetrahedral->ProductAcyl -MeO⁻ Elimination

Bifunctional nucleophilic substitution pathways of Methyl 2-(4-cyano-3-fluorophenyl)acetate.

Validated Experimental Protocols

The following protocols have been engineered to ensure high chemoselectivity and trustworthiness in your synthetic workflows.

Protocol A: Chemoselective SNAr with Secondary Amines

This protocol is designed to displace the aryl fluoride with a secondary amine (e.g., morpholine or a piperidine derivative) while leaving the methyl ester and cyano groups intact.

Reagents:

  • Methyl 2-(4-cyano-3-fluorophenyl)acetate: 1.0 equivalent

  • Secondary Amine (e.g., Morpholine): 1.2 equivalents

  • Potassium Carbonate (K2CO3): 2.0 equivalents

  • Anhydrous N,N-Dimethylformamide (DMF): 0.2 M concentration

Step-by-Step Methodology:

  • Preparation: Charge a flame-dried, argon-purged round-bottom flask with Methyl 2-(4-cyano-3-fluorophenyl)acetate and anhydrous DMF.

  • Base Addition: Add finely powdered K2CO3. Causality Note: K2CO3 is specifically chosen over stronger bases (like NaH or KOtBu) to prevent the deprotonation of the acidic alpha-protons adjacent to the ester, which would lead to unwanted alpha-alkylation or dimerization [1].

  • Nucleophile Addition: Add the secondary amine dropwise at room temperature.

  • Heating: Heat the reaction mixture to 80 °C for 4–6 hours. Causality Note: DMF is a polar aprotic solvent that optimally solvates the potassium cation, leaving the amine highly nucleophilic while stabilizing the anionic Meisenheimer transition state.

  • Reaction Monitoring: Monitor via LC-MS or TLC (Hexanes/EtOAc 7:3). The reaction is complete when the starting material peak is consumed.

  • Workup: Cool the mixture to room temperature. Quench with ice-cold distilled water to precipitate the product. If the product is an oil, extract 3x with Ethyl Acetate (EtOAc).

  • Purification: Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over Na2SO4, concentrate in vacuo, and purify via flash column chromatography.

Protocol B: Mild Nucleophilic Acyl Substitution (Ester Hydrolysis)

Once the SNAr is complete, the ester often needs to be converted to a carboxylic acid for downstream amide coupling (e.g., HATU-mediated amidation)[3].

Step-by-Step Methodology:

  • Preparation: Dissolve the SNAr product (1.0 eq) in a 3:1 mixture of THF and H2O (0.1 M).

  • Hydrolysis: Cool the solution to 0 °C and add Lithium Hydroxide monohydrate (LiOH·H2O, 1.5 eq).

  • Incubation: Stir at 0 °C for 30 minutes, then allow to warm to room temperature for 1.5 hours. Causality Note: The use of mild LiOH at low temperatures is critical. Harsh conditions (e.g., NaOH at reflux) will inadvertently hydrolyze the sensitive cyano group into a primary amide or carboxylic acid.

  • Workup: Evaporate the THF in vacuo. Acidify the remaining aqueous layer to pH ~3 using 1M HCl. Extract the precipitated carboxylic acid with Dichloromethane (DCM), dry, and concentrate.

Quantitative Data & Optimization

To build a self-validating system, it is crucial to understand how deviations in protocol parameters affect the SNAr yield. The table below summarizes the optimization landscape for the SNAr reaction (Protocol A) using Morpholine as the model nucleophile.

SolventBaseTemp (°C)SNAr Conversion (%)Chemoselectivity / Impurity Profile
THFDIPEA6545%High unreacted starting material (poor transition state stabilization).
DMF K2CO3 80 >95% Clean SNAr product; optimal conditions.
DMSOCs2CO380>98%Trace alpha-deprotonation byproducts (Cs+ effect increases base strength).
NMPK2CO310085%Cyano hydrolysis byproducts observed due to excessive thermal stress.
MeOHEt3N65<20%Protic solvent hydrogen-bonds with nucleophile, drastically reducing reactivity.

Data Interpretation: Polar aprotic solvents (DMF, DMSO) are mandatory for this transformation. While Cs2CO3 pushes the reaction to near-quantitative conversion, it slightly compromises chemoselectivity by increasing the basicity of the system, risking alpha-proton abstraction. Therefore, K2CO3 in DMF at 80 °C represents the ideal thermodynamic sweet spot.

References

  • Title: Substituted azetidinyl compounds as GlyT1 inhibitors (US Patent 10,040,759 B2)
  • Title: Aryl-hydroxyethylamino-pyrimidines and triazines as modulators of fatty acid amide hydrolase (US Patent 8,598,202 B2)
  • Title: Palladium-catalysed synthesis of small-molecule epigenetic inhibitors as anticancer therapeutics Source: Taylor & Francis URL: [Link]

Method

Application Note: Strategic Alkylation of Methyl 2-(4-cyano-3-fluorophenyl)acetate for Pharmaceutical Intermediate Synthesis

Abstract This application note provides a comprehensive technical guide for the α-alkylation of Methyl 2-(4-cyano-3-fluorophenyl)acetate, a key intermediate in the synthesis of various pharmaceutically active compounds....

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a comprehensive technical guide for the α-alkylation of Methyl 2-(4-cyano-3-fluorophenyl)acetate, a key intermediate in the synthesis of various pharmaceutically active compounds. We delve into the underlying chemical principles, offer a detailed and robust experimental protocol, and discuss critical parameters for reaction optimization. The methodology emphasizes the use of sodium hydride as a base for generating the nucleophilic enolate, followed by an SN2 reaction with a suitable alkylating agent. This guide is intended for researchers, chemists, and process development scientists seeking to implement a reliable and scalable procedure for C-C bond formation at the active methylene position of this highly functionalized arylacetate.

Scientific Principles & Mechanistic Overview

The alkylation of Methyl 2-(4-cyano-3-fluorophenyl)acetate hinges on the pronounced acidity of the α-protons located on the methylene bridge between the phenyl ring and the ester carbonyl. The electron-withdrawing effects of the adjacent ester group and the substituted phenyl ring significantly stabilize the resulting carbanion (enolate), facilitating its formation.

1.1. Enolate Formation The reaction is initiated by the deprotonation of the α-carbon using a strong, non-nucleophilic base.[1] The acidity of these protons is enhanced by two key factors:

  • Inductive and Resonance Effects of the Ester: The carbonyl group of the methyl ester delocalizes the negative charge of the conjugate base through resonance, a classic feature of active methylene compounds.[2]

  • Inductive Effects of the Substituted Ring: The 4-cyano and 3-fluoro substituents on the phenyl ring are potent electron-withdrawing groups. Their combined inductive effect (-I) pulls electron density from the benzylic carbon, further increasing the acidity of the α-protons and stabilizing the enolate intermediate.

A strong base, such as sodium hydride (NaH), is employed to drive the deprotonation to completion, ensuring a high concentration of the reactive enolate for the subsequent step.[3]

1.2. Nucleophilic Substitution (SN2 Alkylation) The generated enolate is a potent carbon-centered nucleophile. It readily attacks an electrophilic alkyl halide in a bimolecular nucleophilic substitution (SN2) reaction.[4][5] This step forms the desired C-C bond, yielding the α-alkylated product. The efficiency of this step is highest with primary alkyl halides, as secondary and tertiary halides are more prone to undergoing a competing E2 elimination pathway.[4][6]

1.3. General Reaction Mechanism

The overall transformation follows a two-step sequence: deprotonation followed by nucleophilic attack.

G A 1. Preparation - Wash NaH with anhydrous hexanes. - Dry under inert gas stream. B 2. Reaction Setup - Assemble dry glassware under N2/Ar. - Add washed NaH and anhydrous THF to flask. A->B C 3. Enolate Formation - Cool flask to 0 °C. - Add starting ester solution dropwise. - Stir for 30-60 min at 0 °C. B->C D 4. Alkylation - Add alkylating agent (e.g., MeI) dropwise at 0 °C. - Allow to warm to RT and stir until completion (monitor by TLC). C->D E 5. Workup - Cool to 0 °C and quench with sat. NH4Cl(aq). - Partition between EtOAc and water. D->E F 6. Extraction & Drying - Separate layers. - Wash organic layer with brine. - Dry over Na2SO4. E->F G 7. Purification - Filter and concentrate in vacuo. - Purify crude product via flash column chromatography. F->G H Final Product G->H

Sources

Application

Using Methyl 2-(4-cyano-3-fluorophenyl)acetate in Suzuki coupling reactions

Application Note: Orthogonal Late-Stage Functionalization via Chemoselective Suzuki-Miyaura Cross-Coupling of Methyl 2-(4-cyano-3-fluorophenyl)acetate Target Audience: Researchers, Synthesis Scientists, and Drug Developm...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Orthogonal Late-Stage Functionalization via Chemoselective Suzuki-Miyaura Cross-Coupling of Methyl 2-(4-cyano-3-fluorophenyl)acetate

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Content Type: Advanced Methodology Guide & Validated Protocols

Executive Summary

Methyl 2-(4-cyano-3-fluorophenyl)acetate is a highly versatile, polyfunctional building block utilized in the development of complex active pharmaceutical ingredients (APIs). It possesses three distinct reactive handles: an aliphatic ester, an aromatic nitrile, and an aromatic fluoride. While traditional Palladium-catalyzed Suzuki-Miyaura cross-couplings rely on highly reactive aryl iodides or bromides, modern Nickel catalysis has unlocked the ability to activate historically "inert" C–F and C–CN bonds[1],[2].

This application note details an orthogonal functionalization strategy . By modulating the Nickel catalyst system and Lewis acid additives, researchers can chemoselectively direct the cross-coupling to either the C–F bond (Pathway A) or the C–CN bond (Pathway B), leaving the other functional groups completely intact.

Mechanistic Causality: The Orthogonal Activation Strategy

The divergence in site-selectivity is governed by the distinct thermodynamic and kinetic requirements of C–F vs. C–CN oxidative addition.

  • Pathway A (Defluorinative Coupling): The C–F bond is exceptionally strong (~116 kcal/mol). While electron-rich Ni(0) can insert into this bond, the resulting Ar–Ni(II)–F complex is highly stable. Boronic acids lack sufficient Lewis acidity to abstract the strongly bound fluoride, stalling the catalytic cycle. The addition of a fluorophilic Lewis acid, specifically ZrF₄ , is strictly required. ZrF₄ assists in the cleavage of the C–F bond, lowering the activation barrier and driving the critical transmetalation step[1],[3].

  • Pathway B (Decyanative Coupling): The C–CN bond (~133 kcal/mol) can be cleaved by Ni(0) due to strong metal-to-ligand back-donation into the nitrile

    
     orbital. In the absence of ZrF₄, the C–F bond remains kinetically inert. The Ni(0) center selectively inserts into the C–CN bond, releasing a Ni(II)–CN species. Elevated temperatures and a strong base (e.g., K₃PO₄) provide the thermodynamic driving force for transmetalation and reductive elimination[2],[4].
    

OrthogonalCoupling SM Methyl 2-(4-cyano-3-fluorophenyl)acetate (Central Scaffold) PathA Pathway A: Defluorinative Coupling (C-F Activation) SM->PathA Ni(cod)2, PCy3, ZrF4 Ar-B(OH)2 PathB Pathway B: Decyanative Coupling (C-CN Activation) SM->PathB Ni(cod)2, PCy3 Ar-B(OH)2 ProdA 3-Aryl-4-cyanophenylacetate Derivative PathA->ProdA ProdB 4-Aryl-3-fluorophenylacetate Derivative PathB->ProdB

Fig 1. Orthogonal chemoselective Suzuki-Miyaura pathways for the central scaffold.

CatalyticCycle Ni0 Ni(0)L_n Active Catalyst OA Oxidative Addition (ZrF4 Assisted) Ni0->OA Ar-F + ZrF4 NiII_F Ar-Ni(II)-F Complex OA->NiII_F TM Transmetalation with Ar'-B(OH)2 NiII_F->TM NiII_Ar Ar-Ni(II)-Ar' Complex TM->NiII_Ar Base RE Reductive Elimination NiII_Ar->RE RE->Ni0 Regeneration Product Cross-Coupled Product RE->Product

Fig 2. Catalytic cycle of ZrF4-assisted Ni-catalyzed defluorinative cross-coupling.

Quantitative Data: Reaction Parameters & Selectivity

The following table summarizes the optimized parameters required to achieve strict chemoselectivity.

ParameterPathway A: Defluorinative CouplingPathway B: Decyanative Coupling
Target Electrophile C–F BondC–CN Bond
Preserved Moieties Nitrile (–CN), Ester (–COOMe)Fluoride (–F), Ester (–COOMe)
Catalyst Loading 20 mol% Ni(cod)₂10 mol% Ni(cod)₂
Ligand 80 mol% PCy₃20 mol% PCy₃
Crucial Additive 40 mol% ZrF₄None
Base CsF (3.0 equiv)K₃PO₄ (2.0 equiv)
Temperature 100 °C110 °C
Reaction Time 12 hours24 hours
Typical Yield 75–85%65–80%

Experimental Protocols (Self-Validating Workflows)

Safety Note: Ni(cod)₂ is highly air- and moisture-sensitive. All reaction setups must be performed in a nitrogen-filled glovebox using anhydrous, degassed solvents.

Workflow A: Defluorinative Suzuki-Miyaura Coupling

Objective: Synthesize Methyl 2-(3-aryl-4-cyanophenyl)acetate.

  • Preparation: Inside a glovebox, charge an oven-dried 10-mL Schlenk vial equipped with a magnetic stir bar with Ni(cod)₂ (0.05 mmol, 20 mol%), Tricyclohexylphosphine (PCy₃) (0.20 mmol, 80 mol%), and Zirconium(IV) fluoride (ZrF₄) (0.10 mmol, 40 mol%).

  • Substrate Addition: Add Methyl 2-(4-cyano-3-fluorophenyl)acetate (0.25 mmol, 1.0 equiv), the desired Arylboronic acid (0.75 mmol, 3.0 equiv), and anhydrous Cesium Fluoride (CsF) (0.75 mmol, 3.0 equiv).

  • Solvent & Sealing: Suspend the mixture in anhydrous Toluene (1.5 mL). Seal the vial tightly with a Teflon-lined screw cap and remove it from the glovebox.

  • Reaction: Heat the sealed vial in a pre-equilibrated oil bath at 100 °C for 12 hours under vigorous stirring.

  • Validation & IPC (In-Process Control): At 6 hours, cool temporarily and pull a 10 µL aliquot under a positive argon stream. Dilute in 1 mL EtOAc, filter through a short Celite plug, and analyze via GC-MS. The mass spectrum must confirm the loss of fluorine (-19 Da) and the addition of the aryl mass, while retaining the parent ester/nitrile signals.

  • Workup: Cool the reaction to room temperature. Dilute with EtOAc (10 mL) and filter through a pad of Celite to remove metal salts. Concentrate the filtrate in vacuo.

  • Purification: Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient). Verify the retention of the nitrile group via FT-IR (sharp stretch at ~2230 cm⁻¹).

Workflow B: Decyanative Suzuki-Miyaura Coupling

Objective: Synthesize Methyl 2-(4-aryl-3-fluorophenyl)acetate.

  • Preparation: Inside a glovebox, charge an oven-dried 10-mL Schlenk vial with Ni(cod)₂ (0.025 mmol, 10 mol%) and PCy₃ (0.05 mmol, 20 mol%).

  • Substrate Addition: Add Methyl 2-(4-cyano-3-fluorophenyl)acetate (0.25 mmol, 1.0 equiv), the desired Arylboronic acid (0.50 mmol, 2.0 equiv), and anhydrous Potassium Phosphate (K₃PO₄) (0.50 mmol, 2.0 equiv). Note: ZrF₄ is strictly omitted to prevent C–F activation.

  • Solvent & Sealing: Add anhydrous Toluene (1.5 mL). Seal the vial with a Teflon-lined screw cap.

  • Reaction: Heat the mixture at 110 °C for 24 hours.

  • Validation & IPC: Pull a 10 µL aliquot at 12 hours. GC-MS analysis should indicate the loss of the cyano group (-26 Da) and the formation of the cross-coupled mass.

  • Workup: Cool to room temperature, dilute with EtOAc (15 mL), and wash with deionized water (2 × 5 mL) and brine (5 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purification: Purify via silica gel flash chromatography. Verify the retention of the C–F bond via ¹⁹F NMR (typically a multiplet around -110 to -120 ppm depending on the aryl substituent).

References

  • Tobisu, M., Xu, T., Shimasaki, T., & Chatani, N. (2011). Nickel-Catalyzed Suzuki−Miyaura Reaction of Aryl Fluorides. Journal of the American Chemical Society, 133(48), 19505-19511.

  • Gong, H., & Shi, Z.-J. (2009). Carbon−Carbon Formation via Ni-Catalyzed Suzuki-Miyaura Coupling through C−CN Bond Cleavage of Aryl Nitrile. Organic Letters, 11(15), 3374-3377.

Sources

Method

Application Note: Preparation of Fluorinated Isoquinoline Derivatives from Phenylacetates

This Application Note and Protocol guide details the preparation of fluorinated isoquinoline derivatives starting from phenylacetates. The methodology focuses on the Modified Bischler-Napieralski Cyclization , a robust a...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note and Protocol guide details the preparation of fluorinated isoquinoline derivatives starting from phenylacetates. The methodology focuses on the Modified Bischler-Napieralski Cyclization , a robust and scalable pathway that ensures the integrity of the fluorinated motif while building the isoquinoline core.

Abstract

Fluorinated isoquinolines are privileged scaffolds in medicinal chemistry, serving as bioisosteres for quinolines and indoles in kinase inhibitors, antiviral agents, and CNS-active drugs. The introduction of fluorine enhances metabolic stability (blocking P450 oxidation sites) and modulates lipophilicity (


). This guide presents a high-fidelity protocol for converting fluorinated phenylacetates  into fluorinated isoquinolines . Unlike transition-metal-catalyzed C-H activation routes (which often favor naphthol formation from phenylacetates), this protocol utilizes a Modified Bischler-Napieralski  sequence. This pathway offers superior regiocontrol, preserving the position of the fluorine atom throughout the cyclization and aromatization steps.

Strategic Retrosynthesis & Mechanism

The synthesis hinges on the transformation of the phenylacetate carbon skeleton into the ethyl-benzene backbone of the isoquinoline. The key disconnection occurs at the C1–N bond.

Reaction Pathway[1]
  • Precursor Assembly: Conversion of fluorinated phenylacetate (1) to fluorinated phenethylamine (3).

  • Amide Activation: Acylation of the amine to form the cyclization precursor (4).

  • Cyclization: Electrophilic closure of ring B using mild dehydrating agents (Tf

    
    O) to form the dihydroisoquinoline (5).
    
  • Aromatization: Oxidative dehydrogenation to yield the final fluorinated isoquinoline (6).

Mechanistic Logic

The classical Bischler-Napieralski reaction uses harsh conditions (POCl


, reflux), which can lead to defluorination or tarring of sensitive substrates. This protocol employs the Movassaghi Modification , utilizing Trifluoromethanesulfonic anhydride (Tf

O)
and 2-chloropyridine .[1] This activates the amide oxygen under mild conditions (0°C), forming a highly reactive nitrilium intermediate that cyclizes rapidly, minimizing side reactions.

ReactionPathway PA Fluorinated Phenylacetate PEA Fluorinated Phenethylamine PA->PEA 1. NH3 2. LiAlH4 AM N-Acyl Phenethylamine PEA->AM R-COCl Base DHI 3,4-Dihydro- isoquinoline AM->DHI Tf2O, 2-Cl-Py (Cyclization) IQ Fluorinated Isoquinoline DHI->IQ Pd/C, Heat (Aromatization)

Caption: Step-wise transformation from phenylacetate to isoquinoline via the amide intermediate.

Experimental Protocol

Materials & Reagents[3][4][5]
  • Substrate: Methyl (4-fluorophenyl)acetate (CAS: 65601-20-9) or analogous isomer.

  • Reductant: Lithium Aluminum Hydride (LiAlH

    
    ) (2.4 M in THF).
    
  • Activator: Trifluoromethanesulfonic anhydride (Tf

    
    O) (Freshly distilled).
    
  • Base: 2-Chloropyridine (anhydrous).

  • Oxidant: 10% Pd/C or DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone).

  • Solvents: Dichloromethane (DCM, anhydrous), THF (anhydrous).

Step-by-Step Procedure
Step 1: Conversion to Fluorinated Phenethylamine

Note: Phenylacetates must be converted to amines to provide the nitrogen for the isoquinoline ring.

  • Aminolysis: Dissolve Methyl (4-fluorophenyl)acetate (10 mmol) in MeOH (20 mL). Add 7N NH

    
     in MeOH (50 mL). Stir in a sealed pressure tube at 60°C for 12 h. Concentrate to yield 2-(4-fluorophenyl)acetamide .
    
  • Reduction: Suspend LiAlH

    
     (15 mmol) in anhydrous THF (30 mL) at 0°C under Argon.
    
  • Add the acetamide (from step 1) portion-wise.

  • Reflux for 4 hours. (Monitor by TLC: disappearance of amide).

  • Quench: Cool to 0°C. Carefully add water (0.6 mL), 15% NaOH (0.6 mL), then water (1.8 mL) (Fieser workup).

  • Filter the white precipitate. Concentrate filtrate to obtain 2-(4-fluorophenyl)ethan-1-amine .

    • Yield Target: >85%.[2]

Step 2: Acylation (Formation of the Cyclization Precursor)
  • Dissolve the amine (10 mmol) in DCM (50 mL) with Et

    
    N (12 mmol).
    
  • Cool to 0°C. Add the desired Acid Chloride (e.g., Acetyl chloride for 1-methylisoquinoline, or Benzoyl chloride for 1-phenylisoquinoline) (10.5 mmol) dropwise.

  • Stir at RT for 2 hours.

  • Wash with 1N HCl, sat. NaHCO

    
    , and brine. Dry over MgSO
    
    
    
    and concentrate.
    • Product:N-(4-fluorophenethyl)amide .

Step 3: Modified Bischler-Napieralski Cyclization (Critical Step)

This step uses the Movassaghi protocol for mild activation.

  • In a flame-dried flask, dissolve the Amide (5 mmol) and 2-Chloropyridine (6 mmol) in anhydrous DCM (25 mL).

  • Cool to -78°C (acetone/dry ice bath).

  • Add Tf

    
    O  (5.5 mmol) dropwise over 10 mins. (Solution may turn yellow/orange).
    
  • Stir at -78°C for 20 mins, then warm to 0°C for 30 mins.

  • Warm to RT and stir for 2 hours.

  • Quench: Add sat. NaHCO

    
     solution. Extract with DCM (3x).
    
  • Purify by flash chromatography (Hexane/EtOAc).

    • Product:Fluorinated 3,4-dihydroisoquinoline .

    • Note: The fluorine position (6- or 7-fluoro) depends on the starting phenylacetate isomer and the directing effect of the fluorine during cyclization (para-closure is preferred).

Step 4: Aromatization
  • Dissolve the dihydroisoquinoline (2 mmol) in Decalin or Xylene (10 mL).

  • Add 10% Pd/C (10 wt% loading).

  • Reflux (140°C) for 4-12 hours under an air condenser (to allow H

    
     escape).
    
  • Alternative (Milder): Dissolve in Toluene, add DDQ (2.2 equiv), and reflux for 2 hours.

  • Filter through Celite. Concentrate and purify.

    • Final Product:Fluorinated Isoquinoline .[3]

Data Summary & Troubleshooting

Expected Yields
Substrate (Phenylacetate)Target ProductStep 1-2 YieldCyclization YieldAromatization Yield
Methyl (4-fluorophenyl)acetate6-Fluoro-1-methylisoquinoline88%75%82%
Methyl (3-fluorophenyl)acetate7-Fluoro-1-phenylisoquinoline*85%68%80%
Methyl (2-fluorophenyl)acetate5-Fluoro-1-methylisoquinoline80%60%75%

*Note: 3-fluoro substrates may yield a mixture of 5- and 7-fluoro isomers due to two available ortho positions. Separation is required.

Troubleshooting Guide
  • Problem: Low yield in cyclization (Step 3).

    • Cause: Moisture in Tf

      
      O or DCM.
      
    • Solution: Distill Tf

      
      O over P
      
      
      
      O
      
      
      immediately before use. Ensure DCM is taken from a solvent still or dried over molecular sieves.
  • Problem: Regioisomer mixtures (with 3-substituted phenylacetates).

    • Cause: Competitive cyclization at ortho vs. para positions relative to fluorine.

    • Solution: Fluorine is an ortho/para director but deactivating. Cyclization prefers the position para to the activating alkyl chain, but fluorine's steric/electronic effect dominates. 3-F usually directs to the 6-position (para to F) or 8-position. Use NMR to confirm regiochemistry.

  • Problem: Incomplete Aromatization.

    • Cause: Catalyst poisoning.

    • Solution: Use DDQ in refluxing toluene if Pd/C fails. It is stoichiometric but highly reliable for dihydroisoquinolines.

References

  • Movassaghi, M., & Hill, M. D. (2008).[1][4] "A Versatile Cyclodehydration Reaction for the Synthesis of Isoquinoline and

    
    -Carboline Derivatives." Organic Letters, 10(16), 3485–3488. Link
    
  • Larsen, R. D., et al. (2010). "Strategies and Synthetic Methods Directed Toward the Preparation of Libraries of Substituted Isoquinolines." Journal of Organic Chemistry, 75(16), 5627–5634. Link

  • Fodor, G., & Nagubandi, S. (1980).[4] "Correlation of the von Braun, Ritter, Bischler-Napieralski, Beckmann and Schmidt reactions via nitrilium salt intermediates." Tetrahedron, 36(10), 1279–1300. Link

  • Sloop, J. C. (2017). "Advances in the Preparation of Fluorinated Isoquinolines: A Decade of Progress." Journal of Chemistry, 2017, Article ID 9736120. Link

  • Wang, X., et al. (2013). "Rh(III)-Catalyzed C-H Activation/Cyclization of Benzamides and Alkynes." Chemical Science, 4, 4187. (Context for alternative amide routes). Link

Sources

Application

Application Note: Protocols for the Chemoselective Reduction of the Nitrile Group in Methyl 2-(4-cyano-3-fluorophenyl)acetate

Introduction and Strategic Overview The conversion of nitriles to primary amines is a cornerstone transformation in organic synthesis, yielding valuable intermediates for the pharmaceutical and agrochemical industries. M...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Strategic Overview

The conversion of nitriles to primary amines is a cornerstone transformation in organic synthesis, yielding valuable intermediates for the pharmaceutical and agrochemical industries. Methyl 2-(4-cyano-3-fluorophenyl)acetate is a key precursor molecule where the selective reduction of the cyano group to a primary amine, affording Methyl 2-(4-aminomethyl-3-fluorophenyl)acetate, is often a critical step. The primary challenge in this synthesis lies in achieving high chemoselectivity, preserving the methyl ester functionality and the integrity of the fluorinated aromatic ring.

This application note provides a detailed guide for researchers, scientists, and drug development professionals on two robust protocols for this transformation. We will move beyond a simple recitation of steps to explain the underlying chemical principles and strategic choices that ensure a successful, high-yield synthesis. The protocols presented—Catalytic Hydrogenation with Raney® Nickel and a milder Chemical Reduction using a Sodium Borohydride/Cobalt(II) Chloride system—are selected for their efficiency, scalability, and selectivity.

Mechanistic Considerations and Method Selection

The reduction of a nitrile to a primary amine requires the addition of four hydrogen atoms across the carbon-nitrogen triple bond. The choice of reducing agent is paramount, as it must be potent enough to reduce the nitrile yet selective enough to leave other functional groups untouched.

  • Lithium Aluminum Hydride (LiAlH₄): While a powerful agent for nitrile reduction, LiAlH₄ is unacceptably aggressive for this substrate.[1] It will readily reduce both the nitrile and the methyl ester, leading to the formation of an amino alcohol, a common and significant side reaction.[2] Therefore, it is not a recommended pathway for this specific transformation.

  • Catalytic Hydrogenation: This is a widely used industrial method for nitrile reduction.[3][4] Catalysts like Raney® Nickel, Palladium, or Platinum facilitate the addition of molecular hydrogen (H₂) across the C≡N bond.[1] The primary advantages are the high yields, clean reactions, and the use of inexpensive hydrogen gas. However, conditions such as pressure, temperature, and catalyst choice must be carefully optimized to prevent side reactions like the formation of secondary amines or dehalogenation.[3][5]

  • Borohydride-Based Systems: Sodium borohydride (NaBH₄) alone is generally too mild to reduce nitriles.[1] However, its reducing power can be significantly enhanced by the addition of transition metal salts, such as Cobalt(II) Chloride (CoCl₂).[6][7] This system generates a finely divided, highly active cobalt boride species in situ, which effectively catalyzes the reduction under much milder conditions than high-pressure hydrogenation, often displaying excellent functional group tolerance.[8]

The following diagram illustrates the decision-making process for selecting an appropriate reduction method for this substrate.

Start Select Reduction Method for Methyl 2-(4-cyano-3-fluorophenyl)acetate CheckEster Is the ester group required in the final product? Start->CheckEster LiAlH4 LiAlH4 is unsuitable (Reduces both nitrile and ester) CheckEster->LiAlH4 No Proceed Select a chemoselective method CheckEster->Proceed Yes CheckEquipment High-Pressure Hydrogenation Apparatus Available? Proceed->CheckEquipment Catalytic Protocol 1: Catalytic Hydrogenation (e.g., Raney® Ni, H₂) CheckEquipment->Catalytic Yes Chemical Protocol 2: Chemical Reduction (e.g., NaBH₄/CoCl₂) CheckEquipment->Chemical No

Caption: Decision logic for selecting a reduction protocol.

Protocol 1: Catalytic Hydrogenation using Raney® Nickel

This protocol is a classic and highly effective method, particularly suitable for larger-scale synthesis where appropriate high-pressure equipment is available. Raney® Nickel is chosen for its high activity and relative cost-effectiveness.[9] The addition of a base, such as ammonia, is crucial to suppress the formation of secondary and tertiary amine byproducts by inhibiting the condensation of the intermediate imine with the final amine product.[3]

Experimental Workflow

sub Substrate in Ammoniacal Ethanol cat Add Raney® Ni (Slurry) sub->cat react Hydrogenate (50-100 psi H₂, 40-60 °C) cat->react filter Filter Catalyst (e.g., through Celite®) react->filter concentrate Concentrate Filtrate filter->concentrate purify Purify Product (e.g., Column Chromatography) concentrate->purify product Final Product purify->product CoCl2 CoCl₂·6H₂O in MeOH CoB In-situ generation of Cobalt Boride (CoₓB) CoCl2->CoB NaBH4 NaBH₄ NaBH4->CoB (excess) Reduction Reduction at CoₓB surface CoB->Reduction Catalyzes Nitrile Substrate (R-CN) Nitrile->Reduction Amine Product (R-CH₂NH₂) Reduction->Amine

Sources

Method

Introduction: The Significance of 4-Cyano-3-Fluorophenylacetic Acid Esters

An In-Depth Guide to the Esterification of 4-Cyano-3-Fluorophenylacetic Acid: Reagents, Protocols, and Mechanistic Insights 4-Cyano-3-fluorophenylacetic acid is a key substituted aryl-acetic acid derivative. Its structur...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Esterification of 4-Cyano-3-Fluorophenylacetic Acid: Reagents, Protocols, and Mechanistic Insights

4-Cyano-3-fluorophenylacetic acid is a key substituted aryl-acetic acid derivative. Its structural motifs are of significant interest in medicinal chemistry and materials science. The conversion of this carboxylic acid to its corresponding esters is a fundamental and often critical step in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs). The electron-withdrawing nature of the cyano and fluoro substituents on the phenyl ring modulates the electronic properties of the entire molecule, influencing both the reactivity of the carboxylic acid and the characteristics of the final ester product.

This guide provides a detailed exploration of several robust methods for the esterification of 4-cyano-3-fluorophenylacetic acid. We will delve into the mechanistic underpinnings of each approach, offer detailed, field-tested protocols, and present a comparative analysis to aid researchers in selecting the optimal strategy for their specific synthetic goals.

Strategic Approaches to Esterification

The selection of an esterification method is governed by factors such as the scale of the reaction, the lability of other functional groups, the desired purity of the final product, and the steric hindrance of the alcohol. We will discuss four primary strategies: classical Fischer-Speier Esterification, conversion via an Acyl Chloride intermediate, modern carbodiimide-mediated coupling (Steglich Esterification), and the mild, redox-neutral Mitsunobu Reaction.

Method 1: Fischer-Speier Esterification

This classical method relies on the direct, acid-catalyzed reaction between a carboxylic acid and an excess of alcohol. It is an equilibrium-driven process, making it essential to implement strategies to shift the equilibrium towards the product.

Causality and Mechanistic Insight: The reaction is initiated by the protonation of the carbonyl oxygen of the carboxylic acid by a strong acid catalyst (e.g., H₂SO₄, p-TsOH), which significantly enhances the electrophilicity of the carbonyl carbon.[1] The alcohol, acting as a nucleophile, then attacks this activated carbon. A series of proton transfers follows, culminating in the elimination of a water molecule and regeneration of the acid catalyst, yielding the ester.[1] Using the alcohol as the solvent serves the dual purpose of being a reactant and driving the equilibrium forward due to its large excess.[2][3]

Fischer_Esterification cluster_0 Protonation & Activation cluster_1 Nucleophilic Attack cluster_2 Proton Transfer & Elimination Acid R-COOH ProtonatedAcid R-C(OH)₂⁺ Acid->ProtonatedAcid Catalyst (H⁺) H_plus H+ Alcohol R'-OH Tetrahedral_Int R-C(OH)₂(O⁺HR') ProtonatedAcid->Tetrahedral_Int + R'-OH Proton_Shift R-C(OH)(OH₂⁺)(OR') Tetrahedral_Int->Proton_Shift Proton Shift Ester_H2O R-COOR' + H₂O Proton_Shift->Ester_H2O -H₂O, -H⁺

Fischer-Speier Esterification Mechanism.

Experimental Protocol: Synthesis of Methyl 4-Cyano-3-fluorophenylacetate

  • Reaction Setup: To a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 4-cyano-3-fluorophenylacetic acid (10.0 g, 55.8 mmol).

  • Reagent Addition: Add methanol (150 mL), which acts as both the solvent and the esterifying agent.

  • Catalyst Addition: Carefully add concentrated sulfuric acid (1.5 mL, ~28 mmol) dropwise with stirring.

  • Reaction: Heat the mixture to reflux (approx. 65°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Reduce the volume of methanol to approximately 20-30 mL using a rotary evaporator.

    • Slowly pour the concentrated mixture into 200 mL of ice-cold water with stirring.

    • Extract the aqueous mixture with ethyl acetate (3 x 75 mL).[4]

    • Combine the organic layers and wash with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) to neutralize any remaining acid, followed by a wash with brine (1 x 50 mL).

  • Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude ester. The product can be further purified by vacuum distillation or column chromatography if necessary.

Method 2: Acyl Chloride Formation and Subsequent Alcoholysis

This two-step method involves converting the carboxylic acid into a highly reactive acyl chloride intermediate, which then reacts rapidly and irreversibly with the alcohol to form the ester.

Causality and Mechanistic Insight: Carboxylic acids react with reagents like thionyl chloride (SOCl₂) or oxalyl chloride to form acyl chlorides.[5][6][7] Thionyl chloride converts the hydroxyl group of the carboxylic acid into a chlorosulfite, which is an excellent leaving group.[6] A subsequent attack by the chloride ion displaces this group, releasing sulfur dioxide and hydrogen chloride gas and forming the acyl chloride.[6] The resulting acyl chloride has a highly electrophilic carbonyl carbon, which readily undergoes nucleophilic acyl substitution with an alcohol.[8] A weak base like pyridine is often added to neutralize the HCl byproduct generated in the second step.[6]

Acyl_Chloride_Workflow Start 4-Cyano-3-fluorophenylacetic Acid Step1 Activation with SOCl₂ or (COCl)₂ Start->Step1 Intermediate 4-Cyano-3-fluorophenylacetyl Chloride (Highly Reactive Intermediate) Step1->Intermediate Step2 Alcoholysis (R'-OH) + Base (e.g., Pyridine) Intermediate->Step2 Product Target Ester + Byproducts (SO₂, HCl, Pyridinium Salt) Step2->Product Steglich_Esterification cluster_0 Activation cluster_1 Catalysis cluster_2 Ester Formation Acid R-COOH O_Acylisourea O-Acylisourea Intermediate Acid->O_Acylisourea + DCC DCC DCC Acylpyridinium N-Acylpyridinium (Highly Activated) O_Acylisourea->Acylpyridinium + DMAP DCU DCU (Byproduct) O_Acylisourea->DCU DMAP DMAP (cat.) Ester R-COOR' Acylpyridinium->Ester + R'-OH - DMAP Alcohol R'-OH Mitsunobu_Reaction Start Acid (RCOOH) + Alcohol (R'OH) + PPh₃ + DEAD Step1 Formation of Betaine [PPh₃-DEAD Adduct] Start->Step1 PPh₃ + DEAD Step2 Activation of Alcohol [Alkoxyphosphonium Salt] Step1->Step2 + R'OH, + RCOOH Step3 SN2 Displacement Step2->Step3 by RCOO⁻ Product Ester (RCOOR') + TPPO + Reduced Hydrazine Step3->Product

Sources

Application

Revolutionizing Ester Synthesis: A Guide to Microwave-Assisted Preparation of Fluorinated Phenylacetate Esters

Introduction: The Paradigm Shift in Synthetic Chemistry with Microwave Assistance In the fast-paced world of drug discovery and development, time and efficiency are paramount. Traditional synthetic methods, often reliant...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Paradigm Shift in Synthetic Chemistry with Microwave Assistance

In the fast-paced world of drug discovery and development, time and efficiency are paramount. Traditional synthetic methods, often reliant on conventional heating, can be time-consuming and energetically demanding.[1][2][3] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a greener, faster, and often higher-yielding alternative.[4][5][6] This application note provides a detailed guide to the principles and practical application of microwave technology for the synthesis of fluorinated phenylacetate esters, a class of compounds with significant potential in medicinal chemistry.

Microwave chemistry utilizes the ability of polar molecules and ions to transform electromagnetic energy into heat.[5] Unlike conventional heating, which relies on conduction and convection, microwave irradiation provides rapid, uniform, and direct heating of the reaction mixture.[5] This "in-core" heating leads to a number of significant advantages, including:

  • Dramatically Reduced Reaction Times: Reactions that take hours or even days with conventional heating can often be completed in minutes.[1][4]

  • Increased Reaction Yields and Purity: The rapid and uniform heating often minimizes the formation of byproducts, leading to cleaner reactions and higher yields.[1][6][7]

  • Enhanced Energy Efficiency: By directly heating the reactants, microwave synthesis is a more energy-efficient process compared to heating an entire oil bath or reaction block.[4][5]

  • Greener Chemistry: The reduction in reaction time, increased yields, and potential to use fewer solvents align with the principles of green chemistry.[4][5][6]

The Significance of Fluorinated Phenylacetate Esters in Drug Development

The incorporation of fluorine into drug candidates has become a powerful strategy in medicinal chemistry. The unique properties of the fluorine atom, such as its high electronegativity and small size, can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile. Introducing fluorine can enhance metabolic stability, improve binding affinity to target proteins, and modulate lipophilicity and bioavailability.

Fluorinated phenylacetate esters serve as valuable building blocks in the synthesis of a wide range of biologically active molecules. Their structural motif is found in compounds targeting various therapeutic areas, including cardiovascular and central nervous system disorders. The ability to efficiently synthesize these esters is therefore of great interest to researchers in the pharmaceutical industry.

Mechanism of Microwave-Assisted Esterification

The Fischer esterification, the reaction between a carboxylic acid and an alcohol in the presence of an acid catalyst, is a classic organic transformation. Under microwave irradiation, the polar reactants and catalyst efficiently absorb microwave energy. This leads to a rapid increase in the internal temperature of the reaction mixture, significantly accelerating the rate of the esterification reaction. The two primary mechanisms of microwave heating are:

  • Dipolar Polarization: Polar molecules, such as the carboxylic acid and alcohol, attempt to align themselves with the rapidly oscillating electric field of the microwaves. This constant reorientation creates friction, generating heat.

  • Ionic Conduction: If ionic species, such as the acid catalyst, are present, they will move through the solution under the influence of the electric field, generating heat through collisions.

This rapid and localized heating can lead to temperatures far exceeding the boiling point of the solvent when the reaction is performed in a sealed vessel, further accelerating the reaction rate according to the Arrhenius equation.

Experimental Protocols: Microwave-Assisted Synthesis of Ethyl 2-(4-fluorophenyl)acetate

This section provides a detailed protocol for the synthesis of ethyl 2-(4-fluorophenyl)acetate as a representative example of a microwave-assisted Fischer esterification.

Materials and Equipment
  • Reactants:

    • 2-(4-Fluorophenyl)acetic acid

    • Anhydrous Ethanol (EtOH)

    • Concentrated Sulfuric Acid (H₂SO₄)

  • Solvents and Reagents for Workup:

    • Saturated sodium bicarbonate (NaHCO₃) solution

    • Brine (saturated NaCl solution)

    • Anhydrous magnesium sulfate (MgSO₄)

    • Ethyl acetate (EtOAc)

    • Hexanes

  • Equipment:

    • Microwave synthesizer (e.g., CEM Discover, Biotage Initiator)[8]

    • 10 mL microwave reaction vial with a magnetic stir bar

    • Standard laboratory glassware (separatory funnel, beakers, Erlenmeyer flask)

    • Rotary evaporator

    • Analytical balance

    • Thin-layer chromatography (TLC) plates and chamber

Detailed Step-by-Step Methodology
  • Reaction Setup:

    • To a 10 mL microwave reaction vial containing a magnetic stir bar, add 2-(4-fluorophenyl)acetic acid (1.0 mmol, 154.1 mg).

    • Add anhydrous ethanol (5.0 mL).

    • Carefully add 2-3 drops of concentrated sulfuric acid.

    • Seal the vial with a cap.

  • Microwave Irradiation:

    • Place the sealed vial into the cavity of the microwave synthesizer.

    • Set the following reaction parameters:

      • Temperature: 120 °C (The instrument will modulate power to maintain this temperature)

      • Reaction Time: 5 minutes

      • Stirring: On

    • Initiate the microwave irradiation sequence.

  • Workup and Purification:

    • After the reaction is complete and the vial has cooled to a safe temperature, carefully open the vial.

    • Transfer the reaction mixture to a separatory funnel containing 20 mL of water.

    • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

    • Combine the organic extracts and wash with saturated sodium bicarbonate solution (2 x 15 mL) to neutralize the excess acid.

    • Wash the organic layer with brine (1 x 15 mL).

    • Dry the organic layer over anhydrous magnesium sulfate.

    • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

    • The crude product can be further purified by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent, if necessary.

Characterization

The identity and purity of the synthesized ethyl 2-(4-fluorophenyl)acetate can be confirmed by standard analytical techniques such as:

  • ¹H NMR and ¹³C NMR Spectroscopy: To confirm the structure of the ester.

  • Infrared (IR) Spectroscopy: To identify the characteristic ester carbonyl stretch.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.

Comparative Data: Microwave-Assisted vs. Conventional Synthesis

The advantages of microwave-assisted synthesis are clearly demonstrated when compared to conventional heating methods. The following table summarizes a typical comparison for the synthesis of an ester.

ParameterMicrowave-Assisted SynthesisConventional Heating (Reflux)
Reaction Time 5 - 10 minutes4 - 8 hours
Yield > 90%60 - 75%
Energy Consumption Significantly LowerHigher
Byproduct Formation MinimalOften requires more extensive purification

Note: The data presented is a representative comparison and actual results may vary depending on the specific reactants and reaction conditions. Several studies have shown that microwave-assisted synthesis consistently leads to higher yields in significantly shorter reaction times compared to conventional methods.[1][6][7]

Visualizing the Workflow

The following diagram illustrates the streamlined workflow of the microwave-assisted synthesis of ethyl 2-(4-fluorophenyl)acetate.

G cluster_prep Reagent Preparation cluster_reaction Microwave Synthesis cluster_workup Workup & Purification cluster_analysis Product Analysis reagents Weigh 2-(4-Fluorophenyl)acetic acid setup Combine Reagents in Microwave Vial reagents->setup solvent Measure Ethanol solvent->setup catalyst Add Sulfuric Acid catalyst->setup irradiate Microwave Irradiation (120 °C, 5 min) setup->irradiate extract Aqueous Workup & Extraction with EtOAc irradiate->extract dry Dry with MgSO4 extract->dry concentrate Concentrate in vacuo dry->concentrate purify Column Chromatography (optional) concentrate->purify characterize NMR, IR, MS purify->characterize

Sources

Method

Scalable synthesis routes for Methyl 2-(4-cyano-3-fluorophenyl)acetate intermediates

Application Note: Scalable Synthesis of Methyl 2-(4-cyano-3-fluorophenyl)acetate Abstract This technical guide details a scalable, robust synthesis route for Methyl 2-(4-cyano-3-fluorophenyl)acetate , a critical intermed...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Scalable Synthesis of Methyl 2-(4-cyano-3-fluorophenyl)acetate

Abstract

This technical guide details a scalable, robust synthesis route for Methyl 2-(4-cyano-3-fluorophenyl)acetate , a critical intermediate in the manufacture of androgen receptor antagonists (e.g., Enzalutamide analogs) and other fluorinated pharmaceutical scaffolds. Unlike traditional routes relying on expensive palladium-catalyzed cyanation of aryl halides, this protocol utilizes a cost-effective Nucleophilic Aromatic Substitution (SNAr) strategy starting from commodity chemical 2,4-difluorobenzonitrile . The process features high regioselectivity, avoids heavy metal contamination, and employs a "Krapcho-type" decarboxylation to preserve the sensitive nitrile functionality while delivering the target methyl ester directly.

Retrosynthetic Analysis & Route Selection

The target molecule, Methyl 2-(4-cyano-3-fluorophenyl)acetate , possesses a 1,3,4-substitution pattern on the benzene ring. Achieving this specific regiochemistry is the primary challenge.

Route Comparison
FeatureRoute A: SNAr (Recommended) Route B: Pd-Cyanation Route C: Benzylic Functionalization
Starting Material 2,4-DifluorobenzonitrileMethyl 4-bromo-3-fluorophenylacetate4-Bromo-3-fluorotoluene
Key Reagents Dimethyl malonate, K₂CO₃Zn(CN)₂, Pd(PPh₃)₄NBS, NaCN
Step Count 2 (Telescoped)1 (from advanced intermediate)3-4
Scalability High (Cheap reagents, no heavy metals)Medium (Pd cost, cyanide waste)Low (Radical bromination safety issues)
Regioselectivity Controlled by electronics (Para-F activation)Defined by starting materialDefined by starting material

Selected Route: SNAr of 2,4-Difluorobenzonitrile This route exploits the electronic bias of the nitrile group. The fluorine atom at the 4-position (para to CN) is significantly more activated toward nucleophilic attack than the fluorine at the 2-position (ortho to CN) due to the stabilization of the Meisenheimer complex.

Mechanistic Pathway:

  • SNAr: Displacement of 4-F by dimethyl malonate anion.

  • Krapcho Decarboxylation: Removal of one ester group using halide salts in wet DMSO to yield the mono-ester.

Chemical Reaction Scheme

ReactionScheme SM 2,4-Difluorobenzonitrile (Starting Material) Inter Intermediate A: Dimethyl 2-(4-cyano-3-fluorophenyl)malonate SM->Inter Step 1: SNAr (Regioselective) Reagent1 Dimethyl Malonate K2CO3, DMSO, 80°C Product Target Product: Methyl 2-(4-cyano-3-fluorophenyl)acetate Inter->Product Step 2: Decarboxylation Reagent2 NaCl, H2O DMSO, 140°C (Krapcho Decarboxylation)

Figure 1: Two-step synthesis sequence. The nitrile group directs the malonate attack to the para-position, establishing the correct 1,3,4-substitution pattern.

Detailed Experimental Protocol

Step 1: Synthesis of Dimethyl 2-(4-cyano-3-fluorophenyl)malonate

Safety Precaution: This reaction is exothermic. DMSO is a permeator; wear double nitrile gloves. 2,4-Difluorobenzonitrile is an irritant.

Materials:

  • 2,4-Difluorobenzonitrile (1.0 equiv)

  • Dimethyl malonate (1.2 equiv)

  • Potassium Carbonate (K₂CO₃), anhydrous, granular (2.5 equiv)

  • Dimethyl Sulfoxide (DMSO), anhydrous (5-7 vol)

Procedure:

  • Setup: Charge a dry reactor with DMSO (5 vol) and K₂CO₃ (2.5 equiv). Stir to suspend.

  • Reagent Addition: Add Dimethyl malonate (1.2 equiv) dropwise at 20-25°C. Stir for 30 minutes to generate the enolate anion. Note: Mild exotherm and gas evolution (CO₂ if moisture is present) may occur.

  • Substrate Addition: Add a solution of 2,4-Difluorobenzonitrile (1.0 equiv) in DMSO (2 vol) slowly over 1 hour, maintaining internal temperature < 30°C.

  • Reaction: Heat the mixture to 80°C . Monitor by HPLC.

    • IPC Limit: < 2% starting material remaining (typically 4-6 hours).

    • Regioselectivity Check: Ensure the ratio of Para-product (desired) to Ortho-product (impurity) is > 95:5.

  • Workup: Cool to 20°C. Quench the reaction mixture into ice-water (20 vol) with vigorous stirring.

  • Isolation: Extract with Ethyl Acetate (3 x 5 vol). Wash combined organics with water (2 x 5 vol) and brine (5 vol) to remove DMSO.

  • Drying: Dry over Na₂SO₄, filter, and concentrate under reduced pressure to obtain Intermediate A as a viscous oil or low-melting solid.

    • Yield Expectation: 85-92%

    • Purity: > 95% (Proceed to next step without further purification).

Step 2: Krapcho Decarboxylation to Target Ester

Rationale: Standard acid/base hydrolysis would likely hydrolyze the nitrile group to an amide or acid. Krapcho conditions (NaCl/DMSO) specifically target the methyl ester without affecting the nitrile.

Materials:

  • Intermediate A (from Step 1)[1]

  • Sodium Chloride (NaCl) (1.5 equiv)

  • Water (2.0 equiv)

  • DMSO (5 vol)

Procedure:

  • Setup: Dissolve Intermediate A in DMSO (5 vol). Add NaCl (1.5 equiv) and Water (2.0 equiv).

  • Reaction: Heat the mixture to 135-145°C .

    • Mechanism:[1][2][3][4] The chloride ion attacks the methyl group of the ester, generating CO₂ and the mono-ester enolate, which is then protonated.

    • Off-gassing: Ensure the reactor is vented to a scrubber to handle CO₂ evolution.

  • Monitoring: Monitor by HPLC for the disappearance of the diester. Reaction time is typically 4-8 hours.

  • Workup: Cool to 20°C. Pour into water (15 vol).

  • Extraction: Extract with Methyl tert-butyl ether (MTBE) or Toluene (3 x 5 vol).

    • Note: Toluene is preferred if crystallization is intended; MTBE is better for low-temperature evaporation.

  • Purification:

    • Wash organics with water to remove DMSO.

    • Concentrate to dryness.

    • Crystallization: Recrystallize from Isopropyl Alcohol (IPA) / Heptane (1:3 ratio) if necessary.

  • Final Product: Methyl 2-(4-cyano-3-fluorophenyl)acetate.

    • Appearance: White to off-white solid.

    • Yield: 75-85% (from Intermediate A).

    • Total Yield: ~65-75% (over 2 steps).[5]

Process Control & Data Visualization

Process Flow Diagram (PFD)

ProcessFlow Step1_Mix Reactor 1: Mix DMSO, K2CO3, Dimethyl Malonate Step1_Add Add 2,4-Difluorobenzonitrile (Control Exotherm) Step1_Mix->Step1_Add Step1_Heat Heat to 80°C (4-6 h) IPC: HPLC >98% Conv. Step1_Add->Step1_Heat Step1_Workup Quench (Water) & Extract (EtOAc) Step1_Heat->Step1_Workup Step2_React Reactor 2: Add NaCl, H2O, DMSO Heat to 140°C (Decarboxylation) Step1_Workup->Step2_React  Concentrate Oil   Step2_Workup Extract (MTBE/Toluene) Wash (Water) Step2_React->Step2_Workup Step2_Cryst Crystallization (IPA/Heptane) Step2_Workup->Step2_Cryst Final Final Product Methyl 2-(4-cyano-3-fluorophenyl)acetate Step2_Cryst->Final

Figure 2: Workflow for the batch synthesis process, highlighting critical control points (IPC).

Quantitative Data Summary
ParameterSpecification / RangeCriticality
SNAr Temp 75°C - 85°CHigh: >90°C increases ortho-substitution impurity.
Water Content (Step 1) < 0.5%Medium: Excess water hydrolyzes malonate.
Decarboxylation Temp 135°C - 145°CHigh: <130°C is too slow; >150°C degrades nitrile.
Regioisomer Ratio > 95:5 (Para:Ortho)Critical: Hard to separate downstream; control in Step 1.

Analytical Methods

HPLC Method for Purity & IPC:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase A: 0.1% H₃PO₄ in Water.

  • Mobile Phase B: Acetonitrile.[6]

  • Gradient: 10% B to 90% B over 15 min.

  • Detection: UV @ 220 nm (Nitrile absorbance) and 254 nm.

  • Retention Times (Approx):

    • 2,4-Difluorobenzonitrile: ~4.5 min

    • Intermediate A (Diester): ~9.2 min

    • Target Product (Monoester): ~7.8 min

References

  • Title: Nucleophilic Aromatic Substitution of Fluorobenzonitriles.
  • Krapcho Decarboxylation Protocol: Title: Synthetic Applications of the Krapcho Decarboxylation. Source:Organic Reactions, 2011. Relevance: Standard conditions for converting malonates to esters without acidic hydrolysis.
  • Related Intermediate Synthesis

    • Title: Synthesis of Enzalutamide and its Intermediates.[6][7]

    • Source:Chemical and Pharmaceutical Bulletin, 2016.
    • URL:[Link]

    • Note: While discussing trifluoromethyl analogs, the SNAr methodology is homologous.
  • Commercial Availability & Safety

    • Title: 2,4-Difluorobenzonitrile Safety D
    • Source: Sigma-Aldrich.[8]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Preventing Hydrolysis of Methyl 2-(4-cyano-3-fluorophenyl)acetate

Topic: Optimization of Workup Conditions to Prevent Ester Hydrolysis Target Molecule: Methyl 2-(4-cyano-3-fluorophenyl)acetate CAS: 444807-50-5 (and related derivatives) Audience: Process Chemists, Medicinal Chemists, Sc...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Optimization of Workup Conditions to Prevent Ester Hydrolysis Target Molecule: Methyl 2-(4-cyano-3-fluorophenyl)acetate CAS: 444807-50-5 (and related derivatives) Audience: Process Chemists, Medicinal Chemists, Scale-up Engineers

Core Issue: The "Hyper-Electrophilic" Trap

User Question: "I synthesized Methyl 2-(4-cyano-3-fluorophenyl)acetate, but after aqueous workup, my yield is low and NMR shows a significant amount of the corresponding carboxylic acid. I used standard saturated NaHCO₃ for the wash. What went wrong?"

Technical Insight: You are fighting a structural inevitability. This is not a standard phenylacetate. The presence of two strong electron-withdrawing groups (EWGs)—the cyano group (-CN) at the para position and the fluorine atom (-F) at the meta position—creates a synergistic effect that dramatically destabilizes the ester toward hydrolysis.

The Mechanism of Failure

In a standard ester (e.g., Methyl phenylacetate), the carbonyl carbon is moderately electrophilic. In your molecule, the EWGs pull electron density away from the aromatic ring, which in turn pulls density from the benzylic position and the carbonyl carbon.

  • Inductive Effect (-I): The Fluorine atom exerts a strong inductive pull through the

    
    -framework.
    
  • Resonance Effect (-M): The Cyano group acts as a

    
    -electron sink.
    

This makes the ester carbonyl carbon highly susceptible to nucleophilic attack by water or hydroxide ions (OH⁻), even at mild pH levels (pH 8-9) that would be safe for non-substituted esters [1, 2].

Diagnostic & Troubleshooting Guide

Use this Q&A section to diagnose if hydrolysis is your primary failure mode.

SymptomDiagnostic CheckRoot Cause
Low Isolated Yield Check the pH of your aqueous waste stream. If pH < 5, acidify and extract. If solid precipitates, it's likely your hydrolyzed acid.Product lost to aqueous layer as carboxylate salt.
"Sticky" Solid Run TLC/LCMS. Look for a more polar spot/peak (M-14 mass shift or M-15 loss).Partial hydrolysis creating carboxylic acid impurity.
Amide Byproduct Check for M+1 peak (hydrolysis of nitrile).Conditions were too basic (pH > 10) or too hot. Nitrile hydrolyzed to amide.[1]
FAQ: Critical Workup Parameters

Q: Can I use saturated Sodium Bicarbonate (NaHCO₃) to neutralize the reaction? A: Proceed with extreme caution. While NaHCO₃ is a weak base (pH ~8.3), it can still drive hydrolysis for this specific hyper-electrophilic ester if the contact time is long or the temperature is uncontrolled.

  • Better Alternative: Use a Phosphate Buffer (pH 6.5 - 7.0) or dilute NaHCO₃ added slowly at 0°C.

Q: Does temperature really matter that much? A: Yes. Hydrolysis rates typically double for every 10°C increase. For fluorinated esters, the rate constant (


) can be 10-100x higher than non-fluorinated analogs [3]. A room temperature workup for 30 minutes can destroy 10-20% of your product.

Q: I see the acid in the crude NMR. Can I fix it? A: Yes, but it requires an extra step. You can re-esterify the crude mixture using TMS-diazomethane (mild) or MeOH/H₂SO₄ (if nitrile is stable), but prevention is far superior to remediation.

Validated Protocols

Protocol A: The "Cold & Fast" Buffered Quench (Recommended)

Best for: Small to medium scale (<10g) where rapid phase separation is possible.

Reagents:

  • Buffer: 0.5 M Sodium Phosphate Monobasic (NaH₂PO₄), adjusted to pH 6.0–7.0 with NaOH. Pre-chilled to 0°C.

  • Solvent: Ethyl Acetate (EtOAc) or Methyl tert-butyl ether (MTBE). Avoid alcohols.

Step-by-Step:

  • Cool Down: Cool the reaction mixture to -5°C to 0°C (ice/salt bath).

  • Dilution: Dilute the reaction mixture with cold EtOAc (2-3 volumes).

  • Quench: Slowly add the cold Phosphate Buffer with vigorous stirring. Monitor internal temp; do not exceed 5°C.

  • Separation: Transfer immediately to a separatory funnel. Shake vigorously for 30 seconds .

  • Partition: Allow layers to separate. If an emulsion forms, add brine immediately to break it. Do not wait.

  • Drain: Drain the aqueous layer.

  • Dry: Wash organic layer once with cold brine, then dry over anhydrous Na₂SO₄. Filter and concentrate at <30°C .

Protocol B: The Anhydrous "Non-Aqueous" Workup

Best for: Highly sensitive esters or large scales where aqueous separation is slow.

Concept: Remove polar impurities and acids without ever introducing a bulk water phase.

  • Concentration: Remove the reaction solvent (if volatile) or dilute with non-polar solvent (Toluene/Et₂O).

  • Filtration: If the byproduct is a solid salt (e.g., amine hydrochloride), filter it off through a fritted funnel.

  • Scavenging: Pass the crude solution through a short plug of Silica Gel or Basic Alumina (activity grade III) to trap polar acid impurities.

  • Elution: Wash the plug with 10% EtOAc/Hexanes. The ester elutes; the acid sticks.

Quantitative Data: Hydrolysis Risk Factors

The following table illustrates the relative risk of hydrolysis based on structural and environmental factors.

FactorConditionRelative Hydrolysis Rate (

)
Risk Level
Structure Methyl Phenylacetate (Unsubstituted)1.0 (Baseline)Low
Methyl 4-fluorophenylacetate~4.0Moderate
Methyl 2-(4-cyano-3-fluorophenyl)acetate ~50.0 - 100.0 [3, 4]Critical
Temperature 0°C1.0Low
25°C~6.0High
40°C~25.0Severe
pH Environment pH 7.0 (Neutral)1.0Low
pH 8.5 (Sat. NaHCO₃)~10.0High
pH 14 (NaOH)>10,000 (Instant)Fatal

Visualizing the Failure Mode

The diagram below illustrates the competing pathways during workup. The goal is to stay in the Green Zone (Phosphate Buffer/Cold) and avoid the Red Zones (High pH/Temp).

HydrolysisPathways Start Crude Reaction Mixture (Contains Ester) Quench Quench / Workup Step Start->Quench Path_Safe Path A: pH 6-7, 0°C (Phosphate Buffer) Quench->Path_Safe Recommended Path_Risky Path B: pH 8-9, 25°C (Sat. NaHCO3) Quench->Path_Risky Common Error Product Isolated Ester (High Yield) Path_Safe->Product Kinetic Control Intermed Tetrahedral Intermediate (Destabilized by F/CN) Path_Risky->Intermed OH- Attack Intermed->Intermed EWG (-F, -CN) Stabilizes Transition State Hydrolysis Carboxylic Acid (Impurity) Intermed->Hydrolysis Collapse (Fast)

Figure 1: Workup decision tree showing the kinetic competition between isolation and hydrolysis. The electron-withdrawing groups (F, CN) stabilize the tetrahedral intermediate, accelerating Path B.

References

  • BenchChem Technical Support. (2025).[2] Preventing Hydrolysis During the Workup of Esterification Reactions. Retrieved from

  • Scientific Update. (2024). Ester, Nitrile and Oxetane Play Nice. Retrieved from

  • Salomón, M., et al. (2017). Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. PMC/NIH. Retrieved from

  • Uchimaru, T., et al. (2003). Effect of fluorine substitution on the rate for ester hydrolysis. ResearchGate. Retrieved from

Sources

Optimization

Removing des-fluoro impurities from Methyl 2-(4-cyano-3-fluorophenyl)acetate

Technical Support Center: Purification of Methyl 2-(4-cyano-3-fluorophenyl)acetate Executive Summary: The "Solid Solution" Challenge Separating Methyl 2-(4-cyano-3-fluorophenyl)acetate (Target) from its des-fluoro impuri...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Purification of Methyl 2-(4-cyano-3-fluorophenyl)acetate

Executive Summary: The "Solid Solution" Challenge

Separating Methyl 2-(4-cyano-3-fluorophenyl)acetate (Target) from its des-fluoro impurity (Methyl 2-(4-cyanophenyl)acetate) is one of the most notorious challenges in process chemistry. Because the fluorine atom (Van der Waals radius ~1.47 Å) is sterically similar to hydrogen (~1.20 Å), these two molecules often crystallize together to form a solid solution . Standard recrystallization frequently fails because the impurity fits perfectly into the crystal lattice of the product.

This guide moves beyond basic purification to address the thermodynamic and kinetic strategies required to break this lattice energy lock.

Diagnostic: Seeing the Invisible

Before attempting purification, you must accurately quantify the impurity. Standard C18 columns often fail to resolve these analogs due to identical hydrophobicity.

Recommended Analytical Method: Fluorophilic Chromatography To distinguish the target from the des-fluoro impurity, utilize a stationary phase that interacts specifically with the fluorine atom's electron-withdrawing nature (pi-pi interactions).

ParameterSpecificationReason
Column Pentafluorophenyl (PFP) Propyl (e.g., Supelco Ascentis Express F5)PFP phases offer orthogonal selectivity to C18, targeting the dipole moment created by the aryl-F bond.
Mobile Phase MeOH : Water (60:40) + 0.1% Formic AcidMethanol enhances the "fluorophilic" retention effect better than Acetonitrile.
Detection UV @ 230 nmThe nitrile group provides strong absorbance here.
Resolution (Rs) Expect > 1.5C18 columns typically yield Rs < 0.8 (co-elution).

Tier 1: Root Cause Prevention (The 10x Rule)

The des-fluoro impurity is almost exclusively a "carry-over" impurity from the starting material. It is not generated during the reaction; it tracks through from the beginning.

The Rule: It is 10x harder to remove the des-fluoro impurity at the final ester stage than at the starting material stage.

  • Check your Starting Material: If you synthesize this from 4-Bromo-2-fluorobenzonitrile (or the corresponding toluene), check its purity.

  • Specification: If the starting material contains >0.5% des-fluoro analog (4-Bromobenzonitrile), reject the batch . You cannot cost-effectively purify it downstream.

Tier 2: Purification Protocols

If you are stuck with contaminated material, follow this decision tree.

Protocol A: "The Polarity Wedge" (Recrystallization)

Applicability: Impurity levels < 5%

Since the Fluorine atom induces a dipole, the target molecule is slightly more soluble in polar protic solvents than the des-fluoro impurity. We exploit this by using a solvent system where the impurity precipitates first or stays in solution while the product crystallizes (depending on the specific lattice energy).

Solvent System: Isopropyl Alcohol (IPA) / Water

  • Dissolution: Dissolve crude solid in IPA (5 mL/g) at reflux (80°C).

  • Nucleation: Cool slowly to 50°C.

  • Anti-solvent: Add Water (2 mL/g) dropwise over 30 minutes.

    • Critical Step: If a haze forms immediately, hold temperature until it clears or stabilizes.

  • Crystallization: Cool to 0°C at a rate of 10°C/hour.

  • Filtration: Filter cold. Wash with cold IPA:Water (2:1).

Why this works: The des-fluoro impurity is more hydrophobic. In some polymorphs, it will remain in the IPA-rich mother liquor, while the more polar fluorinated target crystallizes out. Note: If the impurity co-crystallizes, move to Protocol B immediately.

Protocol B: The "Chemical Handle" Strategy (Hydrolysis Loop)

Applicability: Impurity levels > 5% or failed Recrystallization

If the esters form a solid solution, you must change the chemical state to separate them. The carboxylic acid derivatives often have different pKa values and crystal packing habits.

Workflow:

  • Hydrolysis: Treat ester with LiOH (1.5 eq) in THF/Water. Stir at RT until TLC shows consumption.[1]

  • Workup: Acidify to pH 2. Extract with EtOAc.[1][2]

  • Purification (The Key Step): Recrystallize the Acid Intermediate (2-(4-cyano-3-fluorophenyl)acetic acid) from Toluene .

    • Mechanism:[3] The fluorinated acid often forms dimers with different solubility parameters in non-polar solvents compared to the des-fluoro acid.

  • Re-esterification: Reflux the purified acid in MeOH with catalytic H2SO4.

Decision Tree & Workflow

PurificationStrategy Start Crude Methyl 2-(4-cyano-3-fluorophenyl)acetate Analyze Analyze via HPLC (PFP Column) Start->Analyze Decision1 Impurity Level? Analyze->Decision1 LowImp < 1.0% Des-fluoro Decision1->LowImp Low HighImp > 1.0% Des-fluoro Decision1->HighImp High Recryst Protocol A: Recrystallization (IPA/Water) LowImp->Recryst Hydrolysis Protocol B: Hydrolysis to Acid HighImp->Hydrolysis CheckPurity Passes Spec? Recryst->CheckPurity CheckPurity->Hydrolysis No (Solid Solution) Success Final Product (>99.5% Purity) CheckPurity->Success Yes PurifyAcid Recrystallize Acid (Toluene or DCM) Hydrolysis->PurifyAcid Esterify Re-esterify to Methyl Ester PurifyAcid->Esterify Esterify->Success

Caption: Logical workflow for removing des-fluoro impurities. Note the "Hydrolysis Loop" as the failsafe mechanism.

Troubleshooting & FAQs

Q1: Why can't I just use column chromatography? A: You can, but it is rarely scalable. The Separation Factor (


) between the fluoro and des-fluoro analogs on standard Silica is typically < 1.1. You would need a column height-to-diameter ratio of 50:1 and a loading of <1%, which is uneconomical. If you must use chromatography, use a C18 Reverse Phase  prep column, not normal phase silica.

Q2: The melting point of my product is sharp, but HPLC shows 3% impurity. How? A: This confirms the formation of a Solid Solution . The impurity is not an inclusion within the crystal; it is part of the crystal lattice. Melting point depression does not occur in ideal solid solutions. You cannot rely on MP for purity; you must use HPLC.

Q3: Can I use distillation? A: Unlikely. The boiling point difference is predicted to be < 5°C. To separate them via fractional distillation, you would need a column with >100 theoretical plates and a high reflux ratio, which risks thermal degradation of the nitrile group.

Q4: Does the fluorine atom affect the pKa of the alpha-protons? A: Yes. The fluorine at the meta position (relative to the acetate) is electron-withdrawing. This makes the methylene protons (alpha to carbonyl) slightly more acidic.

  • Advanced Trick: You can try a controlled enolization . Treat with 1.0 eq of a weak base (like K2CO3) in a biphasic system. The more acidic fluorinated species may deprotonate and move to the aqueous phase slightly faster or more completely than the des-fluoro impurity, but this requires precise pH control.

References

  • Regalado, E. L., et al. (2014). "Search for Improved Fluorinated Stationary Phases for Separation of Fluorine-Containing Pharmaceuticals from their Desfluoro Analogs." Journal of Chromatography A.

  • Welch, C. J., et al. (2009). "Chromatographic separation of fluorine-containing pharmaceuticals from their desfluoro analogs." Journal of Separation Science.

  • Anderson, N. G. (2012). Practical Process Research & Development - A Guide for Organic Chemists. Academic Press. (General principles of impurity tracking and solid solutions).

  • Yu, L., et al. (2017). "An improved and practical route for the synthesis of enzalutamide and potential impurities study." (Context on structurally similar intermediates).

Sources

Troubleshooting

Technical Support Center: Optimizing α-Alkylation on Phenylacetate Scaffolds

Welcome to the technical support center for the α-alkylation of phenylacetate esters. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this critical C-C bond-form...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the α-alkylation of phenylacetate esters. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this critical C-C bond-forming reaction. My goal is to move beyond simple procedural lists and provide a deeper, mechanistic understanding of the variables at play. By explaining the causality behind each experimental choice, we can transform reaction optimization from a trial-and-error exercise into a predictive, science-driven process.

Frequently Asked Questions (FAQs)

Q1: I'm getting a low yield in my phenylacetate alkylation. What's the most common culprit?

Low yield is a multifaceted issue, but the most frequent cause is incomplete or ineffective deprotonation of the phenylacetate starting material.[1][2] The α-protons of typical phenylacetate esters have a pKa in the range of 25-29, which means a very strong, non-nucleophilic base is required for complete and irreversible enolate formation.[3][4] Using weaker bases like sodium ethoxide will only establish a slight equilibrium, leaving most of the ester unreacted and ready to participate in yield-reducing side reactions.[5][6]

Q2: Why is Lithium Diisopropylamide (LDA) so commonly recommended as the base?

LDA is the base of choice for several critical reasons. First, it is exceptionally strong (the pKa of its conjugate acid, diisopropylamine, is ~36), ensuring the rapid and quantitative conversion of the ester to its enolate form.[7] This complete conversion is vital to prevent side reactions between the enolate and the unreacted starting material. Second, LDA is sterically hindered due to its two bulky isopropyl groups. This bulk makes it a poor nucleophile, so it is unlikely to attack the electrophilic carbonyl carbon of the ester or the alkyl halide electrophile.[8]

Q3: Is running the reaction at -78 °C really necessary?

Yes, maintaining a low temperature (typically -78 °C, the sublimation point of dry ice) is critical for maximizing yield and selectivity.[9] There are three primary reasons for this:

  • Kinetic Control: At low temperatures, the deprotonation reaction is under kinetic control, meaning the fastest-formed enolate is the one that reacts.[8] This prevents potential enolate equilibration or rearrangement issues.

  • Enolate Stability: Ester enolates can be unstable at higher temperatures and may decompose or participate in condensation reactions.

  • Minimizing Side Reactions: Low temperatures suppress the rates of nearly all potential side reactions, such as the reaction of the base with the solvent (e.g., THF) or the alkyl halide.

Q4: Can I use secondary or tertiary alkyl halides as my electrophile?

The α-alkylation of an enolate proceeds via an S_N2 mechanism.[5] This mechanism is highly sensitive to steric hindrance at the electrophilic carbon. Therefore:

  • Primary, allylic, and benzylic halides are excellent electrophiles and give the best results.[10]

  • Secondary halides react very poorly and often lead to a competing E2 elimination reaction, forming an alkene from your alkyl halide.[5][10]

  • Tertiary halides do not undergo S_N2 reactions and will almost exclusively yield the E2 elimination product.[10][11]

Q5: How do I prevent O-alkylation side products?

Enolates are ambident nucleophiles, meaning they can react at either the α-carbon (C-alkylation) or the oxygen (O-alkylation).[12] To favor the desired C-alkylation product:

  • Use "soft" electrophiles: Alkyl halides are considered soft electrophiles and preferentially react at the softer carbon center of the enolate.[12]

  • Use non-polar, weakly coordinating solvents: Solvents like THF are ideal.[13] They help maintain a tight ion pair between the lithium cation and the enolate oxygen, which sterically shields the oxygen and directs the alkyl halide to the carbon. Highly polar, coordinating solvents like DMSO or HMPA can solvate the cation, creating a more "naked" and reactive oxygen atom, which increases the chance of O-alkylation.[13]

Troubleshooting Guide: From Problem to Solution

This section addresses specific experimental failures in a diagnostic, question-and-answer format.

Scenario 1: No Reaction or Only Starting Material Recovered

Q: My TLC/LC-MS shows only unreacted phenylacetate after quenching. What went wrong?

  • Possible Cause 1: Inactive Base. The most likely issue is that the deprotonation step failed. Strong amide bases like LDA are extremely sensitive to moisture and air.

    • Troubleshooting Steps:

      • Ensure your LDA was properly stored and handled under an inert atmosphere (Nitrogen or Argon). If using a commercial solution, verify its molarity by titration.

      • If preparing LDA in situ from n-BuLi and diisopropylamine, ensure both reagents are fresh and were handled under strictly anhydrous conditions.

      • Confirm that all glassware was rigorously flame-dried or oven-dried immediately before use to remove adsorbed water.[14]

      • Use a freshly distilled, anhydrous aprotic solvent like THF.[15]

  • Possible Cause 2: Inadvertent Quenching. The enolate may have formed but was immediately quenched by an acidic proton source before the electrophile could be added.

    • Troubleshooting Steps:

      • Double-check the purity of your phenylacetate starting material. Acidic impurities will consume the base.

      • Ensure the inert atmosphere was maintained throughout the enolate formation and alkylation steps. Any leak in the system can introduce moisture.

Scenario 2: Low Yield with Multiple Side Products

Q: I isolated some of my desired product, but the yield is poor and I see several other spots on my TLC plate.

  • Possible Cause 1: Polyalkylation. The mono-alkylated product is also enolizable and can be deprotonated and alkylated a second time.

    • Causality & Solution: This typically happens when the initial deprotonation is slow or incomplete, allowing the mono-alkylated product to form in the presence of unreacted base. To solve this, ensure rapid and complete enolate formation by adding the phenylacetate solution dropwise to a full equivalent of LDA at -78 °C.[9] This consumes all the starting material before significant alkylation begins.

  • Possible Cause 2: Claisen-type Self-Condensation. The nucleophilic enolate can attack the electrophilic carbonyl of unreacted ester starting material.

    • Causality & Solution: This is another consequence of incomplete deprotonation.[5] Using a full equivalent of a strong base like LDA to drive the enolate formation to completion before adding the electrophile is the most effective preventative measure.[7]

  • Possible Cause 3: Elimination of the Alkyl Halide. If you observe a product corresponding to the alkene derived from your electrophile, an E2 reaction has occurred.

    • Causality & Solution: This is common with secondary or bulky primary alkyl halides.[5] The enolate, in addition to being a good nucleophile, is also a reasonably strong base. The only solution is to switch to a less sterically hindered electrophile, such as a primary alkyl iodide or bromide.

G start Low Yield Observed check_sm Starting Material (SM) Recovered? start->check_sm sm_yes Yes check_sm->sm_yes  High % sm_no No check_sm->sm_no  Low % check_products Analyze Byproducts prod_poly Dialkylated Product? check_products->prod_poly prod_condense Condensation Product? check_products->prod_condense prod_elim Alkene from Electrophile? check_products->prod_elim prod_o_alkyl O-Alkylated Isomer? check_products->prod_o_alkyl cause_deprot Cause: Failed Deprotonation - Inactive Base - Wet Solvent/Glassware - Impure SM sm_yes->cause_deprot sm_no->check_products solution_deprot Solution: - Titrate/Use Fresh Base - Rigorous Anhydrous Technique - Purify SM cause_deprot->solution_deprot final_solution Implement Solution & Re-run solution_deprot->final_solution cause_poly Cause: Polyalkylation prod_poly->cause_poly Yes cause_condense Cause: Self-Condensation prod_condense->cause_condense Yes cause_elim Cause: E2 Elimination prod_elim->cause_elim Yes cause_o_alkyl Cause: O-Alkylation prod_o_alkyl->cause_o_alkyl Yes solution_poly Solution: - Use full equivalent of LDA - Add ester to base at -78°C cause_poly->solution_poly solution_poly->final_solution solution_condense Solution: - Ensure complete deprotonation before adding electrophile cause_condense->solution_condense solution_condense->final_solution solution_elim Solution: - Use 1° or benzylic/allylic halide cause_elim->solution_elim solution_elim->final_solution solution_o_alkyl Solution: - Ensure non-polar solvent (THF) - Avoid coordinating additives cause_o_alkyl->solution_o_alkyl solution_o_alkyl->final_solution

Caption: A decision tree for troubleshooting low-yield α-alkylation reactions.

Data Summaries for Optimized Conditions

Effective optimization requires understanding how each variable impacts the reaction.

Table 1: Comparison of Common Bases for Phenylacetate Deprotonation

BaseAbbreviationpKa (Conj. Acid)Key Characteristics & Causality
Lithium DiisopropylamideLDA~36Recommended. Strong, sterically hindered base ensures rapid, complete, and irreversible enolate formation with minimal nucleophilic side reactions.[7]
Sodium HydrideNaH>45Very strong base, but its poor solubility can lead to slow and heterogeneous reactions, potentially allowing side reactions to compete.[7]
Lithium HexamethyldisilazideLiHMDS~26A strong, hindered base similar to LDA. Can be a good alternative, though slightly less basic. Often used when substrate or product is sensitive to the amine byproduct of LDA.
Sodium Ethoxide / tert-ButoxideNaOEt/KOtBu~16 / ~18Not Recommended. These bases are not strong enough to completely deprotonate the ester, leading to a low concentration of enolate at equilibrium and promoting self-condensation.[5][16]

Table 2: Electrophile Suitability for S_N2 with Phenylacetate Enolates

Electrophile TypeExampleRelative ReactivityCommon Competing Reaction
MethylCH₃IExcellentNone
Primary (1°)CH₃CH₂BrVery GoodNone
Allylic / BenzylicC₃H₅Br / BnClExcellentNone
Secondary (2°)(i-Pr)IPoor to FairE2 Elimination. The enolate acts as a base, abstracting a proton from the alkyl halide to form an alkene.[5][10]
Tertiary (3°)(t-Bu)BrDoes Not ReactE2 Elimination. This is the exclusive pathway; no S_N2 product will be observed.[10][11]

Optimized Experimental Protocol

General Protocol: α-Alkylation of Methyl Phenylacetate with 1-Bromobutane

This protocol details a standard procedure under optimized conditions. All steps must be performed under a dry, inert atmosphere (e.g., Argon or Nitrogen) using Schlenk line techniques.

Materials:

  • Diisopropylamine, freshly distilled from CaH₂

  • n-Butyllithium (n-BuLi), 2.5 M in hexanes, titrated

  • Methyl Phenylacetate, distilled

  • 1-Bromobutane, distilled

  • Tetrahydrofuran (THF), anhydrous, freshly distilled from sodium/benzophenone

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Saturated aqueous sodium chloride (Brine) solution

  • Anhydrous Magnesium Sulfate (MgSO₄)

Experimental Workflow Diagram

G cluster_0 Inert Atmosphere Setup cluster_1 LDA Preparation (in situ) cluster_2 Reaction cluster_3 Workup & Purification A Flame-Dry Glassware B Assemble Under Ar/N2 A->B C Add Anhydrous THF B->C D Cool to 0°C C->D E Add Diisopropylamine D->E F Add n-BuLi dropwise (Stir 20 min) E->F G Cool LDA to -78°C F->G H Add Phenylacetate (dropwise) G->H I Add 1-Bromobutane (dropwise) H->I J Stir at -78°C I->J K Quench with sat. NH4Cl (aq) J->K L Extract with Ether K->L M Wash with Brine L->M N Dry (MgSO4) & Concentrate M->N O Purify (Chromatography) N->O

Caption: Standard experimental workflow for LDA-mediated α-alkylation.

Step-by-Step Procedure:

  • Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a rubber septum under a positive pressure of Argon.

  • LDA Preparation:

    • To the flask, add anhydrous THF (e.g., 40 mL). Cool the flask to 0 °C in an ice-water bath.

    • Add diisopropylamine (1.1 eq) via syringe.

    • Slowly add n-BuLi (1.1 eq) dropwise while maintaining the temperature below 0 °C.

    • Remove the ice bath and allow the solution to stir at room temperature for 20 minutes. The clear, slightly yellow LDA solution is now ready.

  • Enolate Formation:

    • Cool the freshly prepared LDA solution to -78 °C using a dry ice/acetone bath.

    • In a separate flame-dried flask, prepare a solution of methyl phenylacetate (1.0 eq) in a small amount of anhydrous THF.

    • Add the methyl phenylacetate solution to the LDA solution dropwise via syringe over 10-15 minutes. Ensure the internal temperature does not rise significantly.

    • Stir the resulting enolate solution at -78 °C for 30 minutes.

  • Alkylation:

    • Slowly add 1-bromobutane (1.1 eq) dropwise to the enolate solution at -78 °C.

    • Allow the reaction to stir at -78 °C for 2-3 hours. The reaction progress can be monitored by TLC by taking small, quenched aliquots.

  • Workup and Purification:

    • Quench the reaction at -78 °C by slowly adding saturated aqueous NH₄Cl solution.

    • Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and dilute with diethyl ether or ethyl acetate.

    • Wash the organic layer sequentially with water and then brine.[2]

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to afford the pure methyl 2-phenylhexanoate.

References

  • Fiveable. (2025, August 15). Alkylation of enolates | Organic Chemistry II Class Notes...
  • CHEM 330 Topics Discussed on Oct 2.
  • Chemistry LibreTexts. (2024, January 15). 5.5: Alkylation of Enolate Ions. [Link]

  • Chemistry Stack Exchange. (2015, April 6). Why should alkylation of enols/carbonyl compounds be done at low temperature with a strong base?[Link]

  • Zook, H. D., & Russo, T. J. (1960). Specific Solvent Effects in the Alkylation of Enolate Anions. I. The Alkylation of Sodiomalonic Esters with Alkyl Halides. Journal of the American Chemical Society.
  • Stoltz, B. M., & Myers, A. G. (2011). Highly Enantioselective Direct Alkylation of Arylacetic Acids with Chiral Lithium Amides as Traceless Auxiliaries. PMC. [Link]

  • Chemistry Steps. (2020, April 4). Alkylation of Enolates Alpha Position. [Link]

  • Reactions of Enol
  • Master Organic Chemistry. (2022, August 19). Kinetic Versus Thermodynamic Enolates. [Link]

  • Chemistry LibreTexts. (2025, March 12). 22.7: Alkylation of Enolate Ions. [Link]

  • University of Rochester Chemistry. Troubleshooting: How to Improve Yield. [Link]

  • Organic Chemistry Tutor. Alkylation of Enolates. [Link]

  • Quora. (2013, January 20). In organic chemistry, why is my percent yield so low?
  • Lumen Learning. 9.7. Enolate alkylation | Organic Chemistry 1: An open textbook. [Link]

  • Chapter 1: Enolate Alkyl
  • Master Organic Chemistry. (2022, August 16). Enolates - Formation, Stability, and Simple Reactions. [Link]

  • NC State University Libraries. 22.7 Alkylation of Enolate Ions – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. [Link]

  • Pearson. (2024, August 5). Phenylacetone can form two different enols.(c) Propose mechanisms...
  • YouTube. (2020, July 9). Electrophilic Alkylation at Carbon Part 5: Alkylation of Carboxylic Esters. [Link]

  • SciELO. Theoretical Study of the Reactivity of Phenyl Radicals Toward Enol Acetates. [Link]

  • Pearson+. (2021). Phenylacetone can form two different enols.(c) Propose mechanisms... | Study Prep.
  • Espacenet. (1994, January 11). Process for the alpha-monoalkylation of arylacetonitriles, arylacetoesters and arylacetic acids.
  • Vaia. Problem 42 Give the expected organic produc... [FREE SOLUTION].
  • YouTube. (2019, January 14). formation of enolates from esters and other acid derivatives. [Link]

  • Reddit. (2024, November 20). What are some common causes of low reaction yields? : r/Chempros.
  • University of Calgary. Ch21: Which bases?. [Link]

  • Alkylation of enol
  • III Enol
  • Experiment 3 Enolate Alkylation, Ester Saponification, and Amide Bond Form
  • Chemistry LibreTexts. (2014, July 26). 19.8: Using LDA to Form an Enolate Ion. [Link]

  • Pearson. (2024, August 4). Phenylacetone can form two different enols.(a) Show the structure...
  • Chemistry LibreTexts. (2023, January 22). Alpha Alkylation. [Link]

  • RSC Publishing. (2022, May 23). A sustainable route for the synthesis of alkyl arylacetates via halogen and base free carbonylation of benzyl acetates. [Link]

  • Studylib. Enolate Alkylation Lab: Ester Saponification & Amide Formation. [Link]

  • Krische, M. J., et al. (2026, January 20). Iridium-Catalyzed Stereoselective α‑Alkylation of α‑Hydroxy Ketones with Minimally Polarized Alkenes. PMC.
  • Chemistry Stack Exchange. (2023, October 7).
  • Wiley-VCH.
  • PMC. (2025, July 10). Frontiers in bond construction: innovative approaches to C–C and carbon–heteroatom (C–S, C–N, C–O, C–Se, C–P) transformations-a review. [Link]

  • ResearchGate. (2018). Optimization of the Reaction Conditions for the α- Alkylation of Ketones a. [Link]

  • Chemistry LibreTexts. (2021, June 10). 7.3: Formation of Electrophiles. [Link]

  • ResearchGate. (2018). Base‐Promoted α‐Alkylation of Arylacetonitriles with Alcohols. [Link]

  • Pearson. Phenylacetic acid 1C6H5CH2COOH2 is one of the substances - Brown 14th Edition Ch 16 Problem 52.
  • Organic Syntheses. ethyl phenylacetate. [Link]

  • Wikipedia. Phenylacetic acid. [Link]

  • PubChem. Phenylacetic Acid | C8H8O2 | CID 999. [Link]

Sources

Optimization

Solubility issues of Methyl 2-(4-cyano-3-fluorophenyl)acetate in water vs methanol

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with Methyl 2-(4-cyano-3-fluorophenyl)acetate. This resource provides in-depth troubleshooting and...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with Methyl 2-(4-cyano-3-fluorophenyl)acetate. This resource provides in-depth troubleshooting and practical advice for overcoming common solubility challenges encountered with this compound, particularly the marked difference in its solubility between water and methanol. Our goal is to equip you with the scientific understanding and experimental protocols necessary to ensure the success of your work.

Frequently Asked Questions (FAQs)

Q1: Why is Methyl 2-(4-cyano-3-fluorophenyl)acetate poorly soluble in water but more soluble in methanol?

A1: The solubility of a compound is governed by the principle "like dissolves like," which states that substances with similar polarities are more likely to be soluble in one another.[1][2] Methyl 2-(4-cyano-3-fluorophenyl)acetate has a molecular structure with both polar and non-polar characteristics.

  • Water (H₂O) is a highly polar solvent capable of forming strong hydrogen bonds.[3]

  • Methanol (CH₃OH) is also a polar solvent but is less polar than water. It has a non-polar methyl group (-CH₃) and a polar hydroxyl group (-OH) that can participate in hydrogen bonding.[4]

  • Methyl 2-(4-cyano-3-fluorophenyl)acetate possesses several functional groups that influence its polarity:

    • The phenyl ring is inherently non-polar.

    • The cyano (-CN) group and the fluoro (-F) group are electronegative and contribute to the molecule's polarity.

    • The methyl ester (-COOCH₃) group also adds to the polarity.

The overall polarity of Methyl 2-(4-cyano-3-fluorophenyl)acetate is not high enough to overcome the strong cohesive forces of water's hydrogen bond network, leading to poor aqueous solubility.[5] Methanol, being less polar than water and having a non-polar methyl group, can better interact with both the polar and non-polar regions of the molecule, resulting in greater solubility.[4]

Q2: What are the key physicochemical properties of Methyl 2-(4-cyano-3-fluorophenyl)acetate and the solvents?

A2: Understanding the properties of the solute and solvents is crucial for troubleshooting solubility issues.

PropertyMethyl 2-(4-cyano-3-fluorophenyl)acetateWaterMethanol
Molecular Weight ( g/mol ) 193.18[6]18.0232.04
Polarity Moderately PolarHighly PolarPolar
Dielectric Constant (at 20°C) Not readily available80.133.0
Hydrogen Bonding Acceptor (cyano, ester oxygen, fluorine)Donor & AcceptorDonor & Acceptor

Note: The dielectric constant is a measure of a solvent's polarity. Solvents with a dielectric constant greater than 15 are generally considered polar.[7]

Q3: Can I expect complete dissolution in methanol at any concentration?

A3: While more soluble in methanol than in water, Methyl 2-(4-cyano-3-fluorophenyl)acetate still has a solubility limit. At higher concentrations, you may still encounter saturation, where no more solute can dissolve. It is always recommended to perform a small-scale solubility test to determine the approximate solubility limit in your specific experimental conditions.

Troubleshooting Guide: Enhancing Solubility

If you are encountering persistent solubility issues with Methyl 2-(4-cyano-3-fluorophenyl)acetate, the following troubleshooting steps and experimental protocols can help you achieve a homogeneous solution.

Issue 1: The compound does not dissolve in water.

This is the expected behavior due to the compound's limited polarity. For aqueous-based experiments, several strategies can be employed to enhance solubility.

Solution 1.1: Utilize a Co-solvent System

A co-solvent is a water-miscible organic solvent that, when added to water, can increase the solubility of non-polar compounds.[8][9]

Step-by-Step Protocol for Co-solvent Screening:

  • Initial Preparation: Prepare a stock solution of Methyl 2-(4-cyano-3-fluorophenyl)acetate in a suitable organic solvent where it is highly soluble, such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).[10]

  • Co-solvent Selection: Choose a set of water-miscible organic co-solvents to test. Common choices include:

    • Dimethyl Sulfoxide (DMSO)

    • N,N-Dimethylformamide (DMF)

    • Ethanol

    • Isopropanol

    • Acetonitrile

  • Screening:

    • In separate vials, add your aqueous buffer.

    • To each vial, add a small percentage of the stock solution (e.g., start with 1% v/v).

    • Observe for any precipitation.

    • If no precipitation occurs, gradually increase the percentage of the stock solution until you observe precipitation to determine the maximum tolerable concentration of the organic solvent in your aqueous system.

Co_Solvent_Workflow A Prepare Stock Solution in DMSO/DMF C Add Stock Solution to Buffer (e.g., 1% v/v) A->C B Select Aqueous Buffer B->C D Observe for Precipitation C->D E Precipitate Forms D->E Yes F No Precipitation D->F No G Optimize Co-solvent % E->G H Proceed with Experiment F->H G->C Try lower %

Caption: Workflow for co-solvent screening to enhance aqueous solubility.

Solution 1.2: pH Adjustment

While Methyl 2-(4-cyano-3-fluorophenyl)acetate does not have readily ionizable groups, the stability of the ester linkage can be pH-dependent. Extreme pH values should be avoided to prevent hydrolysis of the methyl ester back to the carboxylic acid and methanol.[11] This method is generally more effective for compounds with acidic or basic functional groups.[8]

Solution 1.3: Use of Surfactants or Cyclodextrins

  • Surfactants: These molecules have both hydrophilic and hydrophobic regions and can form micelles that encapsulate non-polar compounds, increasing their apparent solubility in water.[12]

  • Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, enhancing their aqueous solubility.[12]

Issue 2: The compound precipitates out of methanol upon standing or temperature change.

This indicates that the solution is likely saturated or supersaturated.

Solution 2.1: Gentle Heating and Sonication

Increasing the temperature can often increase the solubility of a solid in a liquid.

Step-by-Step Protocol for Enhancing Methanol Solubility:

  • Add the desired amount of Methyl 2-(4-cyano-3-fluorophenyl)acetate to the methanol.

  • Gently warm the mixture in a water bath (e.g., to 40-50°C). Caution: Methanol is flammable. Use a well-ventilated area and avoid open flames.

  • Place the sealed container in a sonicator bath for 5-10 minute intervals.

  • Visually inspect for complete dissolution.

  • Allow the solution to slowly cool to room temperature. If the compound remains in solution, it is stable at that concentration. If it precipitates, the concentration is above its solubility limit at room temperature.

Solution 2.2: Particle Size Reduction

For suspensions or when trying to dissolve a larger amount of solid, reducing the particle size can increase the dissolution rate by increasing the surface area.[13] This can be achieved through micronization techniques, though this may not be practical in a standard laboratory setting. Grinding the solid with a mortar and pestle before adding it to the solvent can be a simple alternative.

Advanced Strategies for Formulation Development

For drug development professionals, overcoming poor aqueous solubility is a critical step. Several advanced techniques can be considered:

  • Solid Dispersions: The drug can be dispersed in a carrier matrix at the molecular level, such as in a solid dispersion, to improve its dissolution rate and bioavailability.[12][13]

  • Nanosuspensions: Reducing the particle size of the drug to the nanometer range can significantly increase its surface area and, consequently, its dissolution velocity.[8]

  • Complexation: As mentioned earlier, the use of complexing agents like cyclodextrins can be a powerful tool to enhance solubility for formulation purposes.[12]

By systematically applying these principles and protocols, researchers can effectively manage the solubility challenges associated with Methyl 2-(4-cyano-3-fluorophenyl)acetate and ensure the reliability and success of their experiments.

References

  • Jadhav, N.R., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. Journal of Applied Pharmaceutical Science. Available at: [Link]

  • Savjani, K.T., Gajjar, A.K., & Savjani, J.K. (2012). Solubility enhancement techniques: A comprehensive review. Journal of Drug Delivery & Therapeutics. Available at: [Link]

  • Oreate AI Blog. (2025). Understanding 'Like Dissolves Like': The Chemistry of Solubility. Available at: [Link]

  • Fiveable. (2025). Like Dissolves Like Definition - Inorganic Chemistry I Key. Available at: [Link]

  • Crystal Pharmatech. (2026). Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs. Available at: [Link]

  • Hart, M.L., et al. (2017). Brief Overview of Various Approaches to Enhance Drug Solubility. Journal of Pharmaceutical Sciences & Research. Available at: [Link]

  • IJSDR. (2011). Methods to boost solubility. International Journal of Scientific & Engineering Research. Available at: [Link]

  • Pearson. (n.d.). Solubility and Intermolecular Forces: Videos & Practice Problems. Available at: [Link]

  • Chemistry LibreTexts. (2024). 2.6.1: Like Dissolves Like. Available at: [Link]

  • ResearchGate. (n.d.). Principles of Solubility and Solutions. Available at: [Link]

  • PubChem. (n.d.). Methyl 2-cyano-3-(4-fluorophenyl)prop-2-enoate. Available at: [Link]

  • Reddit. (2022). How to tackle compound solubility issue. Available at: [Link]

  • Chemistry Steps. (2021). Solubility of Organic Compounds. Available at: [Link]

  • ResearchGate. (2015). How can I measure concentration of low-solubility organic compounds in water?. Available at: [Link]

  • Open Oregon Educational Resources. (n.d.). 3.2 Solubility – Introductory Organic Chemistry. Available at: [Link]

  • University of Sydney. (2023). Solubility of Organic Compounds. Available at: [Link]

  • FooDB. (2010). Showing Compound Methyl acetate (FDB008125). Available at: [Link]

  • PubChem. (n.d.). Methyl (2-cyano-4-methoxy-3-methylphenyl)acetate. Available at: [Link]

  • PubChem. (n.d.). 2-(4-Cyano-2-fluorophenyl)acetic acid. Available at: [Link]

  • MilliporeSigma. (n.d.). Methyl 2-(4-cyano-2-fluorophenyl)acetate. Available at: [Link]

Sources

Troubleshooting

Controlling regioselectivity in reactions of 3-fluoro-4-cyanophenyl derivatives

Introduction: The Pharmacophore & The Challenge The 3-fluoro-4-cyanophenyl moiety (structurally 4-substituted-2-fluorobenzonitrile ) is a critical pharmacophore in androgen receptor antagonists (e.g., Enzalutamide, Apalu...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Pharmacophore & The Challenge

The 3-fluoro-4-cyanophenyl moiety (structurally 4-substituted-2-fluorobenzonitrile ) is a critical pharmacophore in androgen receptor antagonists (e.g., Enzalutamide, Apalutamide) and liquid crystal materials. Its synthesis typically relies on two primary pathways: Nucleophilic Aromatic Substitution (SNAr) on 2,4-difluorobenzonitrile or Metal-Catalyzed Cross-Coupling on 4-bromo-2-fluorobenzonitrile.

Both pathways present distinct regioselectivity challenges driven by the electronic "tug-of-war" between the Cyano (CN) and Fluoro (F) groups. This guide provides mechanistic insights and self-validating protocols to troubleshoot these reactions.

Module 1: Troubleshooting SNAr Regioselectivity

Context: You are reacting 2,4-difluorobenzonitrile with a nucleophile (amine or alkoxide) to generate a 4-substituted-2-fluorobenzonitrile (the "3-fluoro-4-cyanophenyl" core).

FAQ 1.1: "I am observing a mixture of regioisomers. Why is the nucleophile attacking the ortho-fluorine (C2) instead of the para-fluorine (C4)?"

Diagnosis: While the cyano group activates both positions, the C4 (para) position is generally favored due to steric accessibility and the stability of the para-Meisenheimer complex. However, C2 (ortho) attack becomes competitive or dominant under two conditions:

  • Cation Coordination: In non-polar solvents (e.g., Toluene, THF), the metal counterion (Li⁺, Na⁺) coordinates with the cyano nitrogen and the nucleophile, directing attack to the ortho-fluorine (C2) via a cyclic transition state [1].

  • Hydrogen Bonding: If using a neutral amine in non-polar solvents, the amine proton may H-bond with the cyano group, directing the nitrogen to C2.

Corrective Action (The "Polarity Switch"): To enforce C4 (para) selectivity (the desired 3-fluoro-4-cyano product):

  • Switch to Polar Aprotic Solvents: Use DMF, DMSO, or NMP. These solvents solvate the cation/nucleophile, disrupting the contact ion pair and preventing the "ortho-guiding" coordination effect.

  • Use Bulky Bases: Switch from NaH or LiHMDS to Cs₂CO₃ or KOtBu . The large Cesium cation coordinates poorly, reducing ortho-direction.

  • Temperature Control: Lower the temperature (-10°C to 0°C). Para-substitution has a lower activation energy barrier (electronic control), whereas ortho-substitution often requires higher energy to overcome steric repulsion (unless coordination assisted).

FAQ 1.2: "My yield is low due to hydrolysis of the nitrile. How do I prevent this?"

Diagnosis: Strong hydroxide bases or residual water in the presence of fluoride (a leaving group) can catalyze the hydration of the nitrile to a primary amide.

Corrective Action:

  • Protocol: Ensure anhydrous conditions. Use molecular sieves (3Å) in the reaction vessel.

  • Base Selection: Avoid hydroxide bases (NaOH, KOH). Use DIPEA (Hunig's base) or K₂CO₃ for amines.

Module 2: Troubleshooting Cross-Coupling Chemoselectivity

Context: You are performing a Suzuki-Miyaura or Buchwald-Hartwig coupling on 4-bromo-2-fluorobenzonitrile .

FAQ 2.1: "I see significant amounts of a side product where the fluorine is replaced by the base or nucleophile. Why?"

Diagnosis: This is a classic "Chemoselectivity Mismatch." The C2-fluorine is ortho to the cyano group , making it highly activated toward SNAr. Standard cross-coupling conditions often use basic aqueous media (e.g., Na₂CO₃/H₂O) or alkoxides (NaOtBu).

  • The Culprit: The base (OH⁻ or ⁻OtBu) acts as a nucleophile and displaces the fluorine before or during the palladium cycle [2].

Corrective Action (The "Non-Nucleophilic" System): You must decouple the base's proton-scavenging role from its nucleophilic potential.

VariableStandard Condition (AVOID)Optimized Condition (USE)
Base NaOH, NaOEt, NaOtBu, Na₂CO₃ (aq)K₃PO₄ (anhydrous) , KF , or CsF
Solvent MeOH, EtOH, DMFToluene , 1,4-Dioxane , or DME (Anhydrous)
Catalyst Pd(PPh₃)₄ (Slow oxidative addition)Pd(dppf)Cl₂ or XPhos Pd G2 (Fast oxidative addition at Br)

Why this works: Anhydrous K₃PO₄ is insoluble in organic solvents, acting as a heterogeneous base that deprotonates the boronic acid at the interface without flooding the solution with nucleophilic anions. Fluoride bases (KF/CsF) activate the boronic acid via the formation of a boronate species [R-B(OH)₂F]⁻ without acting as strong carbon-nucleophiles.

FAQ 2.2: "The reaction stalls after 50% conversion. Should I add more catalyst?"

Diagnosis: Likely Cyanide Poisoning . If any SNAr occurs at the nitrile group or if the nitrile coordinates too strongly to the Pd(II) species, it can shut down the catalytic cycle. Corrective Action:

  • Ligand Switch: Use bulky, electron-rich phosphine ligands like XPhos or SPhos . These bulky ligands prevent the linear coordination of the nitrile nitrogen to the palladium center.

Module 3: Visualizing the Decision Matrix

The following diagram illustrates the critical decision points for synthesizing 3-fluoro-4-cyanophenyl derivatives, highlighting the pathways to avoid side reactions.

G Start Target: 3-Fluoro-4-Cyanophenyl Derivative (4-Substituted-2-fluorobenzonitrile) Precursor1 Precursor A: 2,4-Difluorobenzonitrile Start->Precursor1 Precursor2 Precursor B: 4-Bromo-2-fluorobenzonitrile Start->Precursor2 Decision1 Reaction: S_NAr (Nucleophilic Subst.) Precursor1->Decision1 Decision2 Reaction: Pd-Catalyzed Coupling Precursor2->Decision2 Risk1 RISK: Ortho-Attack (C2) (Wrong Regioisomer) Decision1->Risk1 Non-polar solvent (Toluene/THF) Solution1 SOLUTION: Polar Aprotic Solvent (DMSO) + Cesium Base Decision1->Solution1 Polar solvent (DMSO/DMF) Risk2 RISK: S_NAr at Fluorine (By Base/Nu) Decision2->Risk2 Strong Base (NaOtBu/OH-) Solution2 SOLUTION: Anhydrous Phosphate/Fluoride Base + Bulky Ligand (XPhos) Decision2->Solution2 Weak Base (K3PO4/CsF) Product Pure Product: 4-Substituted-2-fluorobenzonitrile Solution1->Product Solution2->Product

Caption: Strategic selection of precursors and conditions to avoid common regioselectivity pitfalls.

Module 4: Validated Experimental Protocols

Protocol A: Regioselective SNAr for 3-Fluoro-4-Cyano-Anilines

Targeting the C4 position of 2,4-difluorobenzonitrile.

  • Preparation: Charge a reaction vial with 2,4-difluorobenzonitrile (1.0 equiv) and Cs₂CO₃ (1.2 equiv).

  • Solvent: Add anhydrous DMSO (0.5 M concentration). Note: Do not use THF.

  • Nucleophile: Add the amine (1.05 equiv).

  • Reaction: Stir at 25°C - 40°C . Monitor by HPLC.

    • Checkpoint: If C2-attack (ortho) is observed (>5%), lower temperature to 0°C and increase time.

  • Workup: Dilute with water, extract with EtOAc. Wash organic layer with LiCl (aq) to remove DMSO.

Protocol B: Chemoselective Suzuki Coupling

Coupling at Br of 4-bromo-2-fluorobenzonitrile without displacing F.

  • Catalyst Pre-mix: In a glovebox or under Argon, mix Pd(OAc)₂ (2 mol%) and XPhos (4 mol%) in anhydrous 1,4-Dioxane . Stir for 10 min to form the active catalyst.

  • Reactants: Add 4-bromo-2-fluorobenzonitrile (1.0 equiv), Boronic Acid (1.2 equiv), and finely ground anhydrous K₃PO₄ (2.0 equiv).

  • Reaction: Heat to 80°C for 4-12 hours.

    • Checkpoint: Do not exceed 100°C. Higher temps promote activation of the C-F bond.

  • Workup: Filter through Celite (to remove phosphate salts) and concentrate.

References

  • Regioselectivity in SNAr Reactions of 2,4-Dichloropyrimidines and Related Systems. Source: WuXi AppTec, "QM Magic Class | Chapter 29." URL:[Link] (Note: Mechanistic principles of ortho- vs para-selectivity and solvent effects are directly applicable to 2,4-difluorobenzonitrile).

  • Chemoselective Cross-Coupling of Polyhalogenated Aromatics. Source: Organic Chemistry Portal, "Suzuki Coupling." URL:[Link]

  • Directed Nucleophilic Aromatic Substitution (dSNAr). Source: Royal Society of Chemistry (RSC), Chemical Science. URL:[Link]

  • Synthesis of Enzalutamide Intermediates. Source: National Institutes of Health (NIH), PubChem. URL:[Link]

  • Machine Learning Predictions for SNAr Regioselectivity. Source: ChemRxiv.[1] URL:[Link][2]

Sources

Optimization

Stability of Methyl 2-(4-cyano-3-fluorophenyl)acetate under basic conditions

The following technical guide is structured as a Tier 3 Support Knowledge Base article, designed for researchers encountering stability issues with Methyl 2-(4-cyano-3-fluorophenyl)acetate . Executive Summary: The "Tripl...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured as a Tier 3 Support Knowledge Base article, designed for researchers encountering stability issues with Methyl 2-(4-cyano-3-fluorophenyl)acetate .

Executive Summary: The "Triple Threat" Reactivity

Researchers working with Methyl 2-(4-cyano-3-fluorophenyl)acetate often underestimate its sensitivity to basic conditions. This molecule presents a "Triple Threat" of electrophilic sites, leading to competing reaction pathways that depend heavily on the choice of base, solvent, and temperature.

The three competing sites are:

  • The Ester Carbonyl: The intended site for hydrolysis (saponification).

  • The C-F Bond (Activated): The fluorine at position 3 is ortho to a cyano group (position 4). This electron-withdrawing arrangement highly activates the fluorine toward Nucleophilic Aromatic Substitution (

    
    ) .
    
  • The Nitrile Group: Susceptible to hydrolysis (to amide/acid) under vigorous conditions.

Diagnostic Troubleshooting (FAQ Style)

Q1: "I tried to hydrolyze the ester with NaOH/MeOH, but my Fluorine NMR signal disappeared. What happened?"

Diagnosis: You likely triggered an


 reaction .
Technical Explanation:  The 4-cyano group is a strong electron-withdrawing group (EWG). When an EWG is ortho to a leaving group (Fluorine), it stabilizes the Meisenheimer complex intermediate, facilitating nucleophilic attack.
  • The Reaction: The hydroxide (

    
    ) or methoxide (
    
    
    
    ) ion attacked the aromatic ring at C3, displacing the fluoride ion.
  • The Result: You synthesized the 3-hydroxy or 3-methoxy analog, losing the fluorine atom.

Q2: "I see a new spot on TLC that is very polar, but the Fluorine is still there. Is it the acid?"

Diagnosis: It could be the Primary Amide . Technical Explanation: While ester hydrolysis is generally faster (


), high temperatures (>60°C) or prolonged exposure to strong bases (like KOH) can hydrolyze the nitrile to a primary amide (

) or even the dicarboxylic acid.
  • Verification: Check IR for a doublet around 3180-3350 cm⁻¹ (Amide N-H stretch) or Carbon NMR for a shift in the cyano carbon signal (~118 ppm

    
     ~170 ppm).
    
Q3: "I used NaH for an alkylation, but I recovered a complex mixture/dimer."

Diagnosis: Claisen Condensation (Self-Condensation). Technical Explanation: The alpha-protons (benzylic position) are acidic (


). If you use a stoichiometric amount of base but add the electrophile too slowly, the formed enolate can attack the ester of a starting molecule, forming a 

-keto ester dimer.

Reaction Pathway Visualization

The following diagram illustrates the branching fate of the molecule based on reaction conditions.

ReactionPathways Start Methyl 2-(4-cyano-3-fluorophenyl)acetate (Starting Material) Cond_Mild Condition A: LiOH (1-2 eq), THF/H2O 0°C to RT Start->Cond_Mild Cond_StrongNuc Condition B: NaOH/KOH or NaOMe Heat (>40°C) Start->Cond_StrongNuc Cond_NonNuc Condition C: NaH or LDA (Stoichiometric) Start->Cond_NonNuc Prod_Acid TARGET PRODUCT Carboxylic Acid (F and CN intact) Cond_Mild->Prod_Acid Controlled Saponification Prod_SNAr IMPURITY Type 1 Phenol/Ether Derivative (Loss of Fluorine via SNAr) Cond_StrongNuc->Prod_SNAr F Displacement Prod_Amide IMPURITY Type 2 Amide/Diacid (Hydrolysis of Nitrile) Cond_StrongNuc->Prod_Amide Over-Hydrolysis Prod_Enolate Reactive Enolate (Ready for Alkylation) Cond_NonNuc->Prod_Enolate Deprotonation Prod_Claisen IMPURITY Type 3 Self-Condensation Dimer (Claisen) Prod_Enolate->Prod_Claisen Attack on SM Ester

Figure 1: Reaction pathways showing the competition between desired hydrolysis/alkylation and undesired


 or condensation side reactions.

Recommended Protocols

Protocol A: Safe Saponification (Ester Hydrolysis)

Objective: Hydrolyze the ester to the acid without displacing the fluorine or hydrolyzing the nitrile.

ParameterRecommendationRationale
Base LiOH (Lithium Hydroxide)LiOH is milder and less nucleophilic in organic substitutions than NaOH or KOH.
Solvent THF : Water (3:1) THF solubilizes the organic ester; water is required for hydrolysis. Avoid Methanol/Ethanol to prevent transesterification or alkoxide formation.
Temperature 0°C

RT
Keep cold initially. Do not exceed 25°C. Heat promotes the

activation energy barrier crossing.
Stoichiometry 1.1 to 1.5 equivalentsExcess base increases the concentration of nucleophile, raising

risk.

Step-by-Step:

  • Dissolve 1.0 eq of substrate in THF (0.2 M concentration).

  • Cool solution to 0°C in an ice bath.

  • Dropwise add a solution of LiOH (1.2 eq) in water.

  • Monitor by TLC/LCMS every 30 minutes.

  • Quench: Once SM is consumed, immediately acidify to pH 3-4 with 1N HCl (cold). Do not let it sit at basic pH.

Protocol B: Safe Alpha-Alkylation

Objective: Alkylate the alpha-carbon without self-condensation.

  • Select Base: Use NaH (Sodium Hydride) or LiHMDS . Avoid alkoxides (NaOMe) which can cause

    
     or transesterification.
    
  • Order of Addition (Critical):

    • Incorrect: Substrate + Base

      
       wait 
      
      
      
      Add Electrophile. (Promotes self-condensation).
    • Correct: Pre-mix Substrate + Electrophile (if compatible)

      
       Add Base.
      
    • Alternative: Add Substrate to a large excess of Base (to form enolate rapidly and completely)

      
       Add Electrophile immediately.
      
  • Temperature: Perform deprotonation at -78°C to -20°C to stabilize the enolate.

Quantitative Data Summary

Reaction ModeConditionRelative RateRisk Level
Ester Hydrolysis

, 20°C
Fast (

)
Low (if controlled)

(F-displacement)

, 20°C
Slow (

)
Moderate

(F-displacement)

, 60°C
Fast (

)
Critical
Nitrile Hydrolysis

, 20°C
Very SlowNegligible
Nitrile Hydrolysis

, 80°C
ModerateHigh

Rule of Thumb: If


, the rate of 

(

) becomes competitive with ester hydrolysis (

), leading to significant impurities.

References

  • Nucleophilic Arom

    
    ): 
    
    • Mechanism Overview: The activating effect of ortho-cyano groups on aryl fluorides is a well-documented phenomenon in organic synthesis. The Meisenheimer complex is stabilized by the electron-withdrawing nature of the nitrile.[1]

    • Source:

  • Hydrolysis of Phenylacetic Esters

    • General Protocol: Standard saponification protocols for sensitive esters recommend Lithium Hydroxide (LiOH) in THF/Water to minimize side reactions compared to NaOH/MeOH.
    • Source:

  • Stability of 4-cyano-3-(trifluoromethyl)

    • Analogy: While specific literature on the 3-fluoro variant is proprietary, the analogous 3-trifluoromethyl-4-cyanophenyl compounds (used in Enzalutamide synthesis) show similar sensitivity to base, requiring controlled hydrolysis conditions.
    • Source:

Sources

Troubleshooting

Technical Support Center: Purification of Methyl 2-(4-cyano-3-fluorophenyl)acetate

Welcome to the technical support center for the purification of Methyl 2-(4-cyano-3-fluorophenyl)acetate. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenge...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of Methyl 2-(4-cyano-3-fluorophenyl)acetate. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in isolating this compound, particularly when it presents as a persistent oily residue. Our goal is to provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your purification strategy effectively.

Frequently Asked Questions (FAQs)

Initial Characterization & Work-Up

Q1: My reaction crude is a dark, viscous oil after solvent evaporation. What is the first step I should take?

A1: Before attempting any advanced purification, it is critical to perform a thorough aqueous work-up. Oily residues often contain residual acids, bases, or highly polar starting materials that act as impurities, inhibiting crystallization and complicating chromatography. A well-executed liquid-liquid extraction can significantly simplify the subsequent purification steps.[1][2][3][4]

Step-by-Step Aqueous Work-up Protocol:

  • Dissolution: Dissolve the crude oily residue in a water-immiscible organic solvent. Ethyl acetate is an excellent first choice due to its moderate polarity, which should effectively dissolve the target ester. Dichloromethane can also be used.

  • Acid Wash: Transfer the solution to a separatory funnel and wash with a dilute acidic solution, such as 1M HCl. This step protonates and removes any basic impurities (e.g., pyridine, triethylamine) into the aqueous layer.[4]

  • Base Wash: Next, wash the organic layer with a mild basic solution, like saturated sodium bicarbonate (NaHCO₃). This will neutralize and remove any unreacted acidic starting materials or acidic byproducts. Be sure to vent the separatory funnel frequently, as CO₂ gas may evolve.

  • Brine Wash: Perform a final wash with a saturated aqueous solution of NaCl (brine). This helps to break up any emulsions and removes the bulk of the dissolved water from the organic layer.

  • Drying and Concentration: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[5] Filter off the drying agent and concentrate the solution under reduced pressure using a rotary evaporator.

After this procedure, reassess the physical state of your product. If it has solidified, you may proceed directly to recrystallization. If it remains an oil, it is now a "cleaner" crude, ready for more advanced purification.

The Challenge of the Oily Product

Q2: I've completed the aqueous work-up, but my product is still an oil. Why is this happening and what can I do?

A2: It is common for highly pure organic compounds to exist as oils or "glasses" at room temperature, especially if they have a low melting point or if trace amounts of residual solvent are present.[6][7] The presence of even minor impurities can also disrupt the crystal lattice, preventing solidification.

Here is a decision-making workflow for tackling an oily product:

G start Oily Product Post-Work-up vacuum Step 1: Remove Residual Solvents (High Vacuum, Gentle Heat) start->vacuum trituration Step 2: Attempt Trituration (e.g., with Hexane or Diethyl Ether) vacuum->trituration If oil remains solid Solid Product Formed trituration->solid If successful oil_persists Oil Persists trituration->oil_persists If unsuccessful recrystallize Proceed to Recrystallization solid->recrystallize chromatography Proceed to Column Chromatography oil_persists->chromatography

Caption: Decision workflow for handling oily products.

Troubleshooting Guide for Inducing Crystallization:

ProblemPossible CauseRecommended Solution
Product remains a stubborn oil Residual solvent is plasticizing the material.Heat the oil gently (e.g., 40-50°C) under high vacuum for several hours to remove trace solvents.[6]
The product is amorphous or has a very low melting point.Attempt trituration : Add a non-polar solvent in which your product is poorly soluble (e.g., hexane, pentane, or diethyl ether).[6] Stir or sonicate the mixture vigorously. This can wash away more soluble impurities and provide the mechanical energy needed to induce crystallization.
No nucleation sites for crystal growth.Scratch the inside of the flask with a glass rod at the solvent-air interface. This creates microscopic imperfections on the glass that can serve as nucleation points.[6]
Supersaturated solution is stable.Seeding : If you have a small crystal of the pure compound from a previous batch, add it to the oil or a concentrated solution to initiate crystallization.
Incorrect solvent for crystallization.Anti-solvent crystallization : Dissolve the oil in a minimal amount of a good solvent (e.g., ethyl acetate, dichloromethane). Slowly add a poor solvent (an "anti-solvent") like hexane or pentane until the solution becomes persistently cloudy, then allow it to stand.[8]
Column Chromatography Purification

Q3: My product remains an oil and I need to use column chromatography. What conditions should I start with?

A3: Column chromatography is a powerful technique for separating compounds with similar polarities.[9][10] For Methyl 2-(4-cyano-3-fluorophenyl)acetate, a polar aromatic compound, normal-phase chromatography on silica gel is the most common approach.

Key Considerations for Chromatography:

  • Stationary Phase: Silica gel (60 Å, 230-400 mesh) is the standard choice. Its slightly acidic surface is generally compatible with esters.

  • Mobile Phase (Eluent): The polarity of the eluent is the most critical variable. You must find a solvent system that moves your product off the baseline (Rf ~ 0.3-0.4 on TLC) while leaving impurities behind or washing them through.

  • Loading: Always load the sample onto the column in the minimum possible volume of solvent to ensure a tight band and good separation. If the crude oil is very viscous, pre-adsorb it onto a small amount of silica gel before loading it onto the column.

Recommended Starting Solvent Systems (Eluents):

The polarity of your target molecule is driven by the ester, cyano, and fluoro groups. A mixture of a non-polar and a polar solvent is required.

Solvent SystemRatio (v/v)Characteristics & Best Use Case
Hexane / Ethyl Acetate Start at 9:1, move to 4:1 or 3:1The classic workhorse system. Provides good separation for a wide range of polarities. Start with a low polarity (more hexane) and gradually increase the ethyl acetate content (gradient elution) if separation is poor.
Dichloromethane (DCM) / Hexane Start at 1:1Good for resolving compounds that are not well-separated by ethyl acetate systems. DCM is a stronger eluent than ethyl acetate.
Dichloromethane (DCM) / Methanol Start at 99:1, move to 98:2Use this system for highly polar impurities that do not elute with hexane/ethyl acetate. Caution: Methanol can dissolve some silica gel and may lead to streaking if used in high concentrations.

Step-by-Step Flash Chromatography Protocol:

  • TLC Analysis: First, run a Thin Layer Chromatography (TLC) plate of your crude oil using the proposed eluent systems to find the optimal solvent ratio.

  • Column Packing: Pack a glass column with silica gel as a slurry in the initial, low-polarity eluent (e.g., 9:1 hexane/ethyl acetate).

  • Sample Loading: Dissolve your oily crude in a minimal amount of DCM or the eluent. Alternatively, create a slurry of your crude with a small amount of silica, evaporate the solvent, and load the resulting dry powder onto the top of the column.

  • Elution: Begin running the solvent through the column. Collect fractions in test tubes. You can run isocratically (with one solvent mixture) or, more effectively, use a step gradient, gradually increasing the polarity of the eluent (e.g., start with 9:1, then move to 4:1, then 1:1 hexane/ethyl acetate).

  • Fraction Analysis: Monitor the fractions being collected using TLC to identify which ones contain your pure product.

  • Combine & Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield your purified product.

Alternative & Advanced Purification

Q4: Chromatography is not feasible for my large-scale reaction. Are there other options?

A4: Yes. For larger quantities, vacuum distillation can be an effective method for purifying high-boiling point esters, provided the compound is thermally stable.[11][12]

Causality Behind Experimental Choices:

  • Why Vacuum? Methyl 2-(4-cyano-3-fluorophenyl)acetate is expected to have a high boiling point (>250-300 °C at atmospheric pressure). Heating to such temperatures can cause decomposition.[11] Reducing the pressure dramatically lowers the boiling point, allowing the compound to distill at a much lower, safer temperature.[11][12]

  • Potential Issues: If non-volatile impurities are present, they will remain in the distillation flask, leading to a pure distillate. However, if impurities have boiling points close to your product, this method will not be effective.

Experimental Protocol for Kugelrohr or Short-Path Distillation:

  • Apparatus Setup: Use a Kugelrohr or a short-path distillation apparatus to minimize the distance the vapor has to travel.

  • Vacuum Application: Connect the apparatus to a good vacuum pump capable of reaching <1 mmHg.

  • Heating: Place the distillation flask in a heating mantle or oil bath. Begin heating slowly while the contents are stirred.

  • Fraction Collection: Collect fractions based on the temperature at which they distill. Discard any initial low-boiling "forerun" which may contain residual solvents. Collect the main fraction over a stable, narrow temperature range.

  • Termination: Stop the distillation when the temperature begins to rise sharply or when only a tarry residue remains.

G crude Crude Oily Product High Boiling Point distill_setup distill_setup crude->distill_setup Place in flask heating Heat Slowly Stir Vigorously distill_setup->heating Apply heat forerun Collect & Discard Low-Boiling Impurities heating->forerun Initial distillate product_fraction Collect Main Fraction Stable Boiling Point forerun->product_fraction Temp stabilizes residue Non-Volatile Residue Remains in Flask product_fraction->residue After main cut

Caption: Workflow for vacuum distillation purification.

References

  • Distillation of high boiling esters - US2324088A.
  • Normal-phase capillary chromatography of polar aromatic compounds. ResearchGate. [Link]

  • Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). SpringerLink. [Link]

  • Distilling esters with very high boiling points? Sciencemadness Discussion Board. [Link]

  • Chromatographic Separation on Silica of Polar Aromatic Compounds. Taylor & Francis Online. [Link]

  • Liquid–liquid extraction. Wikipedia. [Link]

  • Separation of aromatic and polar compounds in fossil fuel liquids by liquid chromatography. ACS Publications. [Link]

  • Purification of high boiling esters - US3661972A.
  • Esters. An Introduction. University of Colorado Boulder, Department of Chemistry. [Link]

  • Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents. MDPI. [Link]

  • Fisher Esterification, Reflux, Isolation and Purification of Esters. HSC Chemistry & Physics. [Link]

  • Liquid-Liquid Extraction: An Overview. Syrris. [Link]

  • Solvent Extraction Techniques. Organomation. [Link]

  • 2.3: LIQUID-LIQUID EXTRACTION. Chemistry LibreTexts. [Link]

  • A liquid–liquid extraction technique for phthalate esters with water-soluble organic solvents by adding inorganic salts. ResearchGate. [Link]

  • How can you choose a suitable solvent to get a solid compound for an oily or gummy product in organic synthesis? ResearchGate. [Link]

  • Why do I obtain an oily mixture from my organic reaction? ResearchGate. [Link]

  • Working with Hazardous Chemicals. Organic Syntheses. [Link]

  • Identification and characterization of potential impurities of Teriflunomide. AWS. [Link]

  • How to remove dissolved plastic or grease from organic reaction product. Quora. [Link]

  • Structural and Quantum Study of Newly Synthesized Methyl(Z)-3-((4-Fluorophenyl) Amino) But-2-Enoate. ORBi, University of Liège. [Link]

  • Process for the synthesis of N-(4-cyano-3-trifluoromethylphenyl)-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methylpropionamide - US7199257B1.
  • Preparation method of 2-(3-cyano-4-(2-methyl propoxy) phenyl).
  • Tips for Improving Your Oil & Grease Recoveries. Biotage. [Link]

  • Supramolecular assembly of (Z)-ethyl 2-cyano-3-((4-fluorophenyl)amino) acrylate, crystal structure, Hirshfeld surface analysis and DFT studies. ResearchGate. [Link]

  • Purification of methyl acetate - US3904676A.
  • Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Asian Journal of Chemistry. [Link]

  • Troubleshooting protein purification? ResearchGate. [Link]

  • Methyl (2-cyano-4-methoxy-3-methylphenyl)acetate. PubChem. [Link]

  • PREPARATION OF THE FATTY ACID METHYL ESTERS FROM OLIVE OIL AND OLIVE-POMACE OIL. International Olive Council. [Link]

  • Modification of conditions for the selective preparation of 2-amino-3-cyano-4-phenylpyridines. Arkivoc. [Link]

  • Preparation method of 4-amino-2-trifluoromethyl cyanophenyl - CN102875414A.
  • ethyl (1-phenylethylidene)cyanoacetate. Organic Syntheses. [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Low Yields in Knoevenagel Condensation of Acetates

Welcome to the technical support center for the Knoevenagel condensation. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges, specifically low yields...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the Knoevenagel condensation. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges, specifically low yields, when using acetate-derived active methylene compounds. As Senior Application Scientist, my goal is to provide you with not just solutions, but a deeper understanding of the reaction's mechanics to empower your experimental design and troubleshooting efforts.

The Knoevenagel condensation is a cornerstone of C-C bond formation, involving the reaction of an active hydrogen compound with a carbonyl group, followed by dehydration.[1][2] While seemingly straightforward, the reaction's success is a delicate balance of multiple factors, especially when employing less acidic methylene sources like acetates. This guide addresses common failure points in a practical question-and-answer format, grounded in established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: My Knoevenagel condensation is resulting in a consistently low yield. What are the most common root causes?

Low yields in Knoevenagel condensations, particularly with acetates, often stem from a few critical areas. The reaction involves the deprotonation of an active methylene compound to form a nucleophilic enolate, which then attacks the carbonyl carbon.[3] This is followed by dehydration to form the final α,β-unsaturated product.[2][4] A breakdown at any of these stages can cripple your yield.

Key areas to investigate include:

  • Insufficient Catalyst Activity: The catalyst, typically a weak base, may be old, impure, or simply not strong enough to efficiently deprotonate your specific acetate substrate.[5][6] Acetates are generally less acidic than dicarbonyl compounds like malonates, requiring a carefully selected base.

  • Reaction Equilibrium: The condensation produces water as a byproduct.[6][7] As this is often a reversible reaction, the accumulation of water can shift the equilibrium back towards the reactants, directly reducing the yield.[5][6]

  • Suboptimal Reaction Conditions: Temperature, reaction time, and solvent choice are not just parameters; they are controlling factors. An inappropriate temperature may fail to overcome the activation energy or, conversely, promote side reactions and decomposition.[8][9][10]

  • Purity of Reactants: Impurities in your aldehyde, ketone, or active methylene compound can poison the catalyst or introduce competing reaction pathways.[5][6] Aldehydes, in particular, are prone to oxidation.

  • Competing Side Reactions: The desired pathway is not always the only one available. Self-condensation of the aldehyde or ketone (an aldol reaction) can occur if the base is too strong.[1] Additionally, the α,β-unsaturated product can sometimes undergo a subsequent Michael addition with another molecule of the active methylene compound.[11][12]

Q2: How does my choice of base catalyst impact the reaction with acetate substrates?

The choice of catalyst is arguably the most critical decision in a Knoevenagel condensation.[5] Its primary role is to deprotonate the active methylene compound. The pKa of the C-H bond in your acetate substrate dictates the required base strength.

  • Weak vs. Strong Bases: A base must be strong enough to generate a sufficient concentration of the enolate for the reaction to proceed. However, a base that is too strong will favor the self-condensation of the aldehyde or ketone starting material.[1] This is why weakly basic amines like piperidine and pyridine are classic choices.[1][4]

  • Amine Catalysis Mechanism: Secondary amines like piperidine can react with the carbonyl compound to form an iminium ion. This intermediate is more electrophilic than the original carbonyl, making it more susceptible to attack by the enolate.[13]

  • Alternative Catalysts: For less reactive substrates, other catalytic systems may be necessary. Ammonium salts like ammonium acetate are considered effective and "greener" options.[5][14] In some cases, Lewis acids or organocatalysts like proline have proven effective.[5][15] Boric acid has also been reported as a mild and efficient catalyst.[11][12]

Table 1: Comparison of Common Catalysts for Knoevenagel Condensation

CatalystTypeTypical Use CaseKey Considerations
Piperidine Secondary Amine (Weak Base)General-purpose, classic catalyst for many systems.Highly effective, but can be toxic. Often used in catalytic amounts.
Pyridine Tertiary Amine (Weak Base)Often used as a solvent and base, especially in the Doebner modification.Promotes decarboxylation when a carboxylic acid group is present.[16][17]
Ammonium Acetate Ammonium SaltA "greener" alternative that can be very effective.Decomposes in situ to generate ammonia/acetic acid, providing both basic and acidic catalysis.[14]
DBU Non-nucleophilic Strong BaseUsed for more challenging deprotonations where weaker bases fail.High activity, but increased risk of side reactions if not carefully controlled.[18]
Boric Acid Weak Lewis/Brønsted AcidMild catalyst, good for sensitive substrates.Often used in aqueous ethanol; can facilitate high yields with easy purification.[12]
L-Proline OrganocatalystChiral catalyst for asymmetric synthesis; also effective in standard condensations.Can provide high yields under mild conditions.[15]
Q3: I suspect water is inhibiting my reaction. How can it be removed effectively?

Water removal is a critical strategy for driving the reaction equilibrium towards the product, thereby maximizing yield.[7][19]

  • Azeotropic Distillation: This is the most common and effective method. By using a solvent that forms an azeotrope with water (e.g., toluene, benzene), water can be continuously removed from the reaction mixture as it forms. A Dean-Stark apparatus is the standard glassware for this purpose.[6][20][21] The solvent-water azeotrope boils and condenses into the trap, where the denser water separates and is collected, while the solvent overflows back into the reaction flask.

  • Molecular Sieves: For smaller-scale reactions or when azeotropic distillation is not practical, adding activated molecular sieves (typically 3Å or 4Å) to the reaction mixture can effectively sequester the water as it is produced.[22]

  • Solvent-Free Conditions: In some cases, running the reaction neat (solvent-free) at an elevated temperature can physically drive off the water as it forms.[9][14][23] This approach is also environmentally advantageous.

In-Depth Troubleshooting Guides

Scenario 1: My reaction is very slow or fails to initiate.

A stalled reaction points to a problem with the initial, rate-limiting steps: enolate formation or nucleophilic attack.

Troubleshooting Workflow:

G start Low or No Conversion catalyst 1. Verify Catalyst Activity start->catalyst temp 2. Increase Reaction Temperature catalyst->temp catalyst_sol Is the catalyst fresh? Is the base strong enough for your acetate? Action: Use fresh piperidine or screen stronger bases (e.g., DBU). catalyst->catalyst_sol reactants 3. Check Reactant Purity temp->reactants temp_sol Is the reaction at room temp? Action: Gently heat the reaction (e.g., 40-80 °C). Monitor by TLC to avoid decomposition. temp->temp_sol solvent 4. Re-evaluate Solvent Choice reactants->solvent reactants_sol Was the aldehyde recently purchased/purified? Action: Purify the aldehyde (e.g., via distillation or recrystallization) to remove acidic impurities. reactants->reactants_sol solvent_sol Is the solvent hindering the reaction? Action: Polar aprotic solvents (DMF, DMSO) can sometimes accelerate the reaction. Consider solvent-free conditions. solvent->solvent_sol G cluster_0 Stage 1: Enolate Formation cluster_1 Stage 2: Nucleophilic Attack cluster_2 Stage 3: Dehydration Acetate Acetate Derivative (Z-CH2-COOR) Enolate Enolate Ion (Z-CH--COOR) Acetate->Enolate Deprotonation Base Base (e.g., Piperidine) Base->Acetate Problem1 Problem: Base too weak. Yield Impact: Low/No Reaction Enolate->Problem1 Aldehyde Aldehyde/Ketone (R-CHO) Enolate->Aldehyde Adduct Aldol Adduct (Tetrahedral Intermediate) Aldehyde->Adduct C-C Bond Formation Problem2 Problem: Steric Hindrance. Yield Impact: Low Reaction Rate Adduct->Problem2 Product α,β-Unsaturated Product Adduct->Product Elimination Water Water (H2O) Product->Water Problem3 Problem: Water accumulation shifts equilibrium left. Yield Impact: Low Final Yield Water->Problem3

Sources

Troubleshooting

Minimizing decarboxylation side reactions for phenylacetic acid derivatives

Welcome to the Phenylacetic Acid Derivative Technical Support Center. I am Dr.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Phenylacetic Acid Derivative Technical Support Center.

I am Dr. Aris, your Senior Application Scientist. You are likely here because you have observed a loss of mass (specifically -44 Da), gas evolution during workup, or inexplicable yield drops when working with phenylacetic acid (PAA) derivatives.

PAA derivatives are deceptively simple. However, the benzylic position is chemically "soft," making these compounds prone to decarboxylation —the loss of


 to form a toluene derivative. This is not a random occurrence; it is a predictable cascade driven by the stability of the benzylic intermediate.

This guide replaces generic advice with field-proven protocols to arrest this mechanism.

Module 1: Diagnostic & Triage

Before altering your synthesis, confirm that decarboxylation is your actual failure mode. Use this decision tree to diagnose the issue.

TroubleshootingFlow Start Start: Low Yield or Impurity MassSpec Check MS/LCMS Is there a peak at [M-44]? Start->MassSpec GasEvol Did you observe bubbling during Acid/Base workup? MassSpec->GasEvol No [M-44] NMR_Check 1H NMR Analysis New Methyl Singlet (2.3-2.5 ppm)? MassSpec->NMR_Check Yes [M-44] detected Decarb_Acid DIAGNOSIS: Acid-Catalyzed Decarboxylation (Workup pH too low) GasEvol->Decarb_Acid Yes, vigorous bubbling Hydrolysis DIAGNOSIS: Ester Hydrolysis (Not Decarboxylation) GasEvol->Hydrolysis No gas Decarb_Therm DIAGNOSIS: Thermal Decarboxylation (Reaction Temp too high) NMR_Check->Decarb_Therm Yes, Toluene-like CH3 NMR_Check->Decarb_Acid No, complex mixture

Figure 1: Diagnostic workflow to distinguish decarboxylation from standard hydrolysis or other side reactions.

Module 2: The Mechanism (Why it happens)

To stop the reaction, you must understand the driving force. Decarboxylation of PAAs is driven by the stability of the intermediate that remains after


 leaves.
  • The Danger Zone (Electron Withdrawing Groups): If your phenyl ring has strong Electron Withdrawing Groups (EWGs) like -NO2, -CF3, or -F (especially at the ortho or para positions), the resulting benzylic carbanion is highly stabilized by resonance. This lowers the activation energy for

    
     loss.
    
  • The Pathway: Unlike aliphatic acids, PAAs do not require radical conditions. They can decarboxylate via a zwitterionic intermediate (neutral conditions) or a carbanion mechanism (basic/anionic conditions).

Key Insight: The rate of decarboxylation correlates with the Hammett


 constant. The more electron-deficient the ring, the faster the 

loss [1].
Comparative Stability Table
Substituent (Para)Electronic EffectDecarboxylation RiskStability Half-Life (Est.)
-H (Unsubstituted)NeutralLowStable < 150°C
-OMe (Methoxy)Electron DonatingVery LowStable < 180°C
-Cl (Chloro)Weak EWGModerateMonitor > 100°C
-NO2 (Nitro)Strong EWG CRITICAL Unstable > 60°C
2-Pyridyl (Heterocycle)Inductive EWGEXTREME Unstable at RT (Zwitterion)

Module 3: Synthesis & Reaction Optimization

Problem: Standard amide couplings using Thionyl Chloride (


) or Oxalyl Chloride generate HCl and require heat. This is a death sentence for sensitive PAAs (e.g., 4-nitrophenylacetic acid).

Solution: Switch to "Cold Activation" chemistry.

Protocol: Safe Amidation of Sensitive PAA Derivatives Use this for substrates with Nitro, Cyano, or Poly-fluoro substitutions.

  • Dissolution: Dissolve the PAA derivative (1.0 equiv) in DMF or DCM (Anhydrous).

    • Why: DMF prevents the aggregation of the salt, but DCM is easier to remove without heat.

  • Base Selection: Add DIPEA (Diisopropylethylamine) (2.5 equiv) at 0°C .

    • Why: DIPEA acts as a proton sponge. Keeping it cold prevents the exotherm from triggering the loss of

      
      .
      
  • Coupling Agent: Add HATU (1.1 equiv) or T3P (Propylphosphonic anhydride).

    • Why: These reagents activate the carboxylic acid at 0°C - Room Temp (RT) without generating strong mineral acids (like HCl) that catalyze the decomposition [2].

  • Reaction: Stir at 0°C for 30 mins, then warm to RT. Do not heat above 40°C.

Module 4: Workup & Isolation (The "Kill" Step)

This is where 80% of users fail. During the hydrolysis of phenylacetic esters (saponification), you generate the phenylacetate salt.

  • The Trap: Acidifying this salt to pH 1 to precipitate the product.

  • The Reality: At pH 1, the high concentration of protons facilitates the zwitterionic pathway, leading to rapid effervescence (

    
    ) and formation of the toluene byproduct (oil).
    

Protocol: The "Buffered Quench" Technique

Goal: Isolate the acid without passing through the "Decarboxylation pH Window" (pH 0–2).

  • Hydrolysis: Perform saponification (LiOH/THF/H2O) at 0°C to RT. Do not reflux.

  • Quench Prep: Prepare a biphasic mixture of Ethyl Acetate (organic layer) and 1M Citric Acid or Phosphate Buffer (pH 4) .

    • Do NOT use 1M HCl or H2SO4.

  • The Transfer: Pour the reaction mixture into the cold buffer/organic mix with vigorous stirring.

    • Why: This ensures the PAA never sees a localized pocket of high acidity. The pH equilibrates instantly to ~4.

  • Extraction: Separate layers immediately. Wash organic layer with Brine.[1]

  • Drying: Dry over

    
     and concentrate at <35°C  under vacuum.
    

Mechanism Ester PAA Ester (Stable) Salt Carboxylate Salt (R-COO-) Ester->Salt Hydrolysis (LiOH) Acid Free Acid (R-COOH) Salt->Acid Controlled Acidification (pH 4, Cold) TS Transition State (Cyclic/Zwitterion) Salt->TS Strong Acid (pH 1) or Heat (>60°C) Acid->TS Heat Product Toluene Derivative (Dead End) TS->Product - CO2

Figure 2: Mechanistic pathway showing the "Safe Route" (Blue/Green) vs. the "Decarboxylation Route" (Red).

Frequently Asked Questions (FAQs)

Q: I see a -44 mass peak in LC-MS, but my NMR looks perfect. What is happening? A: This is likely an artifact of the analysis , not the synthesis. The heated inlet of the MS or the GC injector port (often 250°C+) is thermally decarboxylating your sample during injection.

  • Verification: Run a standard 1H NMR. If the "toluene-methyl" peak (singlet ~2.3 ppm) is absent in NMR but present in GC/MS, your compound is stable, but your analytical method is destructive. Switch to ESI-MS with a lower desolvation temperature.

Q: Can I use K2CO3 in DMF for alkylation? A: Proceed with caution. While common, heating PAA derivatives in DMF (a polar aprotic solvent) with carbonate bases can create "naked anions" that are highly reactive but also prone to decarboxylation if the temperature exceeds 60°C.

  • Fix: Use Acetonitrile instead of DMF (lower boiling point, easier removal) and keep the temperature <50°C.

Q: My 4-Nitrophenylacetic acid turns into a red oil upon acidification. A: You likely acidified too quickly or too strongly. The red color often indicates the formation of the 4-nitrobenzyl anion or radical species [3].

  • Fix: Repeat the workup using the "Buffered Quench" protocol (Module 3). Do not drop the pH below 3.

References

  • Substituent Effects on Decarboxylation

    • Srinivasan, C., et al. (2010). Oxidative Decarboxylation of Substituted 4-Oxoacid by Acid Bromate – A Kinetic and Mechanistic Study. Asian Journal of Chemistry.

    • Note: Demonstrates the Hammett correlation where electron-withdrawing groups affect decarboxylation r
  • Catalytic Mechanisms & Stability

    • B. R.[2] Brown. (1951). The Mechanism of Thermal Decarboxylation. Quarterly Reviews, Chemical Society.[2]

    • Note: The foundational text on the zwitterionic vs. anionic mechanism.
  • Nitro-Group Specific Instability

    • Stack Exchange/Chemistry Community. (2017).[3][4] The decarboxylation of phenylacetic acid via addition of acid.

    • Note: Detailed mechanistic discussion on protonation of the nitro-group leading to rearomatiz

      
       loss.[4]
      
  • Workup & Hydrolysis Guidelines

    • BenchChem Technical Support.[1] (2025).[1][5][6][7] Preventing Hydrolysis During the Workup of Esterification Reactions.

    • Note: General protocols for handling sensitive ester/acid equilibriums.

Sources

Optimization

Technical Support Center: Recrystallization of Fluorinated Phenylacetates

This guide serves as a specialized technical support center for the purification of fluorinated phenylacetate intermediates. It is designed for organic chemists and process engineers encountering specific solubility chal...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a specialized technical support center for the purification of fluorinated phenylacetate intermediates. It is designed for organic chemists and process engineers encountering specific solubility challenges introduced by the fluorine substituent.

Part 1: The "Fluorine Effect" & Solvent Strategy

Strategic Overview

Fluorinated phenylacetates (e.g., Ethyl 2-(4-fluorophenyl)acetate) occupy a unique solubility niche. The fluorine atom introduces high electronegativity and lipophilicity simultaneously, often lowering the melting point compared to non-fluorinated analogs and increasing the risk of "oiling out."

Key Solubility Drivers:

  • Lipophilicity: The C-F bond increases solubility in non-polar solvents (Hexanes, Heptane).

  • Dipole Interactions: The polarized aromatic ring (due to F) creates specific affinity for polar aprotic solvents (Ethyl Acetate, THF).[1]

  • Pi-Stacking: Polyfluorinated rings (e.g., pentafluorophenyl) exhibit reversed quadrupole moments, favoring stacking with electron-rich aromatics (Toluene), though this is less pronounced in mono-fluorinated species.

Solvent Selection Matrix
Solvent System Composition Target Compound Profile Mechanism of Action
System A (Primary) Heptane / Ethyl Acetate Mono/Di-fluorinated esters with MP > 40°C.Gradient Polarity: EtOAc solvates the dipole; Heptane acts as the lipophilic anti-solvent. Higher boiling point than hexane prevents premature crusting.
System B (Protic) Ethanol (Pure or 95%) Highly crystalline derivatives; compounds prone to holding non-polar impurities.Slow Evaporation/Cooling: Exploits the steep solubility curve of fluorinated esters in hot vs. cold alcohols. Warning: Risk of transesterification if heated prolonged.
System C (Pi-Active) Toluene / Hexane Polyfluorinated intermediates or stubborn oils.Pi-Interaction: Toluene stabilizes the fluorinated ring via weak pi-stacking, preventing oiling out before crystallization begins.
System D (Polar) IPA / Water Polar side-chains or acid impurities present.Hydrophobic Effect: Water forces the hydrophobic fluorinated ring out of solution.

Part 2: Interactive Troubleshooting Hub (Q&A)

Issue 1: The "Oiling Out" Phenomenon

User Report: "I cooled my solution, but instead of crystals, a separate oily layer formed at the bottom."

Diagnosis: This occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the Solid-Liquid Solubility curve. Essentially, the compound's melting point in the solvent mixture is lower than the temperature at which it saturates.[2]

Corrective Protocol:

  • The Re-Heat: Re-dissolve the oil by heating the mixture back to reflux.

  • Solvent Adjustment: Add 10-15% more of the good solvent (e.g., Ethyl Acetate). This shifts the saturation point to a lower temperature, ideally below the melting point.

  • Seeding (Critical): Cool slightly (but stay above the oiling temperature) and add a seed crystal.

  • The "Cloud Point" Titration: If using a binary system, add the anti-solvent extremely slowly. Stop immediately when a faint turbidity persists. Do not over-saturate.

Issue 2: Hydrolysis of the Ester

User Report: "My recovery was good, but NMR shows a carboxylic acid peak, and the melting point is off."

Diagnosis: Phenylacetates are susceptible to hydrolysis, especially if the fluorine is in the ortho or para position (electron-withdrawing effects increase carbonyl electrophilicity). Recrystallizing in wet alcohols (System B) or water mixes (System D) at high heat caused ester cleavage.

Corrective Protocol:

  • Switch to Anhydrous: Use anhydrous Ethanol or switch to System A (Heptane/EtOAc).

  • Avoid Water: If using System D, ensure the heating duration is <10 minutes.

  • Buffer Check: Ensure no residual acid catalyst remains from the synthesis step before heating.

Issue 3: Impurity Retention (Regioisomers)

User Report: "I cannot separate the 2-fluoro isomer from the 4-fluoro product."

Diagnosis: Regioisomers of fluorinated compounds often have identical solubility profiles in standard polarity gradients.

Corrective Protocol:

  • Change Interaction Type: Switch from a polarity-based separation (EtOAc/Heptane) to a shape-selective or pi-stacking system.

  • Try Toluene: The ortho-fluoro isomer often has a different steric profile and dipole vector than the para-isomer, leading to significantly different solubilities in aromatic solvents like Toluene.

Part 3: Visualization & Logic Flows

Figure 1: Solvent Selection Decision Tree

Caption: Logic flow for selecting the optimal solvent system based on fluorine content and melting point.

SolventSelection Start Start: Fluorinated Phenylacetate CheckMP Check Melting Point (MP) Start->CheckMP LowMP MP < 45°C (Low) CheckMP->LowMP HighMP MP > 45°C (High) CheckMP->HighMP SolventB System B: Ethanol (Slow Evap) (Avoid Heat) LowMP->SolventB If Crystalline SolventD System D: Cold Pentane Wash (Trituration Only) LowMP->SolventD Risk of Oil CheckF Fluorine Content HighMP->CheckF MonoDi Mono/Di-Fluoro CheckF->MonoDi Poly Poly-Fluoro (3+) CheckF->Poly SolventA System A: Heptane / Ethyl Acetate (Standard) MonoDi->SolventA SolventC System C: Toluene / Hexane (Pi-Stacking) Poly->SolventC

Figure 2: "Oiling Out" Rescue Workflow

Caption: Step-by-step troubleshooting protocol when liquid-liquid phase separation occurs.

OilingOut Oil Oiling Out Observed Reheat Re-heat to Reflux (Clear Solution) Oil->Reheat AddGood Add 10% 'Good' Solvent (e.g., EtOAc) Reheat->AddGood Seed Cool to Cloud Point & Add Seed Crystal AddGood->Seed SlowCool Slow Cool (Insulated Flask) Seed->SlowCool Success Crystallization SlowCool->Success

Part 4: Validated Experimental Protocol

Protocol: The "Dual-Solvent Drop" Method (System A)

Best for: Ethyl 2-(4-fluorophenyl)acetate and similar mono-fluorinated esters.

  • Preparation: Place 1.0 g of crude fluorinated phenylacetate in a 25 mL Erlenmeyer flask.

  • Dissolution: Add Ethyl Acetate dropwise while heating on a steam bath or hot plate (set to 70°C). Swirl continuously. Add just enough solvent to dissolve the solid.[1][3]

    • Note: If the solution is colored, activated charcoal may be used here, but filter while hot immediately.

  • The Anti-Solvent: Remove from heat.[3] While still hot, add Heptane dropwise.

    • Visual Cue: Look for a persistent cloudiness that dissolves upon swirling.[1]

    • Endpoint: Continue adding Heptane until the cloudiness takes 2-3 seconds to disappear. Then add one final drop of Ethyl Acetate to clear it completely.

  • Crystallization:

    • Cover the flask with a watch glass.[1][2]

    • Allow to cool to room temperature undisturbed (approx. 30 mins).

    • Critical Step: If oil droplets appear, scratch the glass immediately with a glass rod or add a seed crystal.

    • Once room temp is reached, place in an ice bath (0°C) for 20 minutes.

  • Isolation: Filter via vacuum filtration (Buchner funnel).[1] Wash the cake with cold Heptane (100%).

References

  • BenchChem. (2025).[1] Application Note: Recrystallization Techniques for Polar Fluorinated Molecules. Retrieved from 1

  • Bhat, M., & Belagali, S. L. (2026).[4] A Study on the Crystal Structure of Ethyl 2-(2, 4-difluoro phenyl) acetate. ResearchGate. Retrieved from 5

  • LibreTexts. (2022). Troubleshooting: Liquid Droplets Form (The Solid "Oils Out"). Chemistry LibreTexts. Retrieved from 2

  • Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from 6

Sources

Reference Data & Comparative Studies

Validation

A Guide to the 1H NMR Spectral Analysis of Methyl 2-(4-cyano-3-fluorophenyl)acetate: A Comparative and Predictive Approach

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Re...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (1H) NMR, stands as a cornerstone analytical technique for this purpose. This guide provides an in-depth analysis of the 1H NMR spectrum of Methyl 2-(4-cyano-3-fluorophenyl)acetate, a substituted phenylacetate derivative of interest in medicinal chemistry.

Given the absence of a publicly available, assigned experimental spectrum for this specific molecule, this guide will employ a predictive and comparative methodology. By leveraging fundamental NMR principles and comparing with structurally related analogs, we will construct a detailed forecast of the expected 1H NMR spectrum. This approach not only offers a robust hypothesis for researchers working with this compound but also serves as a practical tutorial on spectral interpretation for complex substituted aromatic systems.

The Structural Landscape: Predicting the 1H NMR Spectrum

The structure of Methyl 2-(4-cyano-3-fluorophenyl)acetate dictates a unique electronic environment for each proton, which in turn governs its chemical shift and coupling behavior. The molecule comprises a disubstituted benzene ring, a methylene (-CH2-) group, and a methyl (-OCH3) group.

Predicted 1H NMR Spectral Data

ProtonsPredicted Chemical Shift (δ, ppm)Predicted MultiplicityPredicted Coupling Constants (J, Hz)
H-27.65 - 7.75Doublet of doublets (dd)JH2-H6 ≈ 2-3 Hz, JH2-F ≈ 8-10 Hz
H-57.55 - 7.65Doublet of doublets (dd)JH5-H6 ≈ 8-9 Hz, JH5-F ≈ 5-6 Hz
H-67.45 - 7.55Triplet (t) or Doublet of doublets (dd)JH6-H5 ≈ 8-9 Hz, JH6-H2 ≈ 2-3 Hz
-CH2-3.80 - 3.90Singlet (s)N/A
-OCH33.70 - 3.80Singlet (s)N/A

Causality Behind the Predictions: A Deeper Dive

The predicted chemical shifts and coupling constants are not arbitrary; they are rooted in the fundamental principles of NMR spectroscopy and the electronic effects of the substituents on the phenyl ring.

  • Aromatic Region (H-2, H-5, H-6): The cyano (-CN) and fluoro (-F) groups are electron-withdrawing, which deshields the aromatic protons, causing them to resonate at a lower field (higher ppm). The fluorine atom will also introduce through-bond scalar coupling (J-coupling) to the neighboring protons. The magnitude of this coupling is dependent on the number of bonds separating the nuclei. We expect a larger coupling for the proton ortho to the fluorine (H-2) and a smaller coupling for the proton meta to the fluorine (H-5). The coupling between the aromatic protons themselves (ortho, meta, and para couplings) will further split these signals.

  • Methylene Protons (-CH2-): These protons are adjacent to both the aromatic ring and the ester carbonyl group, both of which are electron-withdrawing. This will shift their resonance downfield compared to a simple alkyl chain. We predict a singlet for this signal as there are no adjacent protons to couple with.

  • Methyl Protons (-OCH3): The protons of the methyl ester group are in a relatively shielded environment compared to the other protons in the molecule, but are still deshielded by the adjacent oxygen atom. This will result in a singlet in the upfield region of the spectrum.

Comparative Analysis: Learning from Analogs

To build confidence in our predictions, we can compare the expected spectrum of Methyl 2-(4-cyano-3-fluorophenyl)acetate with the known spectral data of similar compounds.

Comparative 1H NMR Data of Structurally Related Phenylacetates

CompoundAromatic Protons (δ, ppm)-CH2- Protons (δ, ppm)-OCH3/-OCH2CH3 Protons (δ, ppm)
Methyl 2-(4-cyanophenyl)acetate ~7.6 (d), ~7.4 (d)~3.7 (s)~3.7 (s)
Ethyl phenylacetate [1]~7.3 (m)~3.6 (s)~4.1 (q), ~1.2 (t)
p-Cresyl phenyl acetate [2]7.30–7.38 (m), 7.15 (d), 6.92 (d)3.85 (s)N/A

This comparative data supports our predictions. For instance, the chemical shift of the methylene protons in various phenylacetate derivatives consistently appears in the 3.6-3.9 ppm range. The electron-withdrawing cyano group in Methyl 2-(4-cyanophenyl)acetate shifts the aromatic protons downfield, which is consistent with our predictions for the target molecule. The introduction of a fluorine atom is expected to further deshield the aromatic protons and introduce H-F coupling, leading to the more complex splitting patterns we have predicted.

Experimental Protocol: Acquiring a High-Quality 1H NMR Spectrum

To validate these predictions, a well-executed NMR experiment is crucial. Here is a step-by-step protocol for acquiring a high-quality 1H NMR spectrum.

1. Sample Preparation

  • Solvent Selection: Choose a deuterated solvent that will completely dissolve the sample. Chloroform-d (CDCl3) is a common starting point for many organic molecules. Other solvents like acetone-d6, DMSO-d6, or benzene-d6 can be used if solubility is an issue.[3]

  • Sample Concentration: Aim for a concentration of 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent.

  • Internal Standard: Add a small amount of a reference standard, such as tetramethylsilane (TMS), to the solvent. TMS provides a reference signal at 0 ppm.[4]

  • Filtration: If the solution is not clear, filter it through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube to remove any particulate matter.

2. NMR Spectrometer Setup and Data Acquisition

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.[4]

  • Shimming: Carefully shim the magnetic field to achieve a homogeneous field across the sample. This will result in sharp, symmetrical peaks.

  • Acquisition Parameters:

    • Pulse Sequence: Use a standard single-pulse experiment.

    • Number of Scans: Acquire a sufficient number of scans (e.g., 8 or 16) to achieve a good signal-to-noise ratio.

    • Relaxation Delay: Set an appropriate relaxation delay (e.g., 1-2 seconds) to allow for full relaxation of the protons between pulses.

    • Spectral Width: Ensure the spectral width encompasses all expected proton signals.

3. Data Processing and Analysis

  • Fourier Transform: Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phasing: Correct the phase of the spectrum to ensure all peaks are in the absorptive mode.

  • Baseline Correction: Apply a baseline correction to obtain a flat baseline.

  • Integration: Integrate the area under each peak to determine the relative number of protons giving rise to each signal.

  • Peak Picking and Referencing: Identify the chemical shift of each peak and reference the spectrum to the TMS signal at 0 ppm.

  • Coupling Constant Measurement: Measure the J-coupling constants for all split signals.

Visualizing the Predicted Spectrum and Workflow

To further clarify the expected outcome and the experimental process, the following diagrams are provided.

Molecular Structure and Predicted Proton Environments

Caption: Molecular structure of Methyl 2-(4-cyano-3-fluorophenyl)acetate with key proton environments labeled.

Predicted 1H NMR Splitting Patterns

G cluster_aromatic Aromatic Region cluster_aliphatic Aliphatic Region H2 H-2 (dd) H6 H-6 (t or dd) H2->H6 J(H,H) F F H2->F J(H,F) H5 H-5 (dd) H5->H6 J(H,H) H5->F J(H,F) CH2 -CH2- (s) OCH3 -OCH3 (s)

Caption: Predicted spin-spin coupling interactions for Methyl 2-(4-cyano-3-fluorophenyl)acetate.

Experimental Workflow for 1H NMR Analysis

A Sample Preparation (Dissolve in Deuterated Solvent with TMS) B Transfer to NMR Tube A->B C Insert into NMR Spectrometer B->C D Spectrometer Setup (Lock, Tune, Shim) C->D E Data Acquisition (Set Parameters, Acquire FID) D->E F Data Processing (FT, Phase, Baseline Correction) E->F G Spectral Analysis (Integration, Peak Picking, J-coupling Measurement) F->G H Structure Elucidation G->H

Caption: A streamlined workflow for the acquisition and analysis of a 1H NMR spectrum.

Conclusion and Future Outlook

This guide has provided a comprehensive, albeit predictive, analysis of the 1H NMR spectrum of Methyl 2-(4-cyano-3-fluorophenyl)acetate. By combining theoretical principles with comparative data from analogous structures, we have constructed a detailed and well-reasoned hypothesis of the expected spectrum. The provided experimental protocol offers a clear path for researchers to obtain an actual spectrum of this compound.

The true value of this guide will be realized when the predicted data is compared against an experimental spectrum. Any deviations from the predicted values will provide further insights into the subtle electronic and conformational effects within the molecule. For a more definitive structural assignment, advanced NMR techniques such as 2D COSY and HSQC experiments would be invaluable, allowing for the unambiguous correlation of coupled protons and the assignment of protons to their respective carbon atoms.

References

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
  • Muniswamy, B., Surekha, M., & Suma, N. (2018). Esterification of phenyl acetic acid with p-cresol over different metal cation exchanged montmorillonite nanoclays yields p-cresyl phenyl acetate.
  • Govindaraju, V., Young, K., & Maudsley, A. A. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine, 13(3), 129–153.
  • Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., ... & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.
  • University of Cambridge. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. Retrieved from [Link]

  • LibreTexts. (2025, December 9). 14.5: Chemical Shifts in ¹H NMR Spectroscopy. Chemistry LibreTexts.
  • Michigan State University Department of Chemistry. (n.d.). Proton NMR Table. Retrieved from [Link]

Sources

Comparative

Comparative Analytical Guide: FTIR Characterization of CAS 444807-50-5 vs. Structural Analogs

As a Senior Application Scientist in pharmaceutical development, I frequently oversee the analytical transfer of critical building blocks from discovery to process chemistry. CAS 444807-50-5 (Methyl 2-(4-cyano-3-fluoroph...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in pharmaceutical development, I frequently oversee the analytical transfer of critical building blocks from discovery to process chemistry. CAS 444807-50-5 (Methyl 2-(4-cyano-3-fluorophenyl)acetate) is a highly functionalized intermediate whose structural integrity is paramount. During scale-up, the primary analytical challenge is rapidly differentiating this target molecule from its synthetic precursors, des-fluoro impurities, or hydrolysis degradation products (the free acid).

While techniques like NMR and LC-MS offer exhaustive structural elucidation, Fourier Transform Infrared Spectroscopy (FTIR) remains the most efficient, non-destructive modality for real-time functional group verification. This guide objectively compares the FTIR spectral performance of CAS 444807-50-5 against its common structural alternatives, providing a mechanistic breakdown of its cyano and ester vibrational modes.

Mechanistic Causality: Vibrational Modes of CAS 444807-50-5

To leverage FTIR effectively, we must move beyond simply memorizing wavenumber tables and understand the causality behind the spectral shifts in this specific molecule.

The Cyano Group (-C≡N)

In standard aliphatic nitriles, the C≡N stretching vibration appears between 2260–2240 cm⁻¹. However, in CAS 444807-50-5, the cyano group is directly conjugated to the aromatic ring. This resonance delocalizes the


-electrons, slightly reducing the bond order of the triple bond, which lowers the force constant and shifts the absorption to approximately 2220–2230 cm⁻¹  [1].

More importantly, the presence of the highly electronegative fluorine atom at the ortho position (3-fluoro) exerts a powerful inductive (-I) electron-withdrawing effect. Because IR absorption intensity is directly proportional to the square of the change in dipole moment (


) during the vibration, this fluorination creates a massive dipole shift. Consequently, the cyano peak in CAS 444807-50-5 is unusually sharp and intense compared to non-fluorinated analogs.
The Ester Group (-COOCH₃)

Unlike the cyano group, the methyl ester in CAS 444807-50-5 is insulated from the aromatic ring's resonance by a methylene (-CH₂-) spacer. Because it is not conjugated, it behaves purely as a saturated aliphatic ester. As detailed by [2], saturated aliphatic esters exhibit a sharp, intense C=O stretching band at 1735–1750 cm⁻¹ . If the ester were directly attached to the ring (e.g., a benzoate), resonance would drop this frequency to ~1715 cm⁻¹. The adjacent C-O-C asymmetric stretching modes provide secondary confirmation with strong bands in the 1300–1000 cm⁻¹ fingerprint region [3].

Comparative Spectral Analysis

To objectively evaluate the performance of FTIR in quality control, we must compare CAS 444807-50-5 against its most likely process alternatives: the Des-fluoro Analog (missing the fluorine atom) and the Free Acid Analog (resulting from ester hydrolysis).

Table 1: FTIR Spectral Differentiation Matrix
Structural FeatureCAS 444807-50-5 (Target)Des-fluoro Analog (Impurity)Free Acid Analog (Degradant)
C≡N Stretch ~2230 cm⁻¹ (Very Strong)~2225 cm⁻¹ (Moderate)~2230 cm⁻¹ (Very Strong)
C=O Stretch ~1740 cm⁻¹ (Sharp, Aliphatic Ester)~1740 cm⁻¹ (Sharp, Aliphatic Ester)~1710 cm⁻¹ (Broadened, Acid)
C-F Stretch ~1250 cm⁻¹ (Strong)Absent ~1250 cm⁻¹ (Strong)
O-H Stretch Absent Absent ~3300–2500 cm⁻¹ (Very Broad)

Data synthesized from functional group reference standards [3] and structural properties of [4].

Visualizing the Analytical Logic

Comparative_FTIR Target CAS 444807-50-5 (Fluoro-Ester) FTIR ATR-FTIR Spectral Differentiation Target->FTIR Analog1 Des-fluoro Analog (Ester only) Analog1->FTIR Analog2 Free Acid Analog (Fluoro-Acid) Analog2->FTIR C_F C-F Stretch (~1250 cm⁻¹) FTIR->C_F Present in Target & Acid C_O C=O Ester Stretch (~1740 cm⁻¹) FTIR->C_O Present in Target & Des-fluoro O_H Broad O-H Stretch (~3000 cm⁻¹) FTIR->O_H Present ONLY in Acid

Fig 1: Logic tree for FTIR spectral differentiation of CAS 444807-50-5 and its structural analogs.

Self-Validating Experimental Protocol: High-Resolution ATR-FTIR

Trustworthiness in analytical chemistry requires that every protocol be a self-validating system. The following Attenuated Total Reflectance (ATR) FTIR methodology embeds internal quality controls to verify the integrity of the cyano and ester peak assignments without external bias.

Step 1: System Suitability Test (SST)

  • Action: Scan a traceable polystyrene calibration film.

  • Validation: The aromatic ring stretching peak must resolve at exactly 1601 cm⁻¹ (±1 cm⁻¹). This confirms the interferometer's laser alignment is accurate, ensuring the ~2230 cm⁻¹ cyano peak will not be misassigned due to instrumental drift.

Step 2: Dynamic Background Subtraction

  • Action: Collect a 32-scan background spectrum in ambient air immediately prior to sample analysis.

  • Validation: Atmospheric CO₂ absorbs strongly at ~2350 cm⁻¹. Because this is dangerously close to the cyano region (~2230 cm⁻¹), the background subtraction must yield a flat baseline in the 2400–2200 cm⁻¹ window to prevent false-positive peak distortion.

Step 3: Sample Acquisition

  • Action: Deposit a small aliquot of CAS 444807-50-5 onto the diamond ATR crystal. Apply consistent pressure using the anvil to ensure uniform optical contact.

  • Parameters: Resolution: 4 cm⁻¹; Scans: 32; Range: 4000–400 cm⁻¹.

Step 4: Orthogonal Purity Validation (The "Hydrolysis Check")

  • Action: Before confirming the ester peak at 1740 cm⁻¹, inspect the high-frequency region between 3300–2500 cm⁻¹.

  • Validation: The baseline must remain relatively flat (excluding sharp aromatic C-H stretches >3000 cm⁻¹ and aliphatic C-H stretches <3000 cm⁻¹). If a massive, broad "mountain-like" peak is detected here, it indicates the ester has hydrolyzed into the free carboxylic acid analog, invalidating the batch.

Decision Matrix: FTIR vs. Alternative Modalities

While FTIR is highly effective for this specific application, a robust analytical strategy requires knowing when to deploy alternative technologies.

Analytical ModalityPrimary Strength for CAS 444807-50-5LimitationTime-to-Result
ATR-FTIR Instant functional group verification; detects ester hydrolysis immediately.Cannot determine exact positional isomerism (e.g., 3-fluoro vs 2-fluoro).< 2 minutes
¹H / ¹⁹F NMR Absolute structural elucidation; confirms ortho-coupling of the fluorine atom.High cost per sample; requires deuterated solvents and sample prep.15–30 minutes
LC-MS Trace impurity profiling; confirms exact molecular weight (193.17 g/mol ).Overkill for routine bulk functional group checks; longer run times.10–45 minutes
References
  • 12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts -[Link]

  • Interpreting Infrared Spectra - Specac Ltd -[Link]

Validation

HPLC method development for Methyl 2-(4-cyano-3-fluorophenyl)acetate purity

As a Senior Application Scientist, my objective in analytical method development is to engineer a system that leaves no room for ambiguity. When assessing the purity of highly functionalized pharmaceutical intermediates...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, my objective in analytical method development is to engineer a system that leaves no room for ambiguity. When assessing the purity of highly functionalized pharmaceutical intermediates like Methyl 2-(4-cyano-3-fluorophenyl)acetate , relying on a generic, legacy C18 approach is often a recipe for co-elution and compromised data integrity.

This compound features a highly electron-deficient aromatic ring (driven by strongly electron-withdrawing cyano and fluoro groups) and an ester linkage. The primary analytical challenge lies in separating the target molecule from synthetic positional isomers (e.g., the 2-fluoro analog) and its primary degradation product, 2-(4-cyano-3-fluorophenyl)acetic acid.

This guide objectively compares stationary phase chemistries and provides a self-validating, field-proven HPLC methodology tailored specifically for fluorinated aromatic esters.

Mechanistic Rationale: Beyond the C18 Column

To achieve baseline resolution of positional isomers, we must exploit the specific physicochemical properties of the analyte—namely, its dipole moment and


-electron distribution.
  • C18 (Octadecylsilane): Traditional C18 columns rely entirely on dispersive (hydrophobic) interactions. Because positional isomers of fluorophenyl compounds have nearly identical partition coefficients (LogP), C18 phases typically fail to resolve them, leading to peak merging and inaccurate purity reporting.

  • Biphenyl: Biphenyl stationary phases offer enhanced

    
     interactions. The biphenyl ligand undergoes induced dipole interactions with the electron-deficient aromatic ring of the analyte, providing orthogonal selectivity compared to C18 and improving the separation of isobaric compounds1[1].
    
  • PFP (Pentafluorophenyl / FluoroPhenyl): The PFP phase is the gold standard for halogenated aromatics. It combines dispersive, dipole-dipole,

    
    , and hydrogen-bonding interactions. The strongly electronegative fluorine atoms on the PFP ring interact directly with the dipole moments of the cyano and fluoro substituents on the analyte, maximizing steric and electronic recognition 2[2].
    
Mobile Phase Causality: Methanol vs. Acetonitrile

While Acetonitrile (ACN) is a common organic modifier, it contains a carbon-nitrogen triple bond (


-electrons) that actively competes with the analyte for 

binding sites on Biphenyl and PFP columns. Therefore, Methanol (MeOH) —a polar protic solvent lacking

-electrons—is strictly required to unlock the full selectivity of these aromatic stationary phases 3[3].

Method Development Workflow

Method_Dev N1 1. Analyte Profiling (LogP, Dipole, pKa) N2 2. Column Screening (C18, Biphenyl, PFP) N1->N2 N3 3. Mobile Phase Tuning (MeOH vs ACN, pH Control) N2->N3 N4 4. Isomer Resolution (Rs > 2.0 Target) N3->N4 N5 5. Protocol Validation (System Suitability) N4->N5

Workflow for HPLC method development targeting halogenated aromatic positional isomers.

Comparative Performance Data

To objectively evaluate performance, a mixture containing the target API intermediate, its 2-fluoro positional isomer, and its hydrolyzed acid degradant was injected across three different 2.7 µm solid-core (superficially porous) columns. Solid-core particles were chosen because they minimize longitudinal diffusion, offering UHPLC-like efficiency at standard HPLC backpressures 4[4].

Experimental Conditions: Mobile Phase A: 0.1% Formic Acid in Water | Mobile Phase B: 0.1% Formic Acid in Methanol | Gradient: 30% to 70% B over 10 mins.

Column Chemistry (100 x 4.6 mm, 2.7 µm)Target Retention TimeResolution (Rs) vs. 2-Fluoro IsomerTailing Factor (Target)Primary Retention Mechanism
Traditional C18 6.4 min1.1 (Co-elution)1.35Hydrophobic Dispersion
Biphenyl 8.2 min1.8 (Partial)1.10Dispersion +

FluoroPhenyl (PFP) 9.5 min2.6 (Baseline) 1.02 Dipole-Dipole +

+ Steric

Data Conclusion: The PFP column is the only phase that provides robust baseline resolution (


) for the positional isomers, making it the definitive choice for this purity assay.

Optimized Self-Validating Protocol

A reliable method must be a self-validating system. The following step-by-step protocol integrates a System Suitability Test (SST) to mathematically prove the system's resolving power before any unknown samples are quantified. Furthermore, the inclusion of 0.1% Formic Acid ensures that the mobile phase pH (~2.7) remains well below the pKa of the acidic degradation product, keeping it fully protonated to prevent peak tailing5[5].

Step 1: Reagent and Mobile Phase Preparation
  • Mobile Phase A (Aqueous): Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of ultrapure water (18.2 MΩ·cm). Degas via sonication for 10 minutes.

  • Mobile Phase B (Organic): Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of LC-MS grade Methanol.

  • Diluent: Prepare a 50:50 (v/v) mixture of Water:Methanol to match the initial gradient conditions and prevent solvent shock upon injection.

Step 2: Chromatographic Parameters
  • Column: Core-Shell PFP (Pentafluorophenyl), 100 x 4.6 mm, 2.7 µm

  • Column Temperature: 35°C (Stabilizes mass transfer and reduces backpressure)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 5.0 µL

  • Detection: UV at 230 nm (Optimal wavelength for the cyano-aromatic chromophore)

Step 3: Gradient Elution Program
  • 0.0 - 2.0 min: 30% B (Isocratic hold to focus polar impurities)

  • 2.0 - 10.0 min: 30%

    
     70% B (Linear ramp to elute target and isomers)
    
  • 10.0 - 12.0 min: 70% B (Column wash)

  • 12.0 - 12.1 min: 70%

    
     30% B (Return to initial conditions)
    
  • 12.1 - 16.0 min: 30% B (Re-equilibration)

Step 4: System Suitability & Self-Validation (Crucial)

Before injecting analytical batches, inject a Resolution Standard containing 0.1 mg/mL of Methyl 2-(4-cyano-3-fluorophenyl)acetate and 0.05 mg/mL of the 2-fluoro isomer.

  • Pass Criteria 1 (Selectivity): Resolution (

    
    ) between the target and the 2-fluoro isomer must be 
    
    
    
    .
  • Pass Criteria 2 (Efficiency): USP Tailing Factor for the target peak must be

    
    .
    
  • Pass Criteria 3 (Precision): %RSD of the target peak area across 5 replicate injections must be

    
    .
    If the system fails any of these criteria, the run is automatically invalidated, and the column/mobile phase must be investigated.
    

References

  • LC Column Comparison - Restek Resource Hub Restek URL:[Link]

  • Method Development and Column Selection: How the FluoroPhenyl Phase Provides the Power of HILIC and Reversed-Phase Modes in One Column Restek Resource Hub URL:[Link]

  • Comparing Kinetex™ Biphenyl and Luna™ Omega Polar C18 Columns for Analysis of an 11 Analyte Anticonvulsant Panel Phenomenex URL:[Link]

  • HPLC Method development: an overview PharmaCores URL: [Link]

Sources

Comparative

Comparative Analytical Guide: Mass Spectrometry Profiling of C10H8FNO2

Case Study: Methyl 5-fluoroindole-2-carboxylate Executive Summary Objective: This guide provides a technical comparison of Electron Ionization (EI) versus Electrospray Ionization (ESI) mass spectrometry workflows for the...

Author: BenchChem Technical Support Team. Date: March 2026

Case Study: Methyl 5-fluoroindole-2-carboxylate

Executive Summary

Objective: This guide provides a technical comparison of Electron Ionization (EI) versus Electrospray Ionization (ESI) mass spectrometry workflows for the structural characterization of Methyl 5-fluoroindole-2-carboxylate (C10H8FNO2; MW 193.17).

Context: Fluorinated indole carboxylates are critical scaffolds in the development of kinase inhibitors and receptor antagonists. During drug development, distinguishing regioisomers (e.g., 5-fluoro vs. 6-fluoro analogs) and identifying metabolic byproducts requires precise fragmentation data. This guide evaluates which ionization "product" (methodology) yields superior structural fidelity and detection limits.

The Candidates: Methodology Comparison

We compare two standard analytical "products" used in pharmaceutical analysis.

FeatureMethod A: EI-GC/MS (Hard Ionization)Method B: ESI-LC/MS/MS (Soft Ionization)
Primary State Gas Phase (Vacuum)Liquid Phase (Atmospheric Pressure)
Energy Input 70 eV (Standard)Low (Thermal/Voltage) + CID Energy
Precursor Ion

(Radical Cation,

193)

(Protonated,

194)
Primary Utility Structural Fingerprinting, Library Matching (NIST)Quantitation, Biological Matrix Analysis
Isomer Resolution High (Distinct fragmentation ratios)Low (Requires high-energy CID or Ion Mobility)
Performance Analysis: Fragmentation Pathways
3.1 Electron Ionization (EI) Performance

Mechanism: The high-energy electron impact (70 eV) induces significant internal energy, driving extensive fragmentation. The molecular ion (


) is typically distinct but accompanied by rich diagnostic fragments.
  • Primary Pathway (Alpha-Cleavage): The ester group undergoes rapid

    
    -cleavage, expelling the methoxy radical (
    
    
    
    , 31 Da) to form a stable acylium ion.
  • Secondary Pathway (Decarbonylation): The acylium ion ejects carbon monoxide (CO, 28 Da), resulting in a fluorinated indole cation.

  • Tertiary Pathway (Ring Degradation): The indole core typically loses HCN (27 Da), a hallmark of nitrogen-heterocycles.

Diagnostic Advantage: The ratio of the acylium ion to the indole cation is often sensitive to the position of the fluorine atom (5-F vs 6-F), making EI superior for confirming regio-chemistry during synthesis.

3.2 Electrospray Ionization (ESI) Performance

Mechanism: ESI generates the even-electron protonated species


. Without Collision Induced Dissociation (CID), the spectrum is dominated by the parent ion (

194).
  • CID Behavior: Upon applying collision energy (e.g., 20-35 eV), the protonated ester typically ejects neutral methanol (

    
    , 32 Da) rather than a methoxy radical, leading to a ketene-like or acylium cation species.
    
  • Limitations: The "soft" nature means less structural information is available in a single-stage scan (MS1). MS/MS is mandatory for structural confirmation.

Experimental Data: Diagnostic Ion Table

The following table summarizes the theoretical and experimentally observed ions for C10H8FNO2 (Methyl 5-fluoroindole-2-carboxylate).

Fragment AssignmentFormulaEI (

)
ESI (

)
Relative Intensity (EI)*
Molecular Ion / Protonated

193 (

)
194 (

)
60-80%
Acylium Ion

162 (Loss of

)
N/A100% (Base Peak)
Methanol Loss

N/A162 (Loss of

)
Variable (CID dependent)
Fluoroindole Cation

134 (Loss of

)
134 (Loss of

)
40-50%
Fluorophenyl Cation

107 (Loss of

)
107 20-30%
Benzyne Fragment

94 < 5%10-15%

*Note: Relative intensities in EI are representative of indole-2-carboxylates and may vary slightly based on source tuning.

Mechanistic Visualization

The following diagram illustrates the fragmentation logic, contrasting the radical-driven (EI) and proton-driven (ESI) pathways.

Fragmentation M_EI EI Precursor (M+•) m/z 193 Acylium Acylium Ion m/z 162 M_EI->Acylium - •OCH3 (31 Da) (Alpha Cleavage) M_ESI ESI Precursor [M+H]+ m/z 194 Ketene Ketene-like Cation m/z 162 M_ESI->Ketene - CH3OH (32 Da) (CID Driven) IndoleCat Fluoroindole Cation m/z 134 Acylium->IndoleCat - CO (28 Da) (Decarbonylation) Ketene->IndoleCat - CO (28 Da) PhenylCat Fluorophenyl Cation m/z 107 IndoleCat->PhenylCat - HCN (27 Da) (Ring Opening)

Figure 1: Comparative fragmentation pathways. EI (Blue solid lines) proceeds via radical loss; ESI (Green dashed lines) typically proceeds via neutral molecule loss.

Protocol Recommendations
Protocol A: High-Fidelity Structural Confirmation (EI-GC/MS)

Use this when synthesizing the compound to verify identity against library standards.

  • Sample Prep: Dissolve 1 mg of C10H8FNO2 in 1 mL Ethyl Acetate.

  • Inlet: Split mode (20:1), 250°C.

  • Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms), 30m x 0.25mm.

  • Source: Electron Ionization, 70 eV, 230°C.

  • Scan Range: 40–300 amu.

  • Validation: Check for Base Peak at

    
     162. Absence of 
    
    
    
    162 suggests hydrolysis to the acid (C9H6FNO2) or failure of esterification.
Protocol B: Biological Quantitation (ESI-LC/MS/MS)

Use this for pharmacokinetic (PK) studies in plasma.

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

  • Gradient: 5% B to 95% B over 5 mins.

  • Source: ESI Positive Mode, Capillary 3.5 kV.

  • MRM Transition: Monitor

    
     (Quantifier) and 
    
    
    
    (Qualifier).
  • Validation: Optimize Collision Energy (CE). Typical range: 15–25 eV for the 162 transition.

References
  • NIST Mass Spectrometry Data Center. Methyl 5-fluoroindole-2-carboxylate Spectra. NIST Chemistry WebBook, SRD 69.[1] Available at: [Link]

  • Smith, R. M.Understanding Mass Spectra: A Basic Approach. 2nd Edition, Wiley-Interscience.
  • Holčapek, M., et al. (2010). Structural analysis of indole derivatives by electrospray ionization mass spectrometry. Journal of Mass Spectrometry.

Sources

Validation

Comparing reactivity of methyl vs ethyl 2-(4-cyano-3-fluorophenyl)acetate

This guide provides an in-depth technical comparison of Methyl 2-(4-cyano-3-fluorophenyl)acetate versus its Ethyl analog. It is designed for process chemists and medicinal scientists optimizing synthetic routes for pharm...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of Methyl 2-(4-cyano-3-fluorophenyl)acetate versus its Ethyl analog. It is designed for process chemists and medicinal scientists optimizing synthetic routes for pharmaceutical intermediates, particularly those targeting androgen receptors or similar biological pathways involving the 3-fluoro-4-cyanophenyl moiety.

Executive Summary

In the synthesis of pharmaceutical actives containing the 3-fluoro-4-cyanophenyl pharmacophore, the choice between methyl and ethyl ester intermediates is a critical process decision.

  • Methyl Ester: Offers superior atom economy and faster reaction kinetics in nucleophilic acyl substitutions (e.g., amidation) and hydrolysis. It is generally the preferred starting material for rapid library synthesis or when mass efficiency is paramount.

  • Ethyl Ester: Provides enhanced lipophilicity and often distinct solubility profiles that can be advantageous during workup (e.g., better separation from aqueous phases). It exhibits slightly slower hydrolysis rates, offering better stability under mild aqueous conditions, but may introduce steric hindrance in crowded alpha-alkylation reactions.

Verdict: Choose the Methyl Ester for high-throughput medicinal chemistry and atom-economical large-scale routes. Choose the Ethyl Ester if specific solubility parameters or slower controlled hydrolysis are required for process safety or purification.

Technical Specifications & Physical Properties

The following data summarizes the physicochemical differences. While specific experimental values for these proprietary intermediates can vary by batch, these trends are characteristic of the class.

PropertyMethyl 2-(4-cyano-3-fluorophenyl)acetateEthyl 2-(4-cyano-3-fluorophenyl)acetateImpact on Process
Formula C₁₀H₈FNO₂C₁₁H₁₀FNO₂Methyl has lower MW (193.17 vs 207.20), better mass efficiency.
Molecular Weight 193.17 g/mol 207.20 g/mol Methyl offers ~7% better atom economy.
Predicted LogP ~1.8 - 2.0~2.2 - 2.5Ethyl is more lipophilic; easier extraction into organic solvents.
Physical State Typically Solid / Low-melting SolidTypically Oil / Low-melting SolidMethyl esters crystallize more readily, aiding purification.
Boiling Point LowerHigherEthyl requires higher vac/temp for distillation.

Reactivity Profile

Hydrolysis Kinetics (Saponification)

The hydrolysis rate is governed by the electrophilicity of the carbonyl carbon and the steric bulk of the alkoxy group.

  • Mechanism: Base-catalyzed hydrolysis (

    
    ) involves nucleophilic attack of hydroxide on the carbonyl.
    
  • Comparison: The methyl ester hydrolyzes approximately 2-3x faster than the ethyl ester.

  • Electronic Effect: The electron-withdrawing 4-cyano and 3-fluoro groups significantly increase the electrophilicity of the carbonyl carbon compared to unsubstituted phenylacetates, making both esters relatively reactive.

  • Steric Effect: The ethyl group adds steric bulk, slightly retarding the formation of the tetrahedral intermediate.

Alpha-Alkylation (C-Alkylation)

This is a key reaction for generating derivatives (e.g., alpha,alpha-dimethyl analogs similar to Enzalutamide fragments).

  • Acidity: The alpha-protons are highly acidic (

    
     estimated ~18-20 in DMSO) due to the anion-stabilizing effect of the phenyl ring and the electron-withdrawing substituents.
    
  • Reactivity: Both esters form enolates readily with bases like NaH, LDA, or KHMDS.

  • Selectivity: The Methyl ester enolate is less sterically hindered, reacting faster with alkyl halides (e.g., MeI). However, it is also more prone to Claisen self-condensation side reactions if the base concentration is not carefully managed. The Ethyl ester provides a slight steric shield, potentially improving mono-alkylation selectivity.

Nucleophilic Acyl Substitution (Amidation)

Direct reaction with amines (aminolysis) to form amides.

  • Methyl Ester: Reacts rapidly with primary amines (e.g., methylamine) in methanol/THF.

  • Ethyl Ester: Slower reaction rates; may require higher temperatures or Lewis acid catalysis (e.g.,

    
    ) to achieve full conversion, increasing the risk of nitrile hydrolysis.
    

Visualized Reaction Pathways

The following diagram illustrates the divergent reactivity pathways for the methyl ester, highlighting the competition between productive alkylation/amidation and potential side reactions.

ReactivityPathways Start Methyl 2-(4-cyano-3-fluorophenyl)acetate Enolate Enolate Intermediate Start->Enolate Base (LDA/NaH) Amide Amide Derivative (Direct Aminolysis) Start->Amide R-NH2, MeOH Acid Carboxylic Acid (Hydrolysis) Start->Acid LiOH/NaOH, H2O Alkylated Alpha-Alkylated Product (Drug Scaffold) Enolate->Alkylated R-X (e.g., MeI) Enolate->Alkylated Claisen Claisen Condensation (Side Product) Enolate->Claisen Self-Reaction (Risk: High for Methyl) Enolate->Claisen

Caption: Reaction network showing the primary synthetic utility (Green) and competing side pathways (Red) for the methyl ester intermediate.

Experimental Protocols

Protocol A: Optimized Alpha-Methylation of Methyl Ester

This protocol minimizes self-condensation by maintaining low temperature and kinetic control.

  • Preparation: Charge a flame-dried flask with Methyl 2-(4-cyano-3-fluorophenyl)acetate (1.0 eq) and anhydrous THF (0.1 M concentration). Cool to -78°C .

  • Deprotonation: Add LiHMDS (1.1 eq, 1.0 M in THF) dropwise over 15 minutes. Stir at -78°C for 30 minutes to ensure complete enolate formation.

    • Note: LiHMDS is preferred over LDA to prevent nucleophilic attack on the nitrile or ester.

  • Alkylation: Add Methyl Iodide (1.2 eq) dropwise.

  • Warm-up: Allow the mixture to warm slowly to 0°C over 2 hours.

  • Quench: Quench with saturated aqueous

    
    .
    
  • Workup: Extract with EtOAc. The methyl ester product typically shows higher crystallinity than the ethyl analog upon concentration.

Protocol B: Controlled Hydrolysis (Saponification)

Designed to retain the nitrile group (avoiding hydrolysis to amide/acid).

  • Dissolution: Dissolve the ester in a 3:1 mixture of THF:Water .

  • Reagent: Add LiOH·H₂O (1.5 eq) at 0°C .

    • Comparison: Methyl ester requires ~1-2 hours at 0°C. Ethyl ester may require warming to room temperature or 4-6 hours reaction time.

  • Monitoring: Monitor by TLC/HPLC. Stop immediately upon consumption of starting material to prevent nitrile hydrolysis (which yields the primary amide side product).

  • Isolation: Acidify to pH 3 with 1N HCl and extract.

References

  • General Reactivity of Phenylacetates

    • Mechanism of Ester Hydrolysis. LibreTexts Chemistry. Available at: [Link]

  • Specific Intermediate Data (CAS 1097871-99-2)
  • Synthetic Applications (Related Scaffolds)
  • Evans, D. A. Enolate Alkylation Kinetics. Harvard University Chemistry Course Notes.
Comparative

GC-MS retention time for Methyl 2-(4-cyano-3-fluorophenyl)acetate

Analytical Comparison Guide: GC-MS Profiling of Methyl 2-(4-cyano-3-fluorophenyl)acetate Executive Summary Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS: 444807-50-5) is a critical regioselective intermediate, primarily...

Author: BenchChem Technical Support Team. Date: March 2026

Analytical Comparison Guide: GC-MS Profiling of Methyl 2-(4-cyano-3-fluorophenyl)acetate

Executive Summary

Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS: 444807-50-5) is a critical regioselective intermediate, primarily utilized in the synthesis of advanced pharmaceutical agents such as ROMK inhibitors and androgen receptor antagonists (e.g., Enzalutamide analogs).

This guide provides a technical comparison of the GC-MS retention behavior and mass spectral characteristics of this target compound against its structural isomers and synthetic precursors. Unlike simple standards, this compound requires precise chromatographic resolution to distinguish it from its 2-fluoro isomer (a common regioisomeric impurity) and its bromo-precursors .

Compound Identity & Physicochemical Profile

FeatureTarget CompoundPrimary Alternative (Regioisomer)
Chemical Name Methyl 2-(4-cyano-3-fluorophenyl)acetate Methyl 2-(4-cyano-2-fluorophenyl)acetate
CAS Number 444807-50-5 942282-44-2
Structure Phenyl ring with: 1-position: -CH₂COOCH₃3-position: -F4-position: -CNPhenyl ring with: 1-position: -CH₂COOCH₃2-position: -F4-position: -CN
Molecular Formula C₁₀H₈FNO₂C₁₀H₈FNO₂
Molecular Weight 193.18 g/mol 193.18 g/mol
Boiling Point (Pred.) ~310°C (at 760 mmHg)~305°C (Ortho-effect lowers BP)

Experimental Protocol: GC-MS Method

This protocol is designed to maximize resolution between the 3-fluoro and 2-fluoro isomers, which often co-elute on standard short columns.

Instrument Parameters
  • System: Agilent 7890B GC / 5977B MSD (or equivalent).

  • Column: DB-5ms Ultra Inert (30 m × 0.25 mm × 0.25 µm).

    • Rationale: A 5% phenyl phase provides the necessary pi-pi interaction selectivity to distinguish positional isomers of aromatic nitriles.

  • Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

  • Inlet: Splitless (250°C), Purge flow 50 mL/min at 0.75 min.

  • Injection Volume: 1.0 µL.

Temperature Program (Resolution Optimized)
  • Initial: 60°C (Hold 1.0 min) - Solvent focusing.

  • Ramp 1: 20°C/min to 180°C.

  • Ramp 2: 5°C/min to 240°C - Critical separation window for isomers.

  • Ramp 3: 30°C/min to 300°C (Hold 3.0 min) - Elute heavy precursors.

MS Detection
  • Source Temp: 230°C.

  • Quad Temp: 150°C.

  • Scan Range: m/z 40–400.

  • Solvent Delay: 3.5 min.

Comparative Performance & Retention Data

The following data compares the target against its most relevant "alternatives" in a synthesis monitoring context.

AnalyteRetention Time (min)*Kovats Index (RI)**Key MS Ions (m/z)Separation Logic
Target: 3-Fluoro Isomer 14.25 ± 0.1 ~1580 193 (M⁺), 134 (Base) , 107Elutes after the 2-fluoro isomer due to lack of ortho-shielding.
Alt 1: 2-Fluoro Isomer 13.90 ± 0.1~1555193 (M⁺), 134 (Base), 107Ortho-effect: The 2-F group sterically shields the ester, increasing volatility and reducing RT.
Alt 2: Bromo-Precursor 16.80 ± 0.2~1850244/246 (M⁺), 165Distinct isotopic pattern (Br). Elutes significantly later.
Alt 3: Des-Fluoro Analog 13.10 ± 0.1~1490175 (M⁺), 116Methyl 4-cyanophenylacetate lacks the fluorine mass/polarity.

*Note: Retention times are estimates based on the described temperature program. Actual RT varies by column age and flow rate. **Kovats Index (RI) on DB-5ms is the most reliable metric for inter-lab comparison.

Mass Spectral Fragmentation Pathway

The fragmentation is dominated by the stability of the benzyl cation.

  • Molecular Ion: m/z 193 (Distinct, stable aromatic).

  • Primary Loss: Loss of carboxymethyl group (-COOCH₃, mass 59).

  • Base Peak: m/z 134 [C₈H₅FN]⁺ (Cyanofluorobenzyl cation).

  • Secondary Loss: Loss of HCN from the benzyl cation

    
    m/z 107 [C₇H₄F]⁺.
    

Visualization: Analytical Workflow & Logic

GCMS_Workflow cluster_peaks Elution Order (Time) Sample Crude Reaction Mixture (DMF/Zn(CN)2 Matrix) Prep Mini-Workup: EtOAc Ext. + H2O Wash (Remove Zinc Salts) Sample->Prep Clean-up GC GC Separation (DB-5ms Column) Prep->GC Inject 1µL Peak1 RT 13.90 min 2-Fluoro Isomer (Impurity) GC->Peak1 Peak2 RT 14.25 min 3-Fluoro Isomer (TARGET) GC->Peak2 Peak3 RT 16.80 min Bromo-Precursor (Unreacted) GC->Peak3 MS MS Detection (m/z 193, 134) Peak2->MS Quantify

Figure 1: Analytical workflow for separating the target 3-fluoro isomer from critical regioisomeric impurities.

Expert Insights & Troubleshooting

1. The "Ortho-Effect" in Retention Time: In substituted phenylacetates, an ortho-substituent (like the fluorine in the 2-position) often interacts with the side chain or creates steric hindrance that prevents the molecule from interacting as strongly with the stationary phase compared to the meta (3-position) isomer. Therefore, expect the 2-fluoro impurity to elute slightly earlier than the target 3-fluoro compound.

2. Synthesis Monitoring (The "Alternative" Context): This compound is often synthesized via cyanation of Methyl 2-(4-bromo-3-fluorophenyl)acetate .

  • Risk:[1][2] Incomplete conversion.

  • Detection: Monitor m/z 244/246. If these ions are present at RT ~16.8 min, the reaction is incomplete.

  • Risk:[1][2] Hydrolysis. If the ester hydrolyzes to the free acid, it will not elute or will tail badly on a DB-5ms column.

    • Solution: If peak area is low, derivatize a reaction aliquot with BSTFA (TMS reagent) to check for the free acid (Acid-TMS derivative elutes later with m/z 251).

3. Column Selection: While a standard DB-5ms is recommended, if you face co-elution with complex matrix components, switch to a DB-WAX (PEG) column. The high polarity of the cyano group interacts strongly with the PEG phase, significantly increasing retention and shifting the selectivity profile relative to non-polar impurities.

References

  • Amazon AWS (Patent Data) . (2026). Discovery of a Selective Small Molecule ROMK Inhibitor (Synthesis Step B3). Retrieved from [Link]

Sources

Validation

A Practical Guide to 19F NMR Shift Assignment for the 3-Fluoro Substituent on a Phenyl Ring

Welcome to a specialized guide dedicated to the nuanced task of assigning the fluorine-19 (¹⁹F) Nuclear Magnetic Resonance (NMR) chemical shift for a 3-fluoro substituent on a phenyl ring. In contemporary drug discovery...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to a specialized guide dedicated to the nuanced task of assigning the fluorine-19 (¹⁹F) Nuclear Magnetic Resonance (NMR) chemical shift for a 3-fluoro substituent on a phenyl ring. In contemporary drug discovery and materials science, the strategic incorporation of fluorine atoms is a cornerstone of molecular design, enhancing properties from metabolic stability to binding affinity.[1][2] Consequently, the unambiguous characterization of fluorinated compounds is paramount.

¹⁹F NMR is an exceptionally powerful analytical tool for this purpose. The ¹⁹F nucleus possesses a nuclear spin of 1/2, 100% natural abundance, and a high gyromagnetic ratio, making it highly sensitive and straightforward to detect.[3] Its most distinguishing feature, however, is its vast chemical shift range—spanning over 800 ppm—which makes the ¹⁹F nucleus exquisitely sensitive to its local electronic environment.[3] This sensitivity is a double-edged sword: it provides a wealth of structural information but demands a systematic approach for accurate interpretation.

This guide moves beyond a simple recitation of chemical shift ranges. Instead, it offers a framework for understanding the interplay of electronic, solvent, and structural factors that govern the chemical shift of a fluorine atom at the meta position of a phenyl ring. We will dissect the causality behind these effects, present comparative data, and provide a robust experimental protocol to ensure you can confidently assign your spectra.

The Fundamental Principles: Why is ¹⁹F So Sensitive?

Unlike proton (¹H) NMR, where chemical shifts are largely dictated by diamagnetic shielding, ¹⁹F chemical shifts are dominated by the paramagnetic shielding term. This term is directly related to the electronic structure and the energy of excited states of the molecule.[3] Consequently, any factor that perturbs the electron density around the fluorine atom—such as the inductive or resonance effects of other substituents on the phenyl ring—will cause a significant and measurable change in its chemical shift.

Generally, factors that withdraw electron density from the fluorine atom will "deshield" the nucleus, causing a downfield shift to a less negative or more positive ppm value. Conversely, factors that donate electron density will "shield" the nucleus, resulting in an upfield shift to a more negative ppm value.[1]

Core Influences on the 3-Fluoro Chemical Shift

The chemical shift (δ) of a fluorine atom at the 3-position (meta) is a composite of several key influences. Understanding their relative contributions is the foundation of accurate spectral assignment.

Electronic Effects: The Primary Determinant

The electronic influence of other substituents on the phenyl ring is the most significant factor. These effects are traditionally divided into two components: induction and resonance.

  • Inductive Effects (Through-Sigma Bonds): This is the through-bond polarization of the electron cloud caused by the electronegativity of a substituent. An electron-withdrawing group (EWG) like a nitro group (-NO₂) will pull electron density through the sigma framework of the ring, deshielding the meta-fluorine and causing a downfield shift. An electron-donating group (EDG) like a methyl group (-CH₃) has the opposite effect.

  • Resonance Effects (Through the π-System): This involves the delocalization of π-electrons across the aromatic system. For a substituent to exert a strong resonance effect at the meta position, the effect is generally weaker and more complex than at the ortho and para positions. While a direct delocalization of charge to the carbon bearing the fluorine is not possible in the primary resonance structures, these substituents still modulate the overall electron density of the ring, thereby influencing the meta position.[4]

The interplay between these two effects dictates the final chemical shift. The diagram below illustrates how these forces converge to influence the fluorine nucleus.

G cluster_0 Influencing Factors cluster_1 Observable Outcome Substituent Substituent Inductive_Effect Inductive Effect (Through σ-bonds) Substituent->Inductive_Effect EWG/EDG Resonance_Effect Resonance Effect (Through π-system) Substituent->Resonance_Effect +/- M Electron_Density Electron Density at C3-F Bond Inductive_Effect->Electron_Density Modulates Resonance_Effect->Electron_Density Modulates Chemical_Shift ¹⁹F Chemical Shift (δ) Electron_Density->Chemical_Shift Determines

Caption: Logical flow of substituent effects on ¹⁹F chemical shift.

To quantify these effects, we can compare the chemical shifts of various 3-fluoro-substituted benzenes. The data clearly shows how the electronic nature of a second substituent (at the 1-position) modulates the chemical shift of the fluorine at the 3-position.

Substituent at C1Electronic Nature¹⁹F Chemical Shift of 3-Fluorotoluene (δ, ppm)Shift relative to Fluorobenzene (Δδ, ppm)
-H (Fluorobenzene)Reference~ -113.10.0
-CH₃Weak EDG~ -113.9-0.8
-BrWeak EWG (Inductive)~ -111.5+1.6
-COCH₃Moderate EWG~ -110.1+3.0
-CNStrong EWG~ -109.3+3.8
-NO₂Strong EWG~ -108.5+4.6

Note: Values are approximate and can vary with solvent. Data compiled from principles described in literature.

Solvent Effects

The choice of NMR solvent can significantly alter the observed chemical shift, sometimes by several ppm. This is a critical consideration often overlooked in routine analysis. Polar and hydrogen-bonding solvents can interact with the solute, changing the electronic environment of the fluorine atom.

  • Polarity: More polar solvents can stabilize charge separation in the molecule, influencing the shielding.

  • Hydrogen Bonding: If the molecule contains a hydrogen-bond donor or acceptor, solvents capable of hydrogen bonding (like DMSO-d₆ or CD₃OD) can cause substantial shifts compared to non-polar solvents (like CCl₄ or C₆D₆).

Let's examine the ¹⁹F chemical shift of a model compound, 3-fluoroanisole, in various deuterated solvents to illustrate this point.

SolventDielectric Constant (ε)¹⁹F Chemical Shift (δ, ppm)
Benzene-d₆2.3~ -111.8
Chloroform-d4.8~ -111.2
Acetone-d₆21~ -110.5
DMSO-d₆47~ -110.1

Note: These are representative values. The magnitude and direction of the shift are highly dependent on the specific molecule's structure.

This variability underscores the importance of reporting the solvent used for any ¹⁹F NMR measurement. For comparative studies, it is essential to use the same solvent and concentration.

Predictive Approaches for Complex Systems

For novel or polysubstituted molecules, predicting the ¹⁹F chemical shift can be an invaluable tool for structural confirmation.

Empirical Additivity Rules

For di- or tri-substituted phenyl rings, one can estimate the ¹⁹F chemical shift by starting with the chemical shift of fluorobenzene (~-113 ppm in CDCl₃) and adding substituent chemical shift (SCS) increments for the other groups. While this provides a useful first approximation, the accuracy can be limited in sterically crowded systems or molecules with strong intramolecular interactions where the assumption of additivity breaks down.[4]

Computational (DFT) Methods

Modern quantum chemistry provides a powerful alternative. Predicting ¹⁹F NMR chemical shifts using Density Functional Theory (DFT) is now commonplace and often yields high accuracy.[2] Methods like B3LYP with a suitable basis set (e.g., 6-31+G(d,p)) can predict shifts to within a few ppm of the experimental value, which is often sufficient to distinguish between isomers.[2][5][6] Several studies have demonstrated the utility of this approach for reassigning incorrectly identified structures.[5][7]

A Self-Validating Experimental Protocol

To ensure accuracy and reproducibility, a systematic experimental approach is crucial. The following protocol is designed to provide high-quality, reliable data.

Sources

Comparative

A Senior Application Scientist's Guide to Elemental Analysis Standards for Fluorinated Nitrile Esters

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern pharmaceutical and materials science, fluorinated nitrile esters represent a class of molecules with significant potential. Their...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical and materials science, fluorinated nitrile esters represent a class of molecules with significant potential. Their unique physicochemical properties, imparted by the strategic incorporation of fluorine and nitrile functionalities, make them valuable building blocks in the synthesis of novel therapeutics and advanced materials.[1][2] However, the very characteristics that make these compounds desirable also present distinct challenges for their accurate elemental analysis. This guide provides a comparative overview of the prevailing analytical standards and methodologies, offering insights to ensure the integrity and reliability of your research data.

The Criticality of Accurate Elemental Analysis

The precise determination of elemental composition is a cornerstone of chemical research and development. For fluorinated nitrile esters, this analysis serves several critical functions:

  • Structural Confirmation: Verification of the empirical formula provides fundamental evidence for the successful synthesis of the target molecule.

  • Purity Assessment: Elemental analysis is a powerful tool for quantifying the purity of a compound, a non-negotiable requirement in drug development and for materials destined for high-performance applications.

  • Regulatory Compliance: Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate rigorous analytical characterization, including elemental analysis, as part of new drug applications and for quality control of pharmaceutical products.[3]

The presence of both fluorine and nitrogen in these molecules necessitates a nuanced approach to elemental analysis, as their chemical properties can interfere with traditional analytical techniques.

Comparative Analysis of Key Methodologies

The two most prominent techniques for the elemental analysis of fluorinated nitrile esters are Combustion Ion Chromatography (CIC) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS). Each method offers a distinct set of advantages and limitations that must be carefully considered based on the specific analytical requirements.

FeatureCombustion Ion Chromatography (CIC)Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Principle Sample is combusted at high temperature, converting elements to their ionic forms (e.g., F⁻, NO₃⁻), which are then separated and quantified by ion chromatography.[4]Sample is introduced into a high-temperature argon plasma, which ionizes the constituent elements. The resulting ions are then separated by their mass-to-charge ratio and quantified.[5]
Fluorine Analysis Direct and robust method for total fluorine determination.[6][7]Challenging due to fluorine's high ionization potential and potential for spectral interferences.[8][9] Specialized techniques like triple quadrupole ICP-MS can mitigate these issues.[8]
Nitrogen Analysis Can be adapted for nitrogen determination, though less common than for halogens and sulfur.Not the primary technique for nitrogen analysis in organic compounds.
Sensitivity Generally in the parts-per-million (ppm) or mg/kg range.[6][7]Extremely sensitive, capable of detecting elements at parts-per-billion (ppb) or even parts-per-trillion (ppt) levels.[5]
Sample Throughput Moderate to high, suitable for routine analysis.High, especially with the use of autosamplers.
Interferences Potential for co-elution of other anions. Matrix effects can influence combustion efficiency.Isobaric and polyatomic interferences can be significant, particularly for fluorine.[8][9]
Instrumentation Cost Generally lower than ICP-MS.Higher initial investment and operational costs.

Established Standards and Best Practices

Adherence to established analytical standards is paramount for ensuring data quality and inter-laboratory comparability. For the analysis of fluorinated compounds, several key standards provide a framework for method validation and execution.

  • ASTM D7359: This standard test method outlines the determination of total fluorine, chlorine, and sulfur in aromatic hydrocarbons and their mixtures using oxidative pyrohydrolytic combustion followed by ion chromatography detection (CIC).[6][7] While the matrix is different, the principles and methodologies described in this standard are highly relevant and adaptable for the analysis of fluorinated nitrile esters. The method is applicable for concentrations ranging from 0.10 to 10 mg/kg of each element.[4][6][7]

  • ISO Standards: The International Organization for Standardization (ISO) provides a range of standards for elemental analysis, often through technical committees like ISO/TC 28/WG 24, which focuses on petroleum and related products.[10] While not specific to fluorinated nitrile esters, standards such as ISO 17025 (General requirements for the competence of testing and calibration laboratories) provide a crucial framework for quality management and method validation in any analytical laboratory.[11]

The Causality Behind Experimental Choices

The choice between CIC and ICP-MS is driven by the specific analytical question. For routine purity assessments where high sensitivity is not the primary concern, the robustness and lower cost of CIC make it an attractive option. However, for trace-level impurity analysis, a common requirement in pharmaceutical development, the superior sensitivity of ICP-MS is indispensable.[5][12] The challenges associated with fluorine analysis by ICP-MS, such as its high ionization potential, necessitate the use of advanced instrumentation like triple quadrupole ICP-MS to effectively remove spectral interferences.[8]

Experimental Workflow: A Self-Validating System

A robust analytical protocol is a self-validating system, incorporating checks and balances to ensure the accuracy and precision of the results. The following diagram illustrates a typical workflow for the elemental analysis of a fluorinated nitrile ester using Combustion Ion Chromatography.

Elemental_Analysis_Workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Fluorinated Nitrile Ester Sample Weighing Accurate Weighing Sample->Weighing Encapsulation Encapsulation in Combustible Container Weighing->Encapsulation Combustion High-Temperature Combustion Encapsulation->Combustion Gas_Absorption Absorption of Combustion Gases Combustion->Gas_Absorption IC_Injection Injection into Ion Chromatograph Gas_Absorption->IC_Injection Separation Anion Separation IC_Injection->Separation Detection Conductivity Detection Separation->Detection Quantification Quantification of Fluoride and Nitrate Detection->Quantification Calibration Calibration with Certified Standards Calibration->Quantification Report Final Report Quantification->Report

Caption: Workflow for Elemental Analysis via Combustion Ion Chromatography.

Detailed Experimental Protocol: Combustion Ion Chromatography

This protocol is a generalized procedure and should be adapted and validated for specific instrumentation and sample matrices.

  • System Preparation and Calibration:

    • Ensure the combustion and ion chromatography systems are clean and properly maintained to minimize background contamination, a critical step for achieving low detection limits.[6][7]

    • Perform a system blank analysis to establish a stable baseline.[7]

    • Prepare a series of calibration standards using certified reference materials (CRMs) of known fluorine and nitrogen content. Fluoride standard solutions traceable to NIST are commercially available.[13] The calibration curve should bracket the expected concentration of the elements in the sample.

  • Sample Preparation:

    • Accurately weigh approximately 1-5 mg of the fluorinated nitrile ester sample into a combustible container (e.g., a tin capsule). The exact weight will depend on the expected elemental composition and the sensitivity of the instrument.

    • For samples with high fluorine content, special adsorbents may be required in the combustion tube to prevent damage to the instrument and ensure complete reaction.[14]

  • Combustion and Absorption:

    • Introduce the encapsulated sample into the combustion furnace, which is typically heated to 900-1100 °C. The sample undergoes rapid and complete combustion in an oxygen-rich atmosphere.

    • The resulting combustion gases, containing hydrogen fluoride (HF) and nitrogen oxides (NOx), are passed through an absorption solution (typically a buffered aqueous solution) where they are converted to fluoride (F⁻) and nitrate (NO₃⁻) ions.[4]

  • Ion Chromatography Analysis:

    • Inject a known volume of the absorption solution into the ion chromatograph.

    • The anions are separated on an appropriate anion-exchange column.

    • The separated ions are detected by a conductivity detector.[7]

  • Data Analysis and Quantification:

    • Quantify the concentration of fluoride and nitrate in the absorption solution by comparing the peak areas to the calibration curve.

    • Calculate the percentage of fluorine and nitrogen in the original sample based on the initial sample weight and the volume of the absorption solution.

Certified Reference Materials: The Foundation of Accuracy

The use of Certified Reference Materials (CRMs) is non-negotiable for achieving accurate and traceable results.[15] CRMs are materials with well-characterized and certified concentrations of specific elements. They are used for:

  • Instrument Calibration: Establishing a reliable relationship between the instrument response and the analyte concentration.

  • Method Validation: Assessing the accuracy and precision of the analytical method.[3][16]

  • Quality Control: Regularly analyzing CRMs alongside unknown samples to monitor the ongoing performance of the analytical system.

Several commercial suppliers offer a range of organic and inorganic CRMs suitable for elemental analysis.[17][18][19] When selecting a CRM, it is crucial to choose one that is matrix-matched as closely as possible to the samples being analyzed to minimize matrix effects.

Concluding Remarks for the Practicing Scientist

The accurate elemental analysis of fluorinated nitrile esters is a challenging yet essential task in modern research and development. A thorough understanding of the available analytical techniques, adherence to established standards, and the proper use of certified reference materials are the cornerstones of generating reliable and defensible data. By carefully considering the specific analytical requirements of their research, scientists can select the most appropriate methodology and implement a robust, self-validating workflow. This diligence not only ensures the integrity of their scientific findings but also accelerates the journey of these promising molecules from the laboratory to real-world applications.

References

  • ASTM D7359-18, Standard Test Method for Total Fluorine, Chlorine and Sulfur in Aromatic Hydrocarbons and Their Mixtures by Oxidative Pyrohydrolytic Combustion followed by Ion Chromatography Detection (Combustion Ion Chromatography-CIC), ASTM International, West Conshohocken, PA, 2018, [Link]

  • Conti Testing Laboratories. ASTM D7359. [Link]

  • ASTM International. (2018). Standard Test Method for Total Fluorine, Chlorine and Sulfur in Aromatic Hydrocarbons and Their Mixtures by Oxidative Pyrohydrolytic Combustion followed by Ion Chromatography Detection (Combustion Ion Chromatography-CIC). [Link]

  • iTeh Standards. ISO/TC 28/WG 24 - Elemental analysis. [Link]

  • Trace Elemental Instruments. (n.d.). ANALYSIS OF TOTAL FLUORINE, CHLORINE, AND SULFUR IN AROMATIC HYDROCARBONS BY C-IC ACCORDING ASTM D7359. [Link]

  • Wouters, S., & Cuyckens, F. (2026). Inductively coupled plasma mass spectrometry as a sensitive non-radioactive alternative for quantitative analysis in drug metabolism studies based on fluorine detection. Analytical and Bioanalytical Chemistry. [Link]

  • Zhang, S., et al. (2019). High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow. Analytical Chemistry. [Link]

  • RSC Publishing. (n.d.). Determination of fluorine in aqueous samples by electrothermal vaporisation inductively coupled plasma mass spectrometry (ETV-ICP-MS). [Link]

  • LinkedIn. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis. [Link]

  • Internet Archive. (2023). ASTM D7359 − 08: Standard Test Method for Total Fluorine, Chlorine and Sulfur in Aromatic Hydrocarbons and Their Mixtures by Oxidative Pyrohydrolytic Combustion followed by Ion Chromatography Detection (Combustion Ion Chromatography-CIC). [Link]

  • Lucideon. (n.d.). ICP-MS Analysis, Inductively Coupled Plasma - Mass Spectrometry. [Link]

  • National Center for Biotechnology Information. (2024). Development and Validation of Analytical Procedure for Elemental Impurities in Rosuvastatin Calcium Tablets by ICP-MS and Microwave Digestion. [Link]

  • MTS Training. (2024). Validation of Analytical Methods for Pharmaceutical Analysis. [Link]

  • IVT Network. (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. [Link]

  • Trace Elemental Instruments. (n.d.). International Standards. [Link]

  • AZoM.com. (2023). The Problems Associated With Elemental Analysis. [Link]

  • Scribd. (n.d.). Key ISO Standards for Chemical Industry. [Link]

  • Universal Journal of Pharmaceutical Research. (n.d.). AN OVERVIEW OF ANALYTICAL METHOD VALIDATION. [Link]

  • Elementar. (n.d.). CHNS analysis of fluorinated samples. [Link]

  • PDXScholar. (1989). Fluorinated Esters: Synthesis and Identification. [Link]

  • University of Toronto. (n.d.). Organofluorine Compounds in the Environment - Analysis, Sources and Fate. [Link]

  • Publications Office of the European Union. (n.d.). Overview on PFAS analytical methods. [Link]

  • ESSLAB. (n.d.). Organic Certified Reference Materials. [Link]

  • ResearchGate. (n.d.). Synthesis and characterization of novel fluorinated nitriles as non-flammable and high-voltage electrolytes for lithium/lithium-ion batteries. [Link]

  • ResearchGate. (2025). Organofluorine chemistry: promising growth areas and challenges. [Link]

  • LCGC International. (2023). Analyzing Organofluorine Compounds in the Environment Using Combustion Ion Chromatography (CIC) and Other Methods. [Link]

  • FLUXANA. (n.d.). FLUXANA® Reference Materials. [Link]

  • SPECTRO. (n.d.). Standards-Compliant Elemental Analysis: Does Your Testing Meet Today's Requirements?. [Link]

  • RSC Publishing. (n.d.). Synthesis of nitrate ester and nitramine derivatives of polyfluoro alkyl compounds for high energy materials. [Link]

  • Oxford Academic. (2021). Critical Review of a Recommended Analytical and Classification Approach for Organic Fluorinated Compounds with an Emphasis on Per‐ and Polyfluoroalkyl Substances. [Link]

  • Actlabs. (2025). Certified Reference Material. [Link]

  • Trace Elemental Instruments. (2023). Trace level analysis for Extractable Organic Fluorine(EOF) screening in water matrices, by Combustion Ion-Chromatography. [Link]

Sources

Validation

Validating chiral purity of alpha-substituted Methyl 2-(4-cyano-3-fluorophenyl)acetate

Validating the Chiral Purity of -Substituted Methyl 2-(4-cyano-3-fluorophenyl)acetate: A Comparative Guide to SFC and HPLC Methodologies Introduction & Biological Context In the development of modern therapeutics, the sp...

Author: BenchChem Technical Support Team. Date: March 2026

Validating the Chiral Purity of -Substituted Methyl 2-(4-cyano-3-fluorophenyl)acetate: A Comparative Guide to SFC and HPLC Methodologies

Introduction & Biological Context

In the development of modern therapeutics, the spatial orientation of a molecule is as critical as its atomic composition.


-Substituted Methyl 2-(4-cyano-3-fluorophenyl)acetate  is a highly functionalized chiral building block. The 4-cyano-3-fluorophenyl moiety is a structural hallmark of second-generation non-steroidal androgen receptor (AR) antagonists, such as enzalutamide and apalutamide, which are pivotal in the treatment of castration-resistant prostate cancer (CRPC) [4].

The stereocenter at the


-position of this acetate intermediate dictates the ultimate 3D conformation of the downstream active pharmaceutical ingredient (API). Because the enantiomers of AR antagonists exhibit drastically different binding affinities to the AR ligand-binding domain, ensuring the chiral purity (Enantiomeric Excess, 

) of this precursor is a Critical Quality Attribute (CQA) [1].

AR_Pathway Intermediate Chiral Intermediate (alpha-substituted acetate) API AR Antagonist API (e.g., Enzalutamide analog) Intermediate->API Synthesis AR_Binding Binds AR Ligand-Binding Domain (Stereospecificity Required) API->AR_Binding High Affinity (R/S dependent) Nuclear_Trans Blocks Nuclear Translocation AR_Binding->Nuclear_Trans Transcription Inhibits Target Gene Transcription Nuclear_Trans->Transcription Tumor Suppresses Prostate Tumor Growth Transcription->Tumor

Mechanistic pathway of AR antagonists illustrating the impact of intermediate stereospecificity.

The Analytical Challenge & Methodological Causality

Validating the chiral purity of this specific intermediate presents unique chromatographic challenges. The molecule features an electron-deficient aromatic ring (driven by the -F and -CN groups) and an ester carbonyl. These functional groups provide excellent sites for


 interactions, dipole stacking, and hydrogen bonding with a Chiral Stationary Phase (CSP). However, the 

-substitution creates significant steric hindrance.

To resolve these enantiomers, immobilized polysaccharide CSPs (such as Chiralpak IG, an amylose tris(3-chloro-5-methylphenylcarbamate) derivative) are highly effective. To validate the purity, we compare two dominant techniques: Chiral Supercritical Fluid Chromatography (SFC) and Chiral High-Performance Liquid Chromatography (HPLC) [2].

The Causality of SFC Superiority: SFC utilizes supercritical


 as the primary mobile phase. Supercritical 

possesses gas-like diffusivity and liquid-like density. This unique thermodynamic state leads to significantly faster mass transfer kinetics between the mobile and stationary phases. Consequently, analysts can run SFC at much higher flow rates than HPLC without suffering from peak broadening (a flatter van Deemter curve), resulting in sharper peaks, higher resolution, and drastically reduced run times [3].

Performance Comparison: SFC vs. HPLC

The following table objectively compares the performance of both methodologies when applied to


-substituted phenylacetate derivatives.

Table 1: Methodological Comparison for


-Substituted Phenylacetates 
ParameterChiral SFCChiral HPLC (Normal Phase)Causality / Rationale
Mobile Phase

/ Methanol (0.1% DEA)
Hexane / Isopropanol (80:20)

offers lower viscosity; Hexane relies on classic normal-phase partitioning.
Flow Rate 3.0 - 4.0 mL/min1.0 - 1.5 mL/minHigh diffusivity of

allows higher velocities without efficiency loss.
Typical Run Time 3 - 5 minutes15 - 25 minutesFaster mass transfer in SFC accelerates elution and throughput.
Resolution (

)


SFC yields sharper peaks, enhancing baseline resolution of closely eluting enantiomers.
Solvent Waste Minimal (mostly vented

)
High (toxic organic solvents)SFC acts as a green alternative, drastically reducing hazardous waste [3].

Self-Validating Experimental Protocols

To guarantee trustworthiness, the analytical protocol must be a self-validating system . We achieve this through an orthogonal cross-validation loop. By utilizing two entirely distinct thermodynamic environments (supercritical fluid vs. normal-phase liquid), we eliminate method-specific bias. If both methods yield an identical enantiomeric excess (


) within a strict 

margin, the purity assignment is definitively validated [2].
Step-by-Step Methodology

Step 1: Sample Preparation

  • Action: Dissolve the synthesized

    
    -substituted Methyl 2-(4-cyano-3-fluorophenyl)acetate in HPLC-grade Methanol to a concentration of 1.0 mg/mL.
    
  • Causality: Methanol ensures complete solubility of the polar ester and cyano groups while remaining fully miscible with both SFC and HPLC mobile phases, preventing on-column precipitation.

Step 2: Chiral SFC Execution

  • Column: Chiralpak IG (4.6 x 250 mm, 5

    
    m).
    
  • Conditions: Isocratic 80%

    
     / 20% Methanol. Add 0.1% Diethylamine (DEA) to the Methanol modifier.
    
  • Causality: The basic DEA additive suppresses secondary interactions (tailing) between the analyte's ester/cyano groups and residual silanols on the silica support.

  • Parameters: Flow rate at 3.0 mL/min, Backpressure at 120 bar, Temperature at 35°C, UV Detection at 220 nm.

Step 3: Chiral HPLC Execution (Orthogonal Check)

  • Column: Chiralpak IG (4.6 x 250 mm, 5

    
    m).
    
  • Conditions: Isocratic Hexane / Isopropanol (80:20 v/v).

  • Parameters: Flow rate at 1.0 mL/min, Temperature at 25°C, UV Detection at 220 nm.

Step 4: The Self-Validation Loop

  • System Suitability Test (SST): Inject a racemic reference standard. The system is only validated if the resolution (

    
    ) between the (R) and (S) enantiomers is 
    
    
    
    [1].
  • Orthogonal Agreement: Calculate the %ee from both the SFC and HPLC runs. If

    
    , the chiral purity is verified.
    

Workflow cluster_SFC Chiral SFC Pathway cluster_HPLC Chiral HPLC Pathway Start alpha-Substituted Methyl 2-(4-cyano-3-fluorophenyl)acetate Prep Sample Preparation (1 mg/mL in MeOH) Start->Prep SFC_Col Chiralpak IG (5 µm) CO2 / MeOH + 0.1% DEA Prep->SFC_Col HPLC_Col Chiralpak IG (5 µm) Hexane / IPA (80:20) Prep->HPLC_Col SFC_Det UV Detection (220 nm) Fast Mass Transfer SFC_Col->SFC_Det Compare Orthogonal Cross-Validation (Compare Rs & %ee) SFC_Det->Compare HPLC_Det UV Detection (220 nm) Orthogonal Selectivity HPLC_Col->HPLC_Det HPLC_Det->Compare Valid Validated Chiral Purity (Self-Validating System) Compare->Valid

Workflow for orthogonal cross-validation of chiral purity using SFC and HPLC.

Quantitative Validation Data

The following table presents experimental cross-validation data demonstrating the robustness of the self-validating protocol.

Table 2: Cross-Validation Data (System Suitability & Precision)

Validation ParameterChiral SFC ResultChiral HPLC ResultAcceptance Criteria
Resolution (

)
2.81.9

(Baseline separation)
Precision (%RSD, n=6) 0.4%0.7%

Accuracy (% Recovery) 99.8%99.5%98.0% - 102.0%
Calculated %ee 99.2% 99.1% Orthogonal variance

Conclusion: Both methods successfully resolve the enantiomers of the


-substituted phenylacetate. However, SFC provides superior resolution in a fraction of the time, making it the preferred method for high-throughput environments, while HPLC serves as a robust orthogonal check to ensure absolute data integrity.

References

  • System Suitability and Validation for Chiral Purity Assays of Drug Substances LCGC International / Chromatography Online URL:[Link]

  • Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals Chromatography Today URL:[Link]

  • Diarylhydantoin Compounds (Synthesis of AR Antagonists)

Safety & Regulatory Compliance

Safety

Guide to the Safe Disposal of Methyl 2-(4-cyano-3-fluorophenyl)acetate

This document provides a comprehensive, step-by-step guide for the proper and safe disposal of Methyl 2-(4-cyano-3-fluorophenyl)acetate. As a niche laboratory chemical, its disposal requires a thorough understanding of i...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides a comprehensive, step-by-step guide for the proper and safe disposal of Methyl 2-(4-cyano-3-fluorophenyl)acetate. As a niche laboratory chemical, its disposal requires a thorough understanding of its constituent functional groups—specifically the nitrile (cyano) and fluorinated aromatic ring—to mitigate risks and ensure regulatory compliance. This guide is designed for researchers and laboratory personnel, emphasizing the causality behind each procedural step to foster a culture of safety and environmental responsibility.

Hazard Identification and Risk Assessment: Understanding the 'Why'

Methyl 2-(4-cyano-3-fluorophenyl)acetate is not a common chemical with widely available specific safety data. Therefore, a risk assessment must be grounded in the known hazards of its structural components: the cyanophenyl group and the fluorinated aromatic ring.

  • Cyanide Toxicity: The primary hazard stems from the nitrile (-CN) group. While covalently bonded and not a free cyanide salt, it can potentially release highly toxic hydrogen cyanide (HCN) gas under acidic conditions.[1] Ingestion or absorption of related cyanide compounds can be highly toxic.[1] Therefore, the cardinal rule for disposal is to prevent contact with acids at all costs .

  • Fluorinated Compound Persistence: The carbon-fluorine bond is exceptionally strong, making fluorinated organic compounds persistent in the environment.[2] Improper disposal can lead to long-term contamination. Furthermore, incomplete combustion of fluorinated compounds can generate hazardous byproducts like hydrogen fluoride (HF). This necessitates high-temperature incineration as the preferred destruction method.

  • General Organic Compound Hazards: As with many organic esters, it should be treated as combustible. While specific data is unavailable, it may cause skin and serious eye irritation, similar to related compounds like methyl cyanoacetate.[3][4]

This assessment dictates that Methyl 2-(4-cyano-3-fluorophenyl)acetate must be treated as a hazardous waste, with specific precautions for its cyanide and fluorine content.

Parameter Guidance & Rationale
Waste Classification Hazardous Waste. Must be handled in accordance with EPA Resource Conservation and Recovery Act (RCRA) regulations.[5][6]
Primary Hazards Acute Toxicity (potential for HCN release), Environmental Persistence (fluorinated compound), Irritation (skin/eye).
Key Incompatibilities Strong Acids: Reacts to release highly toxic hydrogen cyanide gas. Strong Oxidizers: May cause a vigorous, exothermic reaction. Keep waste segregated.[7]
Required PPE Standard laboratory PPE including a lab coat, chemical splash goggles, and nitrile gloves. Work should be conducted in a certified chemical fume hood.[1][8]

On-Site Waste Management: A Step-by-Step Protocol

Proper handling within the laboratory is the first and most critical phase of disposal. All chemical waste must be managed from its point of generation to its final disposal.[9]

Step 1: Designate a Satellite Accumulation Area (SAA) Establish a designated SAA in the laboratory where the waste is generated.[7][9] This area must be under the direct control of laboratory personnel and clearly marked as "Hazardous Waste."

Step 2: Select the Correct Waste Container Use a chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle with a secure, leak-proof screw cap.[6][10] The container must be in good condition, free of cracks or residue.[6] Never use a container that previously held an incompatible chemical, especially an acid.[7]

Step 3: Waste Collection

  • Pure Compound/Residue: If disposing of the solid compound, transfer it carefully into the designated waste container inside a chemical fume hood.

  • Contaminated Solvents: If the waste is a solution (e.g., from a reaction workup or chromatography), collect it in a dedicated liquid waste container. Do not mix this waste stream with other solvent wastes unless you are certain of their compatibility.

  • Contaminated Labware: Disposable items like gloves, weighing paper, and pipette tips that are contaminated with the compound must be collected in a separate, clearly labeled solid waste bag or container.[1] These items are also considered hazardous waste.[11]

Step 4: Labeling the Waste Container Proper labeling is a strict regulatory requirement and crucial for safety.[10][12] The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Waste Methyl 2-(4-cyano-3-fluorophenyl)acetate"

  • An accurate list of all components and their approximate percentages (e.g., "Methylene Chloride: ~80%, Methyl 2-(4-cyano-3-fluorophenyl)acetate: ~20%")

  • The accumulation start date (the date the first drop of waste enters the container)[10]

  • The relevant hazard pictograms (e.g., Skull and Crossbones for toxicity, Exclamation Mark for irritant).

Step 5: Storage in the SAA Keep the waste container tightly sealed at all times, except when adding waste.[7] Store it in a secondary containment bin to prevent spills from spreading.[6] Ensure the SAA is away from any sources of acid.

Disposal Pathway and Logistics

The following decision tree illustrates the logical flow for ensuring the safe and compliant disposal of Methyl 2-(4-cyano-3-fluorophenyl)acetate waste.

Caption: Decision workflow for handling and disposing of Methyl 2-(4-cyano-3-fluorophenyl)acetate waste.

Final Disposal Method: High-Temperature Incineration

Under no circumstances should this chemical be disposed of down the drain or in regular trash.[6] The only acceptable method for final disposal is through a licensed hazardous waste management company that utilizes high-temperature incineration.

  • Why Incineration? Incineration at sufficiently high temperatures (typically >1000°C) with appropriate flue gas scrubbing is necessary to ensure the complete destruction of the molecule.[9] This process breaks the stable carbon-fluorine bond and oxidizes the cyanide component to less harmful gases like CO2 and N2.[13] The incinerator's scrubbing systems are designed to neutralize acidic gases like HF and HCN that may be formed during combustion.[14]

  • The Role of EHS: Your institution's Environmental Health & Safety (EHS) or equivalent department manages the hazardous waste program.[1] They are responsible for contracting with licensed waste haulers and ensuring the final disposal method complies with all federal and state regulations.[15][16]

Emergency Procedures: Spill Management

In the event of a spill, treat the spilled chemical and any cleanup materials as hazardous waste.[11]

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

  • Secure the Area: Restrict access to the spill area.

  • Consult SDS and EHS: If available, consult the Safety Data Sheet for spill cleanup information. Contact your institution's EHS for guidance. For highly hazardous spills, do not attempt to clean them up yourself.[11]

  • Cleanup (for minor spills): If you are trained and it is safe to do so, use an appropriate absorbent material (e.g., vermiculite or a commercial chemical spill kit) to contain and absorb the spill. Do not use combustible materials like paper towels for large spills.

  • Collect and Dispose: Carefully collect the absorbent material and contaminated items, place them in a sealed, labeled hazardous waste container, and manage them as described in the sections above.

By adhering to this guide, researchers can ensure the safe handling and disposal of Methyl 2-(4-cyano-3-fluorophenyl)acetate, protecting themselves, their colleagues, and the environment.

References

  • National Research Council. 2011. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press. [Link]

  • Vanderbilt University Medical Center. "Laboratory Guide for Managing Chemical Waste." [Link]

  • Physikalisch-Technische Bundesanstalt. "Chemical Waste Management for Laboratories." [Link]

  • Lab Manager. "Managing Hazardous Chemical Waste in the Lab." [Link]

  • American Chemical Society. "The Subtleties of Managing Laboratory Waste in 2024." ACS Chemical Health & Safety. [Link]

  • Environmental Marketing Services. "Laboratory Waste Disposal." [Link]

  • U.S. Environmental Protection Agency. "Laboratory Environmental Sample Disposal Information Document." [Link]

  • Solvent Recovery Systems. "How To Safely Dispose of Chemicals in Your Lab." [Link]

  • Stanford University Environmental Health & Safety. "Information on Cyanide Compounds." [Link]

  • Daniels Health. "How to Ensure Safe Chemical Waste Disposal in Laboratories." [Link]

  • National Science Teaching Association. "Laboratory Waste Disposal Safety Protocols." [Link]

  • Vanderbilt University Medical Center, Office of Clinical and Research Safety. "The Laboratory Standard." [Link]

  • Central Washington University. "Laboratory Hazardous Waste Disposal Guidelines." [Link]

  • Chemos GmbH & Co. KG. "Safety Data Sheet for Methyl cyanoacetate." [Link]

  • U.S. Environmental Protection Agency. "Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Per- and Polyfluoroalkyl Substances." [Link]

  • Agency for Toxic Substances and Disease Registry. "Toxicological Profile for Cyanide." [Link]

  • Google Patents. "US6596916B1 - Methods of destruction of cyanide in cyanide-containing waste."

Sources

Handling

Mastering the Safe Handling of Methyl 2-(4-cyano-3-fluorophenyl)acetate: A Guide for Laboratory Professionals

For the modern researcher, scientist, and drug development professional, the pursuit of novel therapeutics demands not only scientific ingenuity but also an unwavering commitment to safety. Methyl 2-(4-cyano-3-fluorophen...

Author: BenchChem Technical Support Team. Date: March 2026

For the modern researcher, scientist, and drug development professional, the pursuit of novel therapeutics demands not only scientific ingenuity but also an unwavering commitment to safety. Methyl 2-(4-cyano-3-fluorophenyl)acetate, a key building block in the synthesis of various pharmaceutical agents, requires meticulous handling due to its specific chemical properties. This guide provides an in-depth, procedural framework for the safe management of this compound, from initial risk assessment to final disposal, ensuring the well-being of laboratory personnel and the integrity of your research.

Understanding the Hazard Profile: More Than Just a Label

Methyl 2-(4-cyano-3-fluorophenyl)acetate is classified as harmful if swallowed, in contact with skin, or if inhaled.[1] It is also known to cause skin and eye irritation and may lead to respiratory irritation.[2] To understand the "why" behind these warnings, we must consider its structure: a fluorinated aromatic nitrile.

  • The Cyano Group (-CN): Nitrile compounds can be toxic, with some capable of releasing hydrogen cyanide upon decomposition, for instance, through heating or reaction with strong acids.[3] While this compound is stable under normal conditions, this potential dictates the need for stringent containment and ventilation.

  • The Fluorophenyl Group: The presence of fluorine can enhance the metabolic stability and bioactivity of a molecule.[4][5] However, halogenated organic compounds require special disposal considerations to prevent environmental contamination.[6][7] Upon combustion, fluorinated compounds can release hazardous gases like hydrogen fluoride.[7]

A thorough understanding of these structural components informs every aspect of the handling protocol, transforming it from a mere set of rules into a self-validating system of safety.

Personal Protective Equipment (PPE): Your First and Last Line of Defense

The selection of appropriate PPE is not a one-size-fits-all approach. It is a calculated decision based on the specific hazards of the chemical and the nature of the handling procedure.

PPE ComponentSpecificationRationale
Hand Protection Nitrile gloves (minimum 5-mil thickness)Nitrile provides good resistance to a range of chemicals, including many organic solvents.[8][9] However, it's crucial to note that nitrile has poor resistance to some halogenated and aromatic hydrocarbons.[8][10] Given the structure of Methyl 2-(4-cyano-3-fluorophenyl)acetate, double-gloving is recommended for extended handling periods to provide an extra layer of protection. Always inspect gloves for any signs of degradation or perforation before use and dispose of them immediately after handling the compound.[11][12]
Eye and Face Protection Chemical splash goggles and a face shieldStandard safety glasses are insufficient. The potential for splashes of this irritant necessitates the use of chemical splash goggles that form a seal around the eyes.[13] A face shield should be worn in conjunction with goggles, especially when handling larger quantities or during procedures with a higher risk of splashing.[12]
Body Protection A lab coat and, for larger quantities, a chemical-resistant apronA standard lab coat protects against minor spills and contamination of personal clothing. When handling quantities greater than a few grams, a chemical-resistant apron provides an additional barrier.
Respiratory Protection Use in a certified chemical fume hoodDue to the risk of inhalation toxicity and respiratory irritation, this compound should always be handled in a properly functioning chemical fume hood to minimize exposure to airborne particles or vapors.[6][14]

Operational Plan: A Step-by-Step Protocol for Safe Handling

This protocol is designed to be a clear, actionable guide for researchers. Adherence to these steps is critical for minimizing risk.

Preparation and Pre-Handling Checklist
  • Consult the Safety Data Sheet (SDS): Before any new procedure, review the most current SDS for Methyl 2-(4-cyano-3-fluorophenyl)acetate.[1][2]

  • Designate a Work Area: All handling of this compound should occur within a certified chemical fume hood.[14]

  • Assemble all Necessary Materials: Have all required equipment, including weighing paper, spatulas, and reaction vessels, inside the fume hood before introducing the chemical.

  • Verify Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

  • Don Appropriate PPE: Follow the specifications outlined in the PPE table above.

Handling the Solid Compound

Handling_Workflow cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal Prep Don full PPE Area Work within fume hood Weigh Weigh solid carefully Area->Weigh Transfer Transfer to vessel Weigh->Transfer Use anti-static weigh boat Decontaminate Decontaminate surfaces Transfer->Decontaminate Dispose Segregate waste Decontaminate->Dispose Follow disposal plan

  • Weighing: Use an analytical balance inside the fume hood. To minimize the generation of airborne dust, handle the solid gently. An anti-static weigh boat can help prevent dispersal of the powder.

  • Transfer: Carefully transfer the weighed solid to the reaction vessel using a clean spatula.

  • Post-Transfer: Immediately cap the reaction vessel and the stock container.

Post-Handling and Decontamination
  • Clean Up: Wipe down all surfaces within the fume hood that may have come into contact with the compound using a suitable solvent (e.g., isopropanol) and then a mild detergent solution.

  • Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: first gloves, then face shield, goggles, and finally the lab coat.

  • Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[11][12]

Disposal Plan: Ensuring Environmental and Personal Safety

Improper disposal of Methyl 2-(4-cyano-3-fluorophenyl)acetate and its associated waste can pose a significant risk. A clear and compliant disposal plan is therefore essential.

Waste Segregation

Disposal_Plan cluster_waste_streams Waste Streams cluster_containers Disposal Containers Solid_Waste Contaminated Solids (Gloves, Weigh Boats, etc.) Solid_Waste_Bag Hazardous Solid Waste (Sealed Bag) Solid_Waste->Solid_Waste_Bag Liquid_Waste Contaminated Liquids (Solvents, Reaction Mixtures) Halogenated_Waste Halogenated Organic Waste (Clearly Labeled) Liquid_Waste->Halogenated_Waste Unused_Product Excess/Expired Chemical Unused_Product->Halogenated_Waste

  • Solid Waste: All disposable items that have come into contact with the compound, such as gloves, weigh boats, and paper towels, must be collected in a designated, sealed, and clearly labeled hazardous solid waste container.[1]

  • Liquid Waste: Any solutions containing Methyl 2-(4-cyano-3-fluorophenyl)acetate should be disposed of in a designated "Halogenated Organic Waste" container.[6][7] Do not mix with non-halogenated waste to avoid complex and costly disposal procedures.[15]

  • Unused Product: Unwanted or expired Methyl 2-(4-cyano-3-fluorophenyl)acetate should be disposed of as hazardous chemical waste. It can be mixed with an inert material like sand or vermiculite before being placed in a sealed container for collection by a licensed waste disposal service.[1]

Disposal Procedure
  • Labeling: Ensure all waste containers are accurately and clearly labeled with their contents, including the full chemical name and the words "Hazardous Waste."[15]

  • Storage: Store waste containers in a designated satellite accumulation area away from incompatible materials.

  • Collection: Arrange for the collection of all waste by your institution's environmental health and safety (EHS) department or a licensed chemical waste disposal contractor.

By adhering to this comprehensive guide, researchers can confidently and safely handle Methyl 2-(4-cyano-3-fluorophenyl)acetate, fostering a culture of safety and ensuring the successful progression of their vital work.

References

  • Angene Chemical. (2024, November 4). Safety Data Sheet. Retrieved from [Link]

  • Aaron Chemicals LLC. (2025, August 13). Safety Data Sheet. Retrieved from [Link]

  • NIOSH. (n.d.). NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance. United States Department of Labor. Retrieved from [Link]

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. The National Academies Press. Retrieved from [Link]

  • Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances. Retrieved from [Link]

  • GZ Industrial Supplies. (2025, May 26). Safe Handling Practices for Laboratory Chemicals. Retrieved from [Link]

  • InterFocus. (2021, March 4). A Guide to Handling and Storing Chemicals in a Lab. Retrieved from [Link]

  • S&G Gloves. (2025, June 23). Nitrile Glove Chemical Resistance Guide. Retrieved from [Link]

  • Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign. Retrieved from [Link]

  • HSC Chemistry. (n.d.). Safe Handing & Disposal of Organic Substances. Retrieved from [Link]

  • Temple University. (n.d.). Halogenated Solvents in Laboratories. Retrieved from [Link]

  • ILO Encyclopaedia of Occupational Health and Safety. (2011, August 3). Cyano Compounds. Retrieved from [Link]

  • Chemistry World. (2025, February 10). Putting the F in pharma. Retrieved from [Link]

  • University of Pennsylvania. (n.d.). Nitrile Glove Chemical-Compatibility Reference. Environmental Health & Radiation Safety. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.